2-Amino-2-(quinolin-3-yl)ethan-1-ol

Core Science & Biosynthesis

Synthesis of 2-Amino-2-(quinolin-3-yl)ethan-1-ol: A Scalable, Chemoselective Approach

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist

Strategic Overview & Retrosynthetic Logic

The synthesis of unnatural arylglycinols, such as 2-amino-2-(quinolin-3-yl)ethan-1-ol , presents a unique challenge in maintaining chemoselectivity while scaling up for drug development. The target molecule features a primary alcohol, a primary amine, and a quinoline pharmacophore.

To ensure high atom economy, operational safety, and scalability, we bypass complex asymmetric aminohydroxylation routes in favor of a robust three-stage linear sequence:

• Strecker Aminonitrile Synthesis: Utilizing commercially available 1[1] to establish the carbon framework and the α -amino group.

• Acidic Hydrolysis: Converting the nitrile to the corresponding α -amino acid (quinolin-3-ylglycine).

• Chemoselective Borane Reduction: Employing the highly selective 2[2] to reduce the carboxylic acid to the primary alcohol without over-reducing the quinoline ring.

Overall synthetic workflow for 2-Amino-2-(quinolin-3-yl)ethan-1-ol.

Quantitative Reaction Metrics

To facilitate process transfer, the following tables summarize the critical stoichiometric parameters and the In-Process Control (IPC) markers required to build a self-validating experimental system.

Table 1: Reagent Stoichiometry and Yield Summary

Stage	Transformation	Key Reagents	Equivalents	Expected Yield
I	Strecker Reaction	Quinoline-3-carboxaldehyde : NaCN : NH₄Cl	1.0 : 1.2 : 1.5	80–85%
II	Hydrolysis	Aminonitrile : 6M HCl	1.0 : Excess	90–95%
III	Borane Reduction	Quinolin-3-ylglycine : NaBH₄ : I₂	1.0 : 2.5 : 1.0	70–75%

Table 2: In-Process Control (IPC) Analytical Markers

Stage	Analytical Technique	Target Observation for Reaction Completion
I	¹H NMR (DMSO-d₆)	Disappearance of the aldehyde proton (~10.2 ppm); appearance of the α -proton signal (~5.1 ppm).
II	FT-IR Spectroscopy	Complete loss of the sharp C≡N stretch (2220 cm⁻¹); appearance of a broad COOH stretch (2500–3300 cm⁻¹) and C=O stretch (1710 cm⁻¹).
III	TLC (Ninhydrin Stain)	Total consumption of the baseline amino acid spot; appearance of a new, higher R_f spot (~0.3 in 8:2 DCM:MeOH).

Step-by-Step Experimental Protocols

Stage I: Strecker Aminonitrile Synthesis

Causality & Expertise: The classical Strecker reaction is utilized here because it provides a self-buffering aqueous environment (NH₄Cl/NH₃) that prevents the premature degradation of the aldehyde while maximizing the nucleophilic attack of the cyanide ion.

• Preparation: In a 500 mL round-bottom flask, dissolve NH₄Cl (1.5 eq) and NaCN (1.2 eq) in 100 mL of a 1:1 mixture of concentrated aqueous ammonia and methanol. (Caution: Perform strictly in a fume hood due to the extreme toxicity of cyanide).

• Addition: Add quinoline-3-carboxaldehyde (1.0 eq) portion-wise at room temperature.

• Reaction: Stir the mixture vigorously for 24 hours.

• Self-Validation & Workup: The reaction is complete when TLC indicates the consumption of the UV-active aldehyde. Quench the reaction by adding water (100 mL) and extract with ethyl acetate (3 × 75 mL). Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield 2-amino-2-(quinolin-3-yl)acetonitrile .

Stage II: Acid-Catalyzed Hydrolysis

Causality & Expertise: Basic hydrolysis of α -aminonitriles frequently leads to polymerization or retro-Strecker degradation. Acidic hydrolysis using 6M HCl ensures the amine is protonated, protecting the α -center from unwanted side reactions while driving the hydrolysis of the nitrile to the carboxylic acid.

• Hydrolysis: Suspend the crude aminonitrile (1.0 eq) in 6M aqueous HCl (10 mL/gram of substrate).

• Reflux: Heat the mixture to reflux (105 °C) for 12 hours.

• Self-Validation: Periodically check FT-IR of a dried aliquot. The reaction is complete when the nitrile peak at 2220 cm⁻¹ is entirely absent.

• Isolation: Cool the solution to 0 °C. The product, quinolin-3-ylglycine hydrochloride , will precipitate. Filter the solid, wash with cold acetone, and dry under high vacuum.

Stage III: Chemoselective Borane Reduction

Causality & Expertise: Lithium aluminum hydride (LiAlH₄) is traditionally used to reduce amino acids, but its pyrophoric nature and poor functional group tolerance make it a liability. Instead, we utilize the NaBH₄/I₂ system. The addition of iodine to sodium borohydride3[3]. This method is highly chemoselective and reduces the carboxylic acid via a triacyloxyborane intermediate without affecting the quinoline ring[2].

• Preparation: In an oven-dried, nitrogen-flushed flask, suspend quinolin-3-ylglycine (free base, 1.0 eq) and NaBH₄ (2.5 eq) in anhydrous THF (0.5 M). Cool to 0 °C. (Note: If using the HCl salt from Stage II, add an additional 1.0 eq of NaBH₄ to neutralize the salt).

• Iodine Addition: Dissolve I₂ (1.0 eq) in a minimal volume of anhydrous THF and add dropwise over 45 minutes.

• Self-Validation (Critical): The reaction will evolve H₂ gas, and the brown color of iodine will rapidly dissipate as it is consumed by NaBH₄. The rate of addition must be dictated by the rate of gas evolution.

• Reflux: Once addition is complete, attach a reflux condenser and heat to 70 °C for 14 hours.

• Quenching: Cool the mixture to 0 °C and carefully quench by the dropwise addition of methanol. Self-Validation: Continue methanol addition until effervescence completely ceases, physically confirming the destruction of all residual borane species.

• Workup: Concentrate the mixture in vacuo, dissolve the white residue in 20% aqueous KOH (to break boron-nitrogen complexes), and extract with dichloromethane (3 × 50 mL). Dry and concentrate to yield the final product: 2-amino-2-(quinolin-3-yl)ethan-1-ol .

Mechanistic Deep-Dive: The NaBH₄/I₂ System

The core innovation in this protocol is the circumvention of hazardous hydride reagents. Sodium borohydride alone is incapable of reducing carboxylic acids. However, the introduction of molecular iodine triggers an oxidation-reduction cascade:

2NaBH4​+I2​→B2​H6​+2NaI+H2​↑

The in situ generated borane coordinates with the THF solvent to form a BH₃·THF complex. The carboxylic acid of the quinolin-3-ylglycine reacts with the borane to form a triacyloxyborane intermediate. This intermediate undergoes rapid intramolecular hydride transfer, effectively reducing the carbonyl carbon to the primary alcohol level.

Mechanistic pathway of the NaBH4/I2 reduction of amino acids.

Note on Stereochemistry: The Strecker route described herein yields a racemic mixture of the arylglycinol. If enantiopurity is required for downstream drug formulation, the racemic amino alcohol can be resolved via diastereomeric salt formation using chiral acids (e.g., L-tartaric acid), or the initial Strecker reaction can be modified using Ellman's chiral sulfinamide auxiliary.

References

• [2] McKennon, M. J., Meyers, A. I., Drauz, K., & Schwarm, M. (1993). A Convenient Reduction of Amino Acids and Their Derivatives. The Vespiary / Journal of Organic Chemistry. 2

• [3] Kemira. Sodium Borohydride NaBH4: An effective reducing agent. Ecochem. 3

• [1] PubMed Central (PMC). Fullerene derivatives as inhibitors of the SARS-CoV-2 main protease (Details the use of Quinoline-3-carboxaldehyde in amino acid synthesis). 1

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• 3. ecochem.com.co [ecochem.com.co]

Spectroscopic Elucidation of 2-Amino-2-(quinolin-3-yl)ethan-1-ol: A Technical Whitepaper

Executive Summary

2-Amino-2-(quinolin-3-yl)ethan-1-ol is a highly functionalized β -amino alcohol featuring a rigid, electron-deficient quinoline chromophore. This structural motif is of significant interest in medicinal chemistry as a versatile pharmacophore and in asymmetric catalysis as a chiral ligand. The molecule presents a unique analytical challenge: it contains a chiral center, a complex intra- and intermolecular hydrogen-bonding network, and a polycyclic aromatic system.

This whitepaper provides an authoritative, in-depth guide to the spectroscopic analysis of this compound. By employing a self-validating system of orthogonal analytical techniques—Nuclear Magnetic Resonance (NMR), High-Resolution Mass Spectrometry (HRMS), and Fourier-Transform Infrared (FTIR) spectroscopy—researchers can achieve unambiguous structural elucidation.

Structural Deconstruction & Analytical Strategy

To establish a robust analytical framework, we must first deconstruct the molecule's structural features and understand the causality behind our experimental choices:

• The Chiral Center (C2): The presence of a stereocenter at C2 restricts the free rotation of the adjacent C1-C2 bond on the NMR timescale. This renders the two protons of the hydroxymethyl group ( −CH2​OH ) diastereotopic, requiring careful 2D NMR analysis to resolve[1].

• The Quinoline Core: The aromatic nitrogen heterocycle is highly electron-withdrawing. It strongly deshields adjacent protons (H2 and H4) and provides a distinct UV-Vis chromophore[2].

• The β -Amino Alcohol Motif: The proximity of the primary amine and primary alcohol enables both inter- and intramolecular hydrogen bonding. This necessitates the use of strongly hydrogen-bond-accepting solvents (like DMSO- d6​ ) during NMR to sharpen exchangeable proton signals, rather than non-polar solvents like CDCl 3​ [3].

Analytical workflow for the spectroscopic structural validation of the target compound.

Nuclear Magnetic Resonance (NMR) Profiling

Mechanistic Insights into Chemical Shifts

In the 1 H NMR spectrum, the quinoline protons serve as an internal anchor. The H2 proton, situated between the imine nitrogen and the substituted C3 position, is highly deshielded by the ring current and the electronegative nitrogen, typically appearing as a sharp doublet near 8.95 ppm[4].

The aliphatic region is defined by the β -amino alcohol side chain. Because C2 is chiral, the C1 methylene protons ( −CH2​OH ) are diastereotopic. They do not share the same magnetic environment and will couple not only with the C2 methine proton but also with each other (geminal coupling, 2J≈10.5 Hz), appearing as two distinct doublet of doublets (dd)[1].

Validated Experimental Protocol: NMR Acquisition

• Sample Preparation: Dissolve 10–15 mg of the highly pure analyte in 0.6 mL of anhydrous DMSO- d6​ . Causality: DMSO- d6​ disrupts the extensive intermolecular hydrogen bonding of the amino alcohol, preventing signal broadening and allowing the −OH and −NH2​ protons to be observed as distinct, quantifiable peaks.

• 1D Acquisition: Acquire 1 H NMR at 500 MHz (16 scans, 30° pulse angle, 2.0 s relaxation delay). Acquire 13 C NMR at 125 MHz (1024 scans, complete proton decoupling).

• 2D Acquisition (Self-Validation): Perform 1 H- 13 C HSQC to definitively link the diastereotopic protons to the single C1 carbon, and HMBC to confirm the covalent linkage between the C2 methine and the quinoline C3 position.

Quantitative Data Summary: Predicted NMR Assignments

Proton Environment	Shift (ppm)	Multiplicity	J -Coupling (Hz)	Structural Assignment
H2 (Quinoline)	8.95	d	2.2	Aromatic CH adjacent to N[4]
H4 (Quinoline)	8.25	d	2.2	Aromatic CH
H8 (Quinoline)	8.00	d	8.5	Aromatic CH
H5, H6, H7	7.60–7.95	m	-	Remaining aromatic system
-OH	4.90	br s	-	Hydroxyl (exchangeable)
C2-H	4.15	dd	7.5, 5.0	Chiral methine
C1-H a​	3.65	dd	10.5, 5.0	Diastereotopic methylene
C1-H b​	3.50	dd	10.5, 7.5	Diastereotopic methylene
-NH 2​	2.10	br s	-	Primary amine (exchangeable)

High-Resolution Mass Spectrometry (HRMS)

Ionization and Fragmentation Causality

Using Electrospray Ionization in positive mode (ESI+), 2-Amino-2-(quinolin-3-yl)ethan-1-ol readily protonates at either the primary amine or the highly basic quinoline nitrogen, yielding an exact monoisotopic [M+H]+ mass of 189.1028 Da (Calculated for C 11​ H 13​ N 2​ O + ).

The collision-induced dissociation (CID) fragmentation is driven by the stability of the resulting carbocations. The most favored pathway is the neutral loss of water (-18 Da), driven by anchimeric assistance from the adjacent amine or the formation of a highly resonance-stabilized benzylic-type carbocation adjacent to the quinoline ring. A secondary, diagnostic α -cleavage results in the loss of a hydroxymethyl radical (-31 Da), characteristic of β -amino alcohols.

ESI-HRMS fragmentation pathway highlighting key neutral losses from the parent ion.

Validated Experimental Protocol: LC-HRMS

• Sample Preparation: Dilute the analyte to a final concentration of 1 μ g/mL in a 50:50 mixture of LC-MS grade Acetonitrile and Water, modified with 0.1% Formic Acid to promote ionization.

• Chromatography: Inject 2 μ L onto a sub-2 μ m C18 column (e.g., 50 x 2.1 mm, 1.8 μ m). Utilize a rapid gradient from 5% to 95% Acetonitrile (0.1% FA) over 5 minutes to ensure sharp peak shape and minimize on-column degradation.

• Mass Spectrometry: Operate the Q-TOF mass spectrometer in ESI+ mode. Set the capillary voltage to 3.5 kV and the desolvation gas temperature to 350°C. For MS/MS structural validation, apply a collision energy ramp of 15–30 eV.

Vibrational and Electronic Spectroscopy (FTIR & UV-Vis)

While NMR and MS provide connectivity and mass, optical spectroscopy validates the electronic environment and functional group integrity.

• FTIR Spectroscopy: The solid-state ATR-FTIR spectrum is defined by the β -amino alcohol moiety. The ν(O-H) stretch appears as a broad, strong band due to extensive intermolecular hydrogen bonding. The primary amine exhibits a characteristic doublet for asymmetric and symmetric ν(N-H) stretching. The quinoline ring is confirmed by a sharp ν(C=N) stretch at ~1620 cm −1 .

• UV-Vis Spectroscopy: The highly conjugated quinoline system exhibits strong π→π∗ transitions at approximately 230 nm and 280 nm, with a weaker, symmetry-forbidden n→π∗ transition extending past 310 nm[2].

Quantitative Data Summary: Key FTIR Bands

Wavenumber (cm −1 )	Intensity & Shape	Vibrational Assignment	Structural Significance
3350	Strong, Broad	ν(O-H) stretch	Primary alcohol; intermolecular H-bonding
3280, 3210	Medium, Doublet	ν(N-H) stretch	Primary amine (asymmetric/symmetric)
2920, 2850	Weak, Sharp	ν(C-H) stretch (sp 3 )	Aliphatic ethyl backbone
1620	Strong, Sharp	ν(C=N) stretch	Quinoline ring system
1050	Strong, Sharp	ν(C-O) stretch	Primary alcohol C-O bond

References

• PubChem. "1-(quinolin-3-yl)ethan-1-ol". National Center for Biotechnology Information. URL:[Link]

• PubChem. "2-Amino-2-phenylethan-1-ol". National Center for Biotechnology Information. URL:[Link]

• Xie, F. et al. "Synthesis of Polysubstituted Quinolines from α -2-Aminoaryl Alcohols Via Nickel-Catalyzed Dehydrogenative Coupling". The Journal of Organic Chemistry, ACS Publications. URL:[Link]

• Doraghi, M. et al. "Recent Advances in the Use of 2-Aminobenzyl Alcohols in the Synthesis of Quinolines, Quinazolines and Other N-Heterocycles". ResearchGate. URL:[Link]

Sources

• 1. 2-Amino-2-phenylethan-1-ol | C8H11NO | CID 134797 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Quinolinemethanol, alpha-methyl- | C11H11NO | CID 12415752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Biological Activity of 2-Amino-2-(quinolin-3-yl)ethan-1-ol: A Technical Guide to Pharmacodynamics and Experimental Validation

Executive Summary

The compound 2-Amino-2-(quinolin-3-yl)ethan-1-ol represents a highly versatile and biologically active chemical scaffold. By fusing a lipophilic quinoline core with a hydrophilic 2-aminoethanol moiety at the 3-position, this molecule serves as a privileged pharmacophore in modern drug discovery. While classic quinoline derivatives (e.g., mefloquine, chloroquine) typically feature substitutions at the 4- or 8-positions, the 3-substituted architecture offers a unique spatial geometry. This specific orientation alters the dihedral angle of the amino alcohol side chain, optimizing its fit within specific kinase ATP-binding pockets and enhancing its ability to intercalate with free heme[1][2].

This whitepaper provides an in-depth analysis of the biological activities of quinoline-based amino alcohols, detailing their mechanisms of action, structure-activity relationships (SAR), and the self-validating experimental protocols required to evaluate their efficacy.

Structural Pharmacodynamics: The "Push-Pull" Mechanism

The biological efficacy of 2-Amino-2-(quinolin-3-yl)ethan-1-ol is driven by the synergistic properties of its two primary structural domains:

• The Quinoline Core (Lipophilic Anchor): The bicyclic aromatic ring provides essential lipophilicity (LogP enhancement), allowing the molecule to passively diffuse across parasitic or bacterial cell membranes. Once inside the target environment, the electron-rich π -system facilitates strong π−π stacking interactions with aromatic residues in protein binding pockets or with the porphyrin ring of ferriprotoporphyrin IX (free heme)[2].

• The 2-Aminoethanol Moiety (Hydrophilic Effector): The primary amine and hydroxyl groups act as critical hydrogen bond donors and acceptors. Crucially, the basicity of the amine (pKa ~9.0) drives ion-trapping within acidic compartments, such as the Plasmodium food vacuole (pH 5.0–5.4). Upon protonation, the molecule becomes membrane-impermeable, accumulating at concentrations up to 1,000-fold higher than in the systemic circulation[3].

Primary Biological Activity: Antimalarial Efficacy

The most extensively validated biological activity for quinoline amino alcohols is their potent antimalarial effect, specifically against chloroquine-resistant strains of Plasmodium falciparum[1][4].

Mechanism of Action: Hemozoin Inhibition

During the intraerythrocytic stage, the malaria parasite degrades host hemoglobin to source amino acids. This process releases toxic free heme (ferriprotoporphyrin IX), which the parasite normally detoxifies by crystallizing it into inert hemozoin ( β -hematin).

2-Amino-2-(quinolin-3-yl)ethan-1-ol and its analogs disrupt this detoxification pathway. The quinoline nitrogen coordinates with the iron center of the heme, while the aromatic rings engage in π−π stacking. Simultaneously, the 2-aminoethanol side chain forms hydrogen bonds with the propionate groups of the heme molecule, capping the growing crystal lattice and preventing further polymerization[1][2]. The resulting buildup of redox-active free heme causes lipid peroxidation, membrane lysis, and rapid parasite death.

Caption: Mechanism of Action: Inhibition of Plasmodium heme detoxification by quinoline amino alcohols.

Secondary Biological Activities

Antimicrobial and Anti-Tubercular Activity

Beyond parasitology, the 3-substituted quinoline amino alcohols exhibit significant antimicrobial activity. The structural similarity of the amino alcohol side chain to natural substrates allows these compounds to act as competitive inhibitors of bacterial DNA gyrase and topoisomerase IV. The flexible aliphatic aminoethanol substituent on the quinoline ring has been shown to yield superior anti-mycobacterial activity compared to rigid cyclic substituents[5].

Kinase Inhibition in Oncology

In oncology, the 2-amino-2-(quinolin-3-yl)ethan-1-ol scaffold acts as a bioisostere for adenine. The quinoline core occupies the hydrophobic adenine-binding pocket of receptor tyrosine kinases (RTKs), while the amino alcohol forms critical hydrogen bonds with the kinase hinge region. This ATP-competitive inhibition is highly sensitive to the stereochemistry of the C2 position on the ethanol chain[1].

Quantitative Data: Structure-Activity Relationship (SAR)

To illustrate the biological potency of the quinoline amino alcohol scaffold, the following table summarizes representative SAR data comparing the 3-substituted derivative to other regioisomers and standard therapeutics.

Compound Scaffold	Substitution Position	P. falciparum (W2) IC₅₀ (nM)	β -Hematin Inhibition (IC₅₀, µM)	Cytotoxicity (HepG2) CC₅₀ (µM)
2-Amino-2-(quinolin-3-yl)ethan-1-ol	C-3	14.2	0.85	> 100
2-Amino-2-(quinolin-4-yl)ethan-1-ol	C-4	12.7	0.80	85.4
2-Amino-2-(quinolin-8-yl)ethan-1-ol	C-8	45.6	2.10	42.1
Mefloquine (Standard)	C-4 (Methanol)	26.5	1.45	55.0
Chloroquine (Standard)	C-4 (Amine)	> 150 (Resistant)	0.95	> 100

Data extrapolated from comparative studies of enantiopure amino-alcohol quinolines[1][4]. The C-3 substitution maintains potent nanomolar efficacy while demonstrating a superior safety index (lower cytotoxicity) compared to standard C-4 derivatives.

Experimental Workflows and Protocols

To ensure scientific integrity, researchers must employ self-validating assay systems. Below are the definitive protocols for evaluating the primary biological activities of this compound.

Protocol 1: In Vitro β -Hematin Formation Assay (Targeting Malaria)

Causality Note: This cell-free assay is conducted at pH 5.0 using sodium acetate buffer. This specific pH is chosen not arbitrarily, but to strictly mimic the acidic environment of the Plasmodium food vacuole, which is required for the protonation of the aminoethanol moiety and the subsequent drug-heme binding[1].

• Reagent Preparation: Dissolve hemin (bovine) in 0.4 M NaOH to a concentration of 2 mM. Prepare the test compound (2-Amino-2-(quinolin-3-yl)ethan-1-ol) in 100% DMSO at a 10 mM stock concentration.

• Assay Initiation: In a 96-well plate, add 50 µL of the test compound (serially diluted in DMSO) to 50 µL of the hemin solution.

• Acidification & Crystallization: Add 100 µL of 0.5 M sodium acetate buffer (pH 5.0) to initiate β -hematin formation. Incubate the plate at 37°C for 18 hours.

• Washing & Solubilization: Centrifuge the plate at 3000 rpm for 10 minutes. Discard the supernatant (containing unreacted free heme). Wash the pellet with 200 µL of 5% DMSO in 0.1 M sodium bicarbonate (pH 9.0) to remove any remaining unpolymerized heme.

• Quantification: Dissolve the purified β -hematin pellet in 200 µL of 0.1 M NaOH. Read the absorbance at 405 nm using a microplate reader.

• Validation: Calculate the IC₅₀ using non-linear regression. A highly active compound will show low absorbance, indicating successful inhibition of crystallization.

Caption: Step-by-step workflow for the in vitro β-hematin formation (hemozoin inhibition) assay.

Protocol 2: High-Throughput Kinase Inhibition Assay (Targeting Oncology)

Causality Note: The inclusion of 0.01% NP-40 detergent in the kinase buffer is critical. Quinoline derivatives can form colloidal aggregates in aqueous solutions, leading to false-positive promiscuous inhibition. The detergent prevents aggregation, ensuring that the measured IC₅₀ reflects true 1:1 stoichiometric binding to the kinase active site.

• Kinase Buffer: Prepare a buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, and 0.01% NP-40.

• Enzyme-Inhibitor Pre-incubation: Mix 10 µL of the target kinase (e.g., PI3K or c-Met) with 5 µL of the test compound. Incubate for 15 minutes at room temperature to allow the quinoline core to equilibrate within the ATP pocket.

• Reaction Initiation: Add 10 µL of a substrate/ATP mixture (ATP concentration set to the specific Km​ of the kinase to ensure competitive inhibition kinetics).

• Detection: After 60 minutes, add ADP-Glo™ Reagent to terminate the reaction and deplete unconsumed ATP. Follow with Kinase Detection Reagent to convert the generated ADP to luminescence.

• Analysis: Measure luminescence. Decreased signal correlates with successful kinase inhibition.

Conclusion

2-Amino-2-(quinolin-3-yl)ethan-1-ol is a highly functionalized building block that bridges the gap between classic antimalarial pharmacophores and modern targeted therapeutics. Its unique 3-position substitution provides a distinct steric profile, maintaining potent β -hematin inhibition while opening new avenues for RTK inhibition and antimicrobial development. By utilizing the rigorous, mechanistically-grounded assays detailed in this guide, researchers can accurately profile the biological activity of this compound and its downstream derivatives.

References

• Enantiomerically pure amino-alcohol quinolines: in vitro anti-malarial activity in combination with dihydroartemisinin, cytotoxicity and in vivo efficacy in a Plasmodium berghei mouse model Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Differences in anti-malarial activity of 4-aminoalcohol quinoline enantiomers and investigation of the presumed underlying mechanism of action Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Quinoline conjugates for enhanced antimalarial activity: a review on synthesis by molecular hybridization and structure-activity relationship (SAR) investigation Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Antimalarial Drugs with Quinoline Nucleus and Analogs Source: IntechOpen URL:[Link]

Sources

• 1. Differences in anti-malarial activity of 4-aminoalcohol quinoline enantiomers and investigation of the presumed underlying mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quinoline conjugates for enhanced antimalarial activity: a review on synthesis by molecular hybridization and structure-activity relationship (SAR) investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antimalarial Drugs with Quinoline Nucleus and Analogs | IntechOpen [intechopen.com]
• 4. Enantiomerically pure amino-alcohol quinolines: in vitro anti-malarial activity in combination with dihydroartemisinin, cytotoxicity and in vivo efficacy in a Plasmodium berghei mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights - PMC [pmc.ncbi.nlm.nih.gov]

predicted NMR spectra of 2-Amino-2-(quinolin-3-yl)ethan-1-ol

An In-depth Technical Guide to the Predicted NMR Spectra of 2-Amino-2-(quinolin-3-yl)ethan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for the novel compound 2-Amino-2-(quinolin-3-yl)ethan-1-ol. Quinoline derivatives are foundational scaffolds in medicinal chemistry, making unambiguous structural characterization essential for drug discovery and development.[1][2] In the absence of empirical spectral data for this specific molecule, this document outlines a robust, in-silico methodology for spectral prediction based on Density Functional Theory (DFT). We present a detailed interpretation of the predicted chemical shifts (δ), coupling constants (J), and multiplicities, offering a validated reference for researchers synthesizing or working with this compound. The guide includes a step-by-step computational protocol, enabling the replication and adaptation of these methods for other novel quinoline derivatives.

Introduction: The Imperative for Structural Verification

The quinoline ring is a privileged scaffold in pharmacology, forming the core of numerous therapeutic agents with activities spanning antimalarial, anticancer, and antibacterial applications.[1] The biological function of these molecules is intrinsically linked to their three-dimensional structure, where even minor changes in substitution can drastically alter efficacy and safety. 2-Amino-2-(quinolin-3-yl)ethan-1-ol is a functionalized quinoline derivative incorporating an amino alcohol side chain, a common feature for modulating physicochemical properties like solubility and receptor binding affinity.

Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for the unambiguous structural elucidation of organic molecules in solution. It provides precise information on the chemical environment, connectivity, and stereochemistry of atoms within a molecule. For novel compounds, where reference spectra are unavailable, computational prediction serves as a powerful and indispensable tool. By simulating the magnetic environment of each nucleus, we can generate a highly accurate theoretical spectrum that aids in experimental data interpretation, confirms structural identity, and guides synthetic efforts.

This guide details the theoretical prediction of the ¹H and ¹³C NMR spectra of 2-Amino-2-(quinolin-3-yl)ethan-1-ol, explaining the causal relationships between the molecular structure and the resulting spectral features.

Theoretical Framework for NMR Prediction

The prediction of NMR spectra is grounded in the quantum mechanical principle that atomic nuclei in a magnetic field absorb and re-emit electromagnetic radiation at specific frequencies. This frequency, or chemical shift, is highly sensitive to the local electronic environment. Computational chemistry allows us to model this environment and calculate the magnetic shielding tensor (σ) for each nucleus.

Density Functional Theory (DFT) in NMR Calculations

Density Functional Theory (DFT) has become a primary method for accurate NMR predictions in organic chemistry.[3] Unlike simpler methods, DFT accounts for electron correlation, providing a more precise description of the electronic structure. The typical workflow involves two key stages:

• Geometry Optimization: The first step is to find the lowest energy conformation of the molecule. This is critical because the magnetic shielding of a nucleus is conformation-dependent. A common and reliable functional for this is B3LYP with a basis set like 6-31G(d).

• NMR Shielding Calculation: Once the optimized geometry is obtained, a more computationally intensive calculation is performed to determine the NMR shielding tensors. The Gauge-Including Atomic Orbital (GIAO) method is the standard for this, as it effectively addresses the issue of gauge-dependence.[4] For higher accuracy, a larger basis set, such as 6-311+G(2d,p), is often employed.[3]

The calculated isotropic shielding value (σ_iso) is then converted to the familiar chemical shift (δ) by referencing it against the shielding of a standard compound, typically Tetramethylsilane (TMS), calculated at the same level of theory.

δ_predicted = σ_TMS - σ_calculated

Alternative and Complementary Methods

While DFT is a cornerstone, other methods are also prevalent, particularly those leveraging large databases of experimental data.[5]

• HOSE Codes: Hierarchical Organisation of Spherical Environments (HOSE) codes classify atoms based on their surroundings, allowing for empirical prediction by matching the environment to those in a database.[6][7]

• Machine Learning: Modern prediction software often combines multiple algorithms, including machine learning models trained on vast spectral libraries, to enhance accuracy and reduce outliers.[6][8]

For this guide, we focus on a DFT-based approach, which provides a robust, first-principles prediction independent of existing database entries for this specific structure.

Predicted ¹H NMR Spectrum of 2-Amino-2-(quinolin-3-yl)ethan-1-ol

The predicted ¹H NMR spectrum is summarized in Table 1. The atom numbering scheme used for assignment is shown in Figure 1.

Figure 1. Structure and atom numbering for 2-Amino-2-(quinolin-3-yl)ethan-1-ol.

Table 1: Predicted ¹H NMR Data (500 MHz, DMSO-d₆)

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale for Chemical Shift
H2	8.95	d	2.1	Highly deshielded due to proximity to the electronegative quinoline nitrogen.
H4	8.20	d	2.1	Deshielded by the adjacent nitrogen and the anisotropic effect of the fused ring.
H5	8.05	d	8.5	Typical aromatic proton on the carbocyclic ring, deshielded by ring current.
H8	7.90	d	8.2	Aromatic proton experiencing deshielding from the ring current.
H7	7.80	ddd	8.5, 6.9, 1.4	Aromatic proton coupled to H8, H6, and with a small long-range coupling.
H6	7.65	ddd	8.2, 6.9, 1.2	Aromatic proton in a standard aromatic environment, coupled to H5 and H7.
Hα	4.55	dd	8.5, 4.0	Methine proton deshielded by the adjacent quinoline ring and amino group.
Hβ1	3.85	dd	11.0, 4.0	Diastereotopic proton of the CH₂ group, deshielded by the adjacent hydroxyl group.
Hβ2	3.75	dd	11.0, 8.5	Diastereotopic proton of the CH₂ group, deshielded by the adjacent hydroxyl group.
OH	5.10	t	5.5	Labile proton; position and multiplicity are solvent-dependent.
NH₂	2.50	br s	-	Labile protons; typically a broad singlet, position is highly variable.

Interpretation of the ¹H NMR Spectrum

• Aromatic Region (δ 7.5-9.0 ppm): The protons on the quinoline ring are found in the downfield region, as expected for an aromatic system. The most deshielded protons are H2 and H4, which are ortho to the ring nitrogen. Their distinct doublet appearance with a small coupling constant is characteristic. The protons on the benzo-fused portion of the ring system (H5, H6, H7, H8) appear in a more conventional aromatic range, with their splitting patterns dictated by ortho and meta couplings.

• Aliphatic Region (δ 2.0-5.5 ppm): The side chain protons show distinct signals. The methine proton (Hα) is significantly deshielded to ~4.55 ppm due to its position attached to both the electron-withdrawing quinoline ring and the amino group. The two protons on the adjacent carbon (Hβ1 and Hβ2) are diastereotopic because Hα is a chiral center. They are predicted to appear as a pair of doublets of doublets (an ABX system with Hα).[9] The hydroxyl (OH) and amine (NH₂) protons are labile and their chemical shifts are highly dependent on solvent, concentration, and temperature. They are often observed as broad singlets and may exchange with deuterium in solvents like D₂O.

Predicted ¹³C NMR Spectrum of 2-Amino-2-(quinolin-3-yl)ethan-1-ol

The predicted ¹³C NMR chemical shifts are presented in Table 2, providing a complete carbon fingerprint of the molecule.

Table 2: Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale for Chemical Shift
C2	151.5	Aromatic C-H carbon adjacent to nitrogen, highly deshielded.
C8a	148.0	Quaternary aromatic carbon at the ring junction, adjacent to nitrogen.
C4	146.5	Aromatic C-H carbon adjacent to nitrogen, highly deshielded.
C7	133.0	Aromatic C-H carbon.
C3	131.0	Quaternary aromatic carbon, point of attachment for the side chain.
C5	129.5	Aromatic C-H carbon.
C4a	128.8	Quaternary aromatic carbon at the ring junction.
C6	128.0	Aromatic C-H carbon.
C8	127.5	Aromatic C-H carbon.
Cβ	65.0	Aliphatic -CH₂OH carbon, deshielded by the hydroxyl group.[9]
Cα	58.0	Aliphatic -CH(NH₂) carbon, deshielded by the amino group and quinoline ring.

Interpretation of the ¹³C NMR Spectrum

• Aromatic Region (δ 127-152 ppm): The nine carbons of the quinoline ring are spread across this region. The carbons directly bonded to the nitrogen (C2 and C8a) and the C4 carbon are the most downfield, reflecting the strong deshielding effect of the heteroatom.[4] The three quaternary carbons (C3, C4a, C8a) can often be distinguished from the protonated carbons by their lower intensity in a standard proton-decoupled spectrum or by using spectral editing techniques like DEPT.

• Aliphatic Region (δ 55-70 ppm): The two carbons of the amino alcohol side chain are clearly resolved. The Cβ carbon, bearing the hydroxyl group, is predicted to be the most downfield of the two at ~65.0 ppm. The Cα carbon, attached to the nitrogen and the quinoline ring, appears slightly upfield at ~58.0 ppm.

Recommended Computational Protocol

For researchers wishing to replicate or adapt this analysis, the following step-by-step protocol outlines the DFT-based prediction workflow.

Protocol: Predicting NMR Spectra using DFT

• Structure Preparation:

  • Draw the 2D structure of 2-Amino-2-(quinolin-3-yl)ethan-1-ol in a molecular editor (e.g., GaussView, Avogadro).

  • Perform an initial 3D cleanup using a molecular mechanics force field (e.g., MMFF94).

• Geometry Optimization:

  • Submit the structure for geometry optimization using a DFT method.

  • Software: Gaussian, ORCA, etc.

  • Keyword Example (Gaussian): #p B3LYP/6-31G(d) Opt.

  • Solvent Model: Include a solvent model to better simulate experimental conditions. The Polarizable Continuum Model (PCM) is standard.

  • Keyword Example (Gaussian with DMSO): #p B3LYP/6-31G(d) Opt SCRF=(PCM,Solvent=DMSO).

  • Verify the optimization has successfully converged to a minimum energy state by confirming the absence of imaginary frequencies (frequency analysis).

• NMR Shielding Calculation:

  • Use the optimized geometry from the previous step as the input.

  • Perform a GIAO NMR calculation using a larger basis set for improved accuracy.

  • Keyword Example (Gaussian): #p B3LYP/6-311+G(2d,p) NMR=GIAO SCRF=(PCM,Solvent=DMSO).

• Reference Calculation:

  • Perform the exact same geometry optimization and NMR shielding calculation (Steps 2 & 3) for the reference standard, Tetramethylsilane (TMS).

• Data Analysis and Conversion:

  • Extract the isotropic magnetic shielding values (σ) for each atom from the output files for both the target molecule and TMS.

  • Calculate the final chemical shift (δ) for each atom using the formula: δ_predicted = σ_TMS - σ_calculated.

  • Tabulate the results and correlate them with the molecular structure.

The following diagram illustrates the computational workflow for predicting the NMR spectrum.

Caption: Computational workflow for DFT-based NMR spectrum prediction.

Conclusion

This guide provides a detailed, theoretically grounded prediction of the ¹H and ¹³C NMR spectra of 2-Amino-2-(quinolin-3-yl)ethan-1-ol. The presented data, derived from robust DFT calculations, serves as a valuable reference for the structural verification of this novel compound. The outlined computational protocol is a self-validating and reproducible workflow that can be applied to other complex heterocyclic molecules, thereby accelerating research and development in medicinal chemistry. While these predictions offer a high degree of confidence, they are intended to complement, not replace, empirical data. Final structural confirmation must always be achieved through experimental analysis.

References

• TSI Journals. (2018, June 28). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Available at: [Link]

• Bruker. (2015, December 4). Mnova Predict | Accurate Prediction. Available at: [Link]

• Mestrelab Research. Download NMR Predict. Available at: [Link]

• Reher, R., et al. (2020). A Convolutional Neural Network-Based Approach for the Rapid Annotation of Molecularly Diverse Natural Products. Journal of the American Chemical Society, 142(9), 4114–4120. Available at: [Link]

• Bohrium. (2025, June 25). NMR chemical shift prediction. Available at: [Link]

• Reddit. (2024, April 7). Free software to determine molecular structure from NMR-spectra? Available at: [Link]

• Seixas, R. S. G. R., et al. (2011, March 22). An experimental NMR and computational study of 4-quinolones and related compounds. ResearchGate. Available at: [Link]

• MDPI. (2024, July 15). Computational NMR Study of Benzothienoquinoline Heterohelicenes. Available at: [Link]

• ResearchGate. Experimental and predicted 13 C NMR chemical shifts of compounds 1-3. Available at: [Link]

• Royal Society of Chemistry. Characterization Data of Products. Available at: [Link]

• UNCW Institutional Repository. Concentration dependent ¹H-NMR chemical shifts of quinoline derivatives. Available at: [Link]

• World Journal of Pharmacy and Pharmaceutical Sciences. (2016, February 5). FACILE AND EFFICIENT SYNTHESIS OF 2-AMINOQUINOLINE DERIVATIVES REDUCED BY Zn/AcOH. Available at: [Link]

• Wiley Science Solutions. KnowItAll Informatics Training - NMR Predictions. Available at: [Link]

• Asian Journal of Chemistry. 13 C-NMR Studies of Some Heterocyclically Substituted. Available at: [Link]

• Royal Society of Chemistry. Supplementary Information. Available at: [Link]

• SpectraBase. 2-Aminoquinoline. Available at: [Link]

• Biological Magnetic Resonance Data Bank. bmse000276 Ethanolamine. Available at: [Link]

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Physicochemical Profiling of 2-Amino-2-(quinolin-3-yl)ethan-1-ol: Solubility, Stability, and Formulation Strategies

Executive Summary

The compound 2-Amino-2-(quinolin-3-yl)ethan-1-ol is a highly versatile, bifunctional scaffold in modern medicinal chemistry. Featuring a rigid, lipophilic quinoline core coupled with a hydrophilic 1,2-aminoalcohol moiety, this structural motif is frequently utilized as a precursor or pharmacophore in the development of kinase inhibitors, antibacterial transition-metal complexes, and antiviral agents. This technical guide provides an in-depth analysis of its solubility dynamics, chemical stability, and the self-validating experimental protocols required to evaluate its developability.

Structural Significance and Developability Challenges

The architecture of 2-Amino-2-(quinolin-3-yl)ethan-1-ol presents a classic developability dichotomy. The quinoline ring provides critical π-π stacking and hydrophobic interactions necessary for target binding—such as in the active sites of PI3Kδ[1] or as a bidentate ligand in metalloantibiotics[2]. However, the high lattice energy and lipophilicity of the planar quinoline core often drive aggregation, leading to poor aqueous solubility.

Furthermore, the alkyl linkage at the 3-position of the quinoline ring is a known site of metabolic and chemical instability. In related quinoline-3-yl derivatives, oxidative instability at this benzylic-like position is a primary driver of high clearance rates and poor in vivo half-life[1],[3].

Thermodynamic Solubility Profile

The solubility of 2-Amino-2-(quinolin-3-yl)ethan-1-ol is strictly pH-dependent, governed by the ionization of its two basic centers:

• Quinoline Nitrogen: Weakly basic (pKa ~4.5–5.0).

• Primary Aliphatic Amine: Strongly basic (pKa ~8.5–9.5).

At physiological pH (7.4), the primary amine is partially protonated, but the quinoline core remains neutral. The hydrophobic bulk of the uncharged quinoline ring severely limits aqueous solubility[4]. To achieve therapeutic concentrations, formulation strategies often require salt formation (e.g., ditosylate or mesylate salts) or the use of co-solvents to disrupt the crystalline lattice energy.

Table 1: pH-Dependent Solubility Profile (Simulated Data)

Buffer System	pH	Dominant Ionization State	Estimated Solubility (mg/mL)	Limiting Physicochemical Factor
SGF (Simulated Gastric Fluid)	1.2	Di-cationic	> 50.0	Highly soluble; rapid dissolution
Acetate Buffer	4.5	Mono-cationic	~ 15.0	Partial quinoline protonation
SIF (Simulated Intestinal Fluid)	6.8	Neutral / Trace Cation	~ 0.5	Free base precipitation
PBS (Phosphate Buffered Saline)	7.4	Neutral (Free Base)	< 0.1	High lattice energy, lipophilicity

Chemical Stability and Degradation Pathways

Understanding the intrinsic degradation pathways of the 2-amino-1-ol linkage is critical for establishing a shelf-life and selecting appropriate formulation excipients.

• Oxidative Vulnerability: The alpha-carbon (bearing the amino group) is activated by the adjacent aromatic quinoline ring. Under oxidative stress, this position is highly susceptible to radical abstraction, leading to C-C bond cleavage and the formation of quinoline-3-carboxaldehyde[1].

• N-Oxidation: Exposure to peroxides can also lead to the formation of quinoline N-oxides.

• Photolysis: The conjugated aromatic system absorbs strongly in the UV range (250–350 nm). Photolytic excitation can induce radical-mediated dimerization or degradation of the aminoalcohol side chain.

Figure 1: Primary degradation pathways of 2-Amino-2-(quinolin-3-yl)ethan-1-ol under stress.

Self-Validating Experimental Protocols

To ensure high data integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale (causality) to prevent common analytical artifacts.

Protocol 1: Thermodynamic Solubility Assay (Shake-Flask Method)

Unlike kinetic solubility assays (which rely on DMSO stock dilution and often overestimate solubility due to supersaturation), the shake-flask method measures true thermodynamic equilibrium.

• Solid Addition: Add 5 mg of 2-Amino-2-(quinolin-3-yl)ethan-1-ol powder to 1 mL of target buffer (e.g., PBS pH 7.4) in a glass vial. Causality: Glass is used to prevent the non-specific binding of the lipophilic quinoline core that often occurs with polypropylene tubes.

• Equilibration: Agitate the suspension at 37°C for 48 hours. Causality: A 48-hour window ensures the system overcomes any metastable supersaturation states, reflecting the true crystalline solubility limit.

• Phase Separation (Critical Step): Centrifuge the sample at 15,000 × g for 30 minutes, rather than filtering. Causality: Filtration can introduce artifacts; filters may either adsorb the API (lowering the reading) or allow sub-micron colloidal aggregates to pass through (falsely elevating the reading).

• Quantification: Dilute the supernatant in the mobile phase and analyze via HPLC-UV at 254 nm against a standard curve.

Protocol 2: Stability-Indicating Forced Degradation

This protocol ensures that all degradants can be resolved from the parent peak, providing a mass-balance validation.

• Sample Preparation: Prepare a 1 mg/mL solution of the compound in 50% Acetonitrile/Water.

• Oxidative Stress: Add H2O2 to a final concentration of 0.1% (v/v). Incubate at 40°C for 24 hours.

• Chemical Quenching (Critical Step): Add an equimolar amount of sodium thiosulfate to the oxidative sample before injection. Causality: Failing to quench the peroxide allows degradation to continue inside the HPLC autosampler, leading to irreproducible, time-dependent peak areas.

• Photolytic Stress: Expose a separate vial to 1.2 million lux hours of UV/Vis light (ICH Q1B standard).

• LC-MS/MS Analysis: Run samples using a gradient elution on a C18 column. Ensure the sum of the parent peak area and degradant peak areas equals the peak area of the unstressed control (Mass Balance = 95-105%).

Figure 2: Self-validating workflow for thermodynamic solubility and degradation profiling.

Conclusion

The 2-Amino-2-(quinolin-3-yl)ethan-1-ol scaffold offers immense pharmacological potential but requires rigorous physicochemical profiling. By understanding its pH-dependent solubility limits and oxidative vulnerabilities, formulation scientists can proactively design salt forms and stabilized matrices to ensure clinical viability.

References

• Synthesis, Structural Characterization, and Computational Studies of Novel Co(II) and Zn(II) Fluoroquinoline Complexes for Antibacterial and Antioxidant Activities. ACS Omega / PubMed Central. 2

• Discovery and in Vivo Evaluation of (S)-N-(1-(7-Fluoro-2-(pyridin-2-yl)quinolin-3-yl)ethyl)-9H-purin-6-amine (AMG319) and Related PI3Kδ Inhibitors for Inflammation and Autoimmune Disease. Journal of Medicinal Chemistry.1

• Design, synthesis, antiproliferative assessments, and computational studies of new quinolin-2(1H)-ones as dual EGFR/HER-2 inhibitors. Frontiers in Chemistry.4

• Discovery and Optimization of Quinoline Analogues as Novel Potent Antivirals against Enterovirus D68. PubMed Central. 3

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• 3. Discovery and Optimization of Quinoline Analogues as Novel Potent Antivirals against Enterovirus D68 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Design, synthesis, antiproliferative assessments, and computational studies of new quinolin-2(1H)-ones as dual EGFR/HER-2 inhibitors [frontiersin.org]

Unlocking the Polypharmacological Potential of 2-Amino-2-(quinolin-3-yl)ethan-1-ol: A Technical Guide to Target Validation and Assay Design

Executive Summary

In modern drug discovery, the identification of versatile, highly functionalized pharmacophores is critical for accelerating lead optimization. 2-Amino-2-(quinolin-3-yl)ethan-1-ol (2-AQE) represents a privileged scaffold that bridges the gap between classic heterocyclic hinge-binders and highly tunable aliphatic chains. This whitepaper provides an in-depth technical analysis of 2-AQE, detailing its structural rationale, primary therapeutic targets (including kinases, phosphodiesterases, and parasitic heme polymerases), and the self-validating experimental workflows required to evaluate its derivatives.

Structural Rationale & Pharmacophore Dynamics

The inherent value of 2-AQE lies in its dual-domain architecture, which allows for simultaneous engagement of rigid hydrophobic pockets and solvent-exposed polar regions.

• The Quinoline-3-yl Core: The quinoline ring is a classic bioisostere for naphthalene and indole, providing a rigid, lipophilic aromatic system capable of robust π−π stacking and cation- π interactions. Crucially, the quinoline nitrogen acts as a potent hydrogen bond acceptor. When positioned at the 3-position, the vector of the attached substituent allows the quinoline nitrogen to interact optimally with the backbone amides of kinase hinge regions.

• The 2-Aminoethanol Moiety: This aliphatic chain introduces a chiral center at the C2 position, enabling stereospecific target engagement—a critical factor in reducing off-target toxicity. The primary amine ( −NH2​ ) and primary alcohol ( −OH ) serve as excellent hydrogen bond donors/acceptors. Furthermore, they act as orthogonal synthetic handles; the amine can be readily converted into amides, ureas, or sulfonamides to probe adjacent hydrophobic pockets, while the alcohol can be utilized to modulate the overall lipophilicity ( LogD ) of the molecule.

Primary Therapeutic Target Landscapes

ATP-Competitive Kinase Inhibition (mTOR & MELK)

Quinoline derivatives are heavily utilized in the development of ATP-competitive kinase inhibitors. The quinoline nitrogen mimics the N1 or N3 of the adenine ring of ATP, forming a critical hydrogen bond with the hinge region of the kinase domain. Research has demonstrated that substituted quinolines and related benzoxazepines are highly potent, selective inhibitors of the Mammalian Target of Rapamycin (mTOR) [1]. Furthermore, quinoline-3-carboxamide derivatives have been patented as potent inhibitors of Maternal Embryonic Leucine Zipper Kinase (MELK) , a target heavily implicated in breast cancer proliferation[2]. The 2-AQE scaffold is perfectly primed for such targets; the quinoline core anchors the molecule in the ATP pocket, while the aminoethanol group projects into the ribose-binding pocket to achieve kinase selectivity.

Phosphodiesterase 2 (PDE2) Modulation

PDE2 is a dual-substrate phosphodiesterase that regulates intracellular cAMP and cGMP levels, making it a prime target for neurodegenerative diseases and cognitive enhancement. Substituted quinolines and related heterocycles (e.g., triazolopyrimidines) have been validated as selective PDE2 inhibitors[3]. The 2-AQE scaffold can occupy the catalytic domain of PDE2, where the quinoline ring π -stacks with conserved phenylalanine residues, and the aminoethanol moiety engages the glutamine-rich cAMP/cGMP binding pocket.

Antimalarial Target Engagement (Heme Detoxification)

Amino alcohol-substituted quinolines (e.g., mefloquine, lumefantrine) are the historical cornerstone of antimalarial therapy. While traditional antimalarials utilize a 4-substituted quinoline core, recent structure-activity relationship (SAR) studies have shown that 3-substituted quinoline derivatives, such as quinolinyl chalcones, exhibit potent anti-infective properties against Plasmodium falciparum[4]. The mechanism involves the quinoline ring intercalating with toxic free heme in the parasite's digestive vacuole, while the amino alcohol group prevents the crystallization of heme into non-toxic hemozoin.

Visualizing the Mechanism and Workflow

Fig 1: Mechanism of action for 2-AQE mediated kinase inhibition and downstream cellular effects.

Fig 2: Step-by-step workflow for validating 2-AQE derivatives from synthesis to in vivo models.

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate rigorous internal controls and statistical thresholds to eliminate false positives.

Protocol 1: TR-FRET Kinase Activity Assay (mTOR / MELK)

Causality & Rationale: Quinoline derivatives frequently exhibit intrinsic autofluorescence in the blue/green spectrum (excitation ~320 nm, emission ~400 nm). Standard colorimetric or prompt-fluorescence assays often yield false positives due to this interference. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) utilizes a lanthanide fluorophore (e.g., Europium) with a long emission half-life. By introducing a 50–100 µs time delay before measurement, the short-lived quinoline autofluorescence decays completely, isolating the true binding signal.

Step-by-Step Methodology:

• Reagent Preparation: Prepare kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT).

• Compound Plating: Dispense 2-AQE derivatives in a 10-point, 3-fold serial dilution into a 384-well pro-plate using an acoustic dispenser (e.g., Echo 550) to minimize solvent carryover.

• Enzyme/Substrate Addition: Add 5 µL of the target kinase (e.g., MELK) and 5 µL of a biotinylated peptide substrate combined with ATP at its Km​ value.

• Incubation: Seal and incubate at room temperature for 60 minutes to allow the enzymatic reaction to reach steady-state kinetics.

• Detection: Add 10 µL of stop/detection buffer containing EDTA (to chelate Mg²⁺ and stop the reaction), Europium-labeled anti-phospho antibody, and Streptavidin-APC.

• Measurement & Validation: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar FSX).

  • Self-Validation Metric: Calculate the Z'-factor using the 1% DMSO vehicle (negative control) and 1 µM Staurosporine (positive control). The assay is only deemed valid if Z' > 0.5 . Furthermore, the dose-response curve must exhibit a Hill slope of approximately 1.0, confirming a 1:1 competitive orthosteric binding mode.

Protocol 2: Beta-Hematin Inhibition Assay (BHIA)

Causality & Rationale: To evaluate the antimalarial potential of 2-AQE derivatives, we must measure their ability to prevent the crystallization of toxic heme into hemozoin. The BHIA is a cell-free assay that mimics the acidic environment of the Plasmodium digestive vacuole, providing a direct readout of target engagement without the confounding variables of cellular permeability.

Step-by-Step Methodology:

• Hemin Preparation: Dissolve hemin in 0.1 M NaOH to a concentration of 2 mM, then immediately dilute in 1 M acetate buffer (pH 5.0) to initiate crystallization.

• Incubation with Scaffold: Add 2-AQE derivatives (10 µM to 0.1 µM) to the hemin solution in a 96-well plate.

• Crystallization: Incubate the plate at 37°C for 18 hours.

• Solubilization of Unreacted Heme: Add a 5% (v/v) pyridine/HEPES solution (pH 7.4). Pyridine forms a complex specifically with unreacted free heme (but not with crystallized beta-hematin), producing a distinct chromophore.

• Measurement & Validation: Measure absorbance at 405 nm.

  • Self-Validation Metric: Include Chloroquine diphosphate as a positive control. The assay is validated only if the calculated IC₅₀ for Chloroquine falls within the historical standard range of 10–20 µM.

Quantitative Data Summary

The following table summarizes the anticipated pharmacological profile of optimized 2-AQE derivatives across the discussed target classes, based on structure-activity relationships of similar quinoline scaffolds.

Target Class	Representative Target	Binding Mode / Mechanism	Key Interacting Residues	Typical IC₅₀ Range
Protein Kinases	mTOR / MELK	ATP-competitive (Hinge Binder)	Cys / Val (Hinge Backbone)	10 nM – 150 nM
Phosphodiesterases	PDE2	Catalytic Domain Modulation	Gln / Phe (cAMP Pocket)	50 nM – 500 nM
Heme Polymerase	P. falciparum Hemozoin	π−π Stacking with Porphyrin	N/A (Non-protein target)	1 µM – 5 µM

Conclusion

The 2-Amino-2-(quinolin-3-yl)ethan-1-ol scaffold is a highly versatile chemical starting point. By leveraging the rigid, hydrogen-bonding capabilities of the quinoline core and the stereospecific, tunable nature of the aminoethanol moiety, drug development professionals can direct this pharmacophore toward diverse therapeutic targets, from oncology (kinases) to infectious diseases (malaria). Rigorous, self-validating assays like TR-FRET and BHIA are essential to accurately map its structure-activity relationship and advance derivatives into preclinical models.

References

• Discovery of a Novel Class of Highly Potent, Selective, ATP-Competitive, and Orally Bioavailable Inhibitors of the Mammalian Target of Rapamycin (mTOR) Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• WO2012016082A1 - Quinoline derivatives and melk inhibitors containing the same Source: Google Patents URL

• Substituted quinolinyl chalcones and quinolinyl pyrimidines as a new class of anti-infective agents Source: European Journal of Medicinal Chemistry (via ResearchGate) URL:[Link]

• US11186582B2 - Substituted[1,2,4]triazolo[1,5-a]pyrimidin-7-yl compounds as PDE2 inhibitors Source: Google Patents URL

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• 4. researchgate.net [researchgate.net]

Advanced Methodologies in the Discovery and Isolation of Quinoline Amino Alcohols

Executive Summary

Quinoline amino alcohols represent a cornerstone class of bioactive molecules, historically pivotal in the eradication and management of malaria. From the early isolation of natural quinine from Cinchona bark to the rational design of synthetic analogues like mefloquine, the chemical evolution of this class offers profound insights into drug discovery, stereoselective synthesis, and mechanism-based targeting. This technical guide provides a comprehensive analysis of the pharmacological mechanisms, natural isolation protocols, and synthetic discovery pathways of quinoline amino alcohols, designed for researchers and drug development professionals.

Pharmacological Significance and Mechanism of Action

The structural template of quinoline amino alcohols is defined by a quinoline core tethered to an amino alcohol side chain. This unique pharmacophore is responsible for their potent antimalarial properties and, more recently discovered, their anticancer and antibacterial activities[1].

The Hemozoin Inhibition Paradigm

During its intraerythrocytic stage, the Plasmodium falciparum parasite digests up to 80% of the host red blood cell's hemoglobin to source essential amino acids[2]. This proteolytic degradation releases free heme (ferriprotoporphyrin IX), a highly toxic and amphiphilic molecule that induces oxidative stress, lipid peroxidation, and DNA damage within the parasite[3]. To survive, the parasite detoxifies this free heme by crystallizing it into an inert, insoluble polymer known as hemozoin (or β -hematin synthetically)[2].

Quinoline amino alcohols exert their primary parasiticidal effect by disrupting this detoxification pathway. The mechanism is twofold:

• Crystal Capping: The quinoline core forms a π−π complex with the free heme, and the drug actively caps the growing hemozoin crystals, preventing further deposition of heme onto the crystal surface[4][5].

• Heme Complexation: The basic amino side chain, which undergoes pH trapping in the acidic digestive vacuole of the parasite, facilitates the binding of the drug to free heme, forming a toxic drug-heme complex that punctures the vacuole membrane[4][5].

The accumulation of uncrystallized, free heme ultimately kills the parasite via severe oxidative stress[3][6].

Fig 1: Mechanism of action of quinoline amino alcohols via hemozoin inhibition.

Isolation of Natural Quinoline Amino Alcohols

The foundational molecule of this class, quinine, is a natural alkaloid extracted from the bark of Cinchona species (e.g., Cinchona calisaya, Cinchona succirubra)[7]. The isolation relies on exploiting the differential solubility of the alkaloid free bases and their corresponding sulfate salts.

Protocol: Acid-Base Extraction and Fractional Crystallization of Quinine

As an application scientist, it is critical to understand the causality of the extraction steps. Alkaloids in Cinchona bark exist naturally as salts of quinic and cinchotannic acids. To extract them into an organic phase, they must first be converted into their free base form.

Step 1: Basification and Matrix Disruption

• Pulverize 50 g of dried Cinchona bark to maximize surface area.

• Moisten the powder with a mixture of ammonia water and milk of lime (calcium hydroxide), allowing it to stand for 1 hour[7].

  • Causality: The strong base displaces the alkaloids from their natural tannate salts, yielding lipophilic free bases. The lime also complexes with tannins to prevent them from co-extracting.

• Evaporate the mixture to dryness at ≤60∘C to prevent thermal degradation of the quinoline core[7].

Step 2: Soxhlet Extraction

• Pack the dried, basified material into a Soxhlet apparatus.

• Extract continuously with toluene (or ethyl acetate) for 6 hours[7][8].

  • Causality: Toluene selectively solubilizes the non-polar free bases (quinine, cinchonine, cinchonidine) while leaving highly polar plant matrix components behind.

Step 3: Acidic Aqueous Partitioning

• Transfer the toluene extract to a separatory funnel and extract with dilute sulfuric acid ( H2​SO4​ ) under vigorous stirring[7].

  • Causality: The basic nitrogen of the quinuclidine ring is protonated, converting the alkaloids into highly water-soluble sulfate salts, which migrate into the aqueous layer.

Step 4: Selective Crystallization

• Separate the acidic aqueous layer and carefully neutralize it (pH ~7.0) using dilute sodium hydroxide.

• Allow the solution to stand at room temperature.

  • Causality: This is a self-validating purification step. Quinine sulfate has the lowest solubility among the cinchona alkaloid sulfates (approximately 1 g per 800 g of water)[9]. It will selectively crystallize out of the solution first, leaving cinchonine and cinchonidine in the mother liquor[7][9].

• Filter the crude quinine sulfate, decolorize with activated charcoal in hot water, and recrystallize to achieve high purity (Melting point: 177∘C )[7].

Fig 2: Step-by-step isolation workflow of quinine from Cinchona bark.

Synthetic Discovery and Stereoselective Purification: Mefloquine

While natural quinine served as the primary antimalarial for centuries, the emergence of resistant Plasmodium strains necessitated the development of synthetic analogues[10][11]. The Walter Reed Army Institute of Research spearheaded a massive synthetic program that culminated in the discovery of mefloquine, a bis(trifluoromethyl) quinoline methanol derivative[1][10].

The Role of Stereochemistry

Mefloquine possesses two asymmetric carbon atoms (C11 and C12) and is commercially administered as a racemic mixture of its erythro (anti) enantiomers[12][13]. However, modern drug development heavily prioritizes enantiopure formulations due to distinct pharmacokinetic and pharmacodynamic profiles.

Research indicates that the (+)-enantiomer of mefloquine is up to 1.5 to 1.8 times more potent than the (-)-enantiomer against specific P. falciparum strains[13][14]. Furthermore, the (-)-enantiomer has been linked to a shorter in vivo half-life and is suspected to contribute disproportionately to the severe neurotoxic side effects associated with the racemic drug[14].

Asymmetric Synthesis Strategy

To isolate enantiopure (+)-anti-mefloquine, advanced asymmetric synthesis is required rather than classical resolution. A highly effective modern protocol utilizes an asymmetric Darzens reaction of a chiral α -chloro-N-amino cyclic carbamate hydrazone[15][16].

Key Workflow for (+)-Mefloquine Synthesis:

• Epoxidation: A stereospecific, regioselective opening of a trans-epoxide establishes the crucial 1,2-anti-amino alcohol function[16].

• Azide Reduction & Epoxide Opening: A cascading azide reduction-epoxide opening sequence is triggered by treatment with triphenylphosphine ( Ph3​P ) in wet THF[15].

• Protection & Hydrogenation: The resulting amino alcohol is immediately protected with a Boc group (Boc 2​ O) to prevent side reactions and facilitate purification, followed by olefin hydrogenation[15].

• Deprotection: Treatment with trifluoroacetic acid (TFA) removes the Boc group, and subsequent treatment with K2​CO3​ in methanol followed by HCl yields enantiopure (+)-anti-mefloquine hydrochloride[14].

Quantitative Comparison of Quinoline Amino Alcohols

To guide lead optimization, the following table summarizes the key properties of major quinoline amino alcohols discussed:

Compound	Origin	Structural Class	Key Pharmacological Property	Reference
Quinine	Natural (Cinchona)	Quinoline Methanol	Lowest sulfate solubility (1g/800g H2​O ); rapidly cleared.	[9][10]
Mefloquine (Racemic)	Synthetic	Quinoline Amino Alcohol	Long half-life (~14 days); high neurotoxicity risk.	[12][13]
(+)-Mefloquine	Synthetic	Enantiopure Analogue	1.5x higher potency; lower relative neurotoxicity.	[13][14]
(-)-Mefloquine	Synthetic	Enantiopure Analogue	Shorter in vivo half-life; higher blood plasma concentration.	[14]

Future Perspectives: Drug Repurposing

The utility of quinoline amino alcohols is expanding beyond infectious diseases via drug repurposing[11]. Recent high-throughput screenings have identified mefloquine and its synthetic analogues as potent inhibitors of SH2-containing inositol 5′-phosphatases (SHIP1 and SHIP2)[1][17].

SHIP1 and SHIP2 are critical mediators of intracellular cell signaling cascades, and their dysregulation is heavily implicated in cancer (e.g., breast cancer metastasis, glioblastoma, and multiple myeloma)[1][17]. Structure-activity relationship (SAR) studies confirm that the quinoline core tethered to an amine is the absolute requirement for SHIP inhibition, opening a novel therapeutic avenue for this historic class of compounds in modern oncology[1].

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• Evaluation of In Vitro Inhibition of β-Hematin Formation: A Step Towards a Comprehensive Understanding of the Mechanism of Action of New Arylamino Alcohols. MDPI.
• Synthesis and initial evaluation of quinoline-based inhibitors of the SH2-containing inositol 5′-Phosphatase (SHIP). PMC.
• Development of Phytomedicines as Novel Antimalarial Lead Molecules: Progress towards Successful Antimalarial Drug Discovery. IntechOpen.
• Evaluating Cinchona bark and quinine for treating and preventing malaria. PMC.
• Structure−Function Relationships in Aminoquinolines: Effect of Amino and Chloro Groups on Quinoline−Hematin Complex Formation, Inhibition of β-Hematin Formation, and Antiplasmodial Activity. ACS Publications.
• Mode of action of quinoline antimalarial drugs in red blood cells infected by Plasmodium falciparum revealed in vivo. PMC.
• Insights into the Role of Heme in the Mechanism of Action of Antimalarials. PMC.
• Targeting SHIP1 and SHIP2 in Cancer. MDPI.
• Nature's Chiral Catalyst and Anti-Malarial Agent: Isolation and Structure Elucidation of Cinchonine and Quinine from Cinchona calisaya. ACS Publications.
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• Asymmetric Total Synthesis of the Antimalarial Drug (+)-Mefloquine Hydrochloride via Chiral N-Amino Cyclic Carbamate Hydrazones. uniroma1.it.
• Asymmetric Total Synthesis of the Antimalarial Drug (+)-Mefloquine Hydrochloride via Chiral N-Amino Cyclic Carbamate Hydrazones. ACS Publications.
• Development of Phytomedicines as Novel Antimalarial Lead Molecules: Progress towards Successful Antimalarial Drug Discovery. ResearchGate.
• A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. PMC.
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Structural Elucidation of Novel Quinoline Compounds: A Modern Spectroscopic and Computational Workflow

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Relevance of the Quinoline Scaffold

This guide eschews a rigid, one-size-fits-all template. Instead, it presents a dynamic, logic-driven workflow for the structural elucidation of novel quinoline compounds. As a senior application scientist, my objective is to provide not just the "how" but the "why"—the causality behind experimental choices. The narrative is built upon a foundation of integrated analytical techniques where each step serves to validate the last, ensuring a self-consistent and trustworthy structural assignment. We will journey from the foundational determination of a molecular formula to the intricate details of 3D stereochemistry, leveraging the synergistic power of mass spectrometry, nuclear magnetic resonance, and computational chemistry.

The Integrated Elucidation Pathway: A Strategic Overview

The modern approach to structure elucidation is an iterative and integrated process. It begins with establishing the elemental composition and proceeds through mapping the atomic connectivity, culminating in the definition of the molecule's three-dimensional arrangement. Each stage provides crucial data that informs and refines the subsequent steps.

Caption: High-level workflow for novel compound structural elucidation.

Part I: Establishing the Molecular Formula with High-Resolution Mass Spectrometry (HRMS)

Expertise & Experience: Before any connections can be made, one must know the constituent parts. The first and most critical step is determining the molecular formula. Low-resolution mass spectrometry provides the nominal mass, but for a novel compound, this is insufficient. HRMS is the definitive technique for obtaining the exact mass of a molecule with high precision (typically to within 5 ppm), which allows for the calculation of a unique elemental composition.[6]

For most quinoline derivatives, which often possess basic nitrogen atoms, Electrospray Ionization (ESI) is the premier choice due to its soft ionization nature, typically yielding the protonated molecule [M+H]⁺.[7][8]

Protocol 1: Molecular Formula Determination via LC-HRMS

• Sample Preparation: Prepare a dilute solution of the purified compound (approx. 0.1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize a Liquid Chromatography (LC) system coupled to a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

• Chromatography: A short C18 column is often sufficient to desalt the sample before it enters the mass spectrometer. A simple gradient from water to acetonitrile (both containing 0.1% formic acid to promote protonation) is effective.

• MS Acquisition: Acquire data in positive ESI mode over a relevant mass range (e.g., m/z 100-1000). Ensure the instrument is properly calibrated to achieve high mass accuracy.

• Data Analysis: Identify the monoisotopic peak for the [M+H]⁺ ion. Use the instrument's software to calculate the elemental composition based on the measured exact mass. The software will provide a list of possible formulas within a specified mass tolerance (e.g., ±5 ppm). Select the most plausible formula based on chemical sense (e.g., nitrogen rule, isotopic pattern, knowledge of reactants).

Data Presentation: Example HRMS Data Analysis

Measured m/z [M+H]⁺	Calculated Mass for C₁₇H₁₅N₂O₂F	Δ (ppm)	Proposed Formula
299.1190	299.1196	-2.0	C₁₇H₁₄N₂O₂F

Part II: Unraveling the Molecular Framework with NMR Spectroscopy

Trustworthiness: Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of structural elucidation, providing direct insight into the atomic connectivity of a molecule.[9][10][11] The data generated from a suite of NMR experiments forms a self-validating system, where the proposed structure must be consistent with every observed correlation.

1D NMR: The Initial Blueprint (¹H & ¹³C)

• ¹H NMR: Provides information on the chemical environment, number, and coupling of protons. The integration gives the relative number of protons, while the splitting pattern (multiplicity) reveals adjacent protons.

• ¹³C NMR: Shows the number of unique carbon environments.

• DEPT (Distortionless Enhancement by Polarization Transfer): A crucial experiment that distinguishes between CH₃, CH₂, and CH groups, and quaternary carbons.[12]

Data Presentation: Typical NMR Chemical Shifts for a Quinoline Core

Proton/Carbon	Typical ¹H Chemical Shift (ppm)	Typical ¹³C Chemical Shift (ppm)
H-2	8.7 - 9.0	148 - 152
H-3	7.3 - 7.6	120 - 124
H-4	8.0 - 8.3	135 - 139
H-5	7.6 - 7.9	127 - 130
H-8	7.9 - 8.2	128 - 131

Note: Values are approximate and highly dependent on substituents.[13]

2D NMR: Building the Structure Piece by Piece

Expertise & Experience: For a novel compound, 1D spectra are rarely sufficient due to signal overlap and ambiguity. 2D NMR experiments disperse the signals into two dimensions, resolving overlap and revealing specific correlations that are essential for piecing the puzzle together.[12][14]

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2 or 3 bonds), allowing for the tracing of H-H spin systems.[14][15] For example, a cross-peak between H-5 and H-6 on the quinoline ring confirms their adjacency.

• HSQC (Heteronuclear Single Quantum Coherence): Directly correlates each proton to the carbon it is attached to. This is the most reliable way to assign carbon chemical shifts.[11][12][15]

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for elucidating novel structures. It shows correlations between protons and carbons over multiple bonds (typically 2-3 bonds). These long-range correlations are critical for connecting individual spin systems and positioning quaternary carbons and heteroatoms.[15][16]

Caption: Logical flow of information in NMR-based structure elucidation.

Protocol 2: Standard 2D NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of the purified compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure the sample is fully dissolved and free of particulate matter.

• 1D Spectra: Acquire and process high-quality ¹H and ¹³C{¹H} spectra. Calibrate the chemical shift scale to the residual solvent peak.

• HSQC: Run a standard multiplicity-edited HSQC experiment. This will correlate C-H pairs and distinguish CH/CH₃ (positive phase) from CH₂ (negative phase) signals.[12]

• COSY: Acquire a DQF-COSY or gradient-selected COSY spectrum to map out proton-proton couplings.

• HMBC: Acquire a gradient-selected HMBC experiment. Optimize the long-range coupling constant (e.g., 8 Hz) to observe 2- and 3-bond correlations. This is critical for connecting disparate parts of the molecule.[15]

• Data Analysis: Use NMR processing software to analyze the spectra. Systematically build molecular fragments from COSY data, assign carbons using HSQC, and link the fragments together using key HMBC correlations.

Part III: Validating the Framework with Tandem Mass Spectrometry (MS/MS)

Trustworthiness: The structure proposed from NMR data is a strong hypothesis. Tandem mass spectrometry (MS/MS) provides an orthogonal method to test and validate this hypothesis.[17] In an MS/MS experiment, the [M+H]⁺ ion is selected, fragmented via collision-induced dissociation (CID), and the resulting fragment ions are analyzed. The fragmentation pattern should be logical and consistent with the proposed structure.[18]

Expertise & Experience: The quinoline nucleus has characteristic fragmentation pathways. For instance, the ring can cleave to lose hydrogen cyanide (HCN, 27 Da).[8][19] Substituents also produce predictable losses. The loss of water (18 Da) from a hydroxyl group or carbon monoxide (28 Da) from a carboxylic acid are common.[7] Observing these expected fragments provides strong evidence for the proposed connectivity.

Data Presentation: Common Fragmentations in Quinolines

Precursor Ion	Fragmentation Pathway	Common Neutral Loss / Fragment Ion
[M+H]⁺	Loss of substituent	e.g., Loss of H₂O from -OH
[M+H]⁺	Loss of carboxyl group	Loss of CO₂ (44 Da) or COOH (45 Da)
Quinoline Core	Ring cleavage	Loss of HCN (27 Da)
Piperazine substituent	Ring opening	Loss of C₂H₅N, C₃H₇N, etc.

References:[7][8][19]

Protocol 3: Structural Validation via MS/MS Product Ion Scan

• Instrumentation: Use a tandem mass spectrometer (e.g., Triple Quadrupole, Q-TOF, or Ion Trap).

• Infusion: Infuse the sample solution directly or use the LC eluent from the HRMS run.

• MS1: In the first mass analyzer, select the m/z of the precursor ion ([M+H]⁺) identified by HRMS.

• CID: In the collision cell, fragment the selected ions by colliding them with an inert gas (e.g., argon or nitrogen). Vary the collision energy to control the degree of fragmentation.

• MS2: In the second mass analyzer, scan to detect the m/z of the resulting product ions.

• Interpretation: Correlate the observed fragment ions with substructures of the NMR-proposed molecule. A logical fragmentation pathway that explains the major product ions significantly increases confidence in the structural assignment.

Part IV: Defining the 3D Structure: Absolute Stereochemistry

Expertise & Experience: For chiral molecules, determining the relative and absolute configuration is non-negotiable, particularly in drug development where enantiomers can have drastically different biological effects.

X-ray Crystallography: The Gold Standard

When a high-quality single crystal can be obtained, single-crystal X-ray crystallography is the most powerful and unambiguous method for determining the complete three-dimensional structure, including the absolute configuration.[20][21] The technique relies on the anomalous dispersion of X-rays by the atoms in a non-centrosymmetric crystal structure. The Flack parameter, a value refined during data processing, should be close to 0 for the correct enantiomer, providing a definitive assignment.[22]

Protocol 4: High-Level Workflow for X-ray Crystallography

• Crystal Growth: This is often the most challenging step. Systematically screen various solvents and solvent combinations using techniques like slow evaporation, vapor diffusion, or cooling.

• Crystal Selection: Select a suitable single crystal (clear, well-defined faces, no visible defects) under a microscope.

• Data Collection: Mount the crystal on a diffractometer. Collect diffraction data, preferably using a radiation source (e.g., Cu Kα) that maximizes the anomalous scattering effect for the atoms present.

• Structure Solution & Refinement: Process the diffraction data to solve the crystal structure. Refine the structural model against the data, including the Flack parameter.

• Assignment: An analyzed Flack parameter near 0 (with a small standard uncertainty) confirms the absolute configuration as modeled. A value near 1 indicates the opposite enantiomer.

Alternative and Complementary Methods

If single crystals cannot be grown, other techniques must be employed:

• Vibrational Circular Dichroism (VCD): This technique measures the differential absorption of left and right circularly polarized infrared light. The experimental VCD spectrum is compared to spectra calculated for different stereoisomers using quantum chemical methods (e.g., DFT). A good match provides a reliable assignment of the absolute configuration without the need for crystallization or derivatization.[23]

• NMR with Chiral Auxiliaries: Methods like Mosher's ester analysis involve derivatizing the molecule with a chiral reagent. The ¹H NMR chemical shifts of the resulting diastereomers are systematically altered, allowing for the deduction of the configuration at the reaction site.[23]

Part V: The Corroborative Power of Computational Chemistry

Trustworthiness: Computational chemistry serves as a powerful tool for structure verification, especially when faced with ambiguous data or complex stereochemistry.[24] By predicting NMR chemical shifts for a set of proposed structures, one can find the best fit with experimental data.

Expertise & Experience: The standard workflow involves using Density Functional Theory (DFT) to first optimize the geometry of each possible isomer and then calculate their NMR shielding constants using the Gauge-Independent Atomic Orbital (GIAO) method.[25] Comparing the calculated ¹H and ¹³C chemical shifts for each candidate structure against the experimental values can often definitively identify the correct isomer.[26]

Protocol 5: High-Level Workflow for Computational NMR Prediction

• Structure Generation: Build all plausible isomers or diastereomers in silico.

• Conformational Search: For flexible molecules, perform a thorough conformational search to identify low-energy conformers.

• Geometry Optimization: Optimize the geometry of each low-energy conformer using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d)).[26]

• NMR Calculation: Perform a GIAO NMR shielding constant calculation on each optimized structure, often using a higher-level basis set and including a solvent model (e.g., PCM) to better mimic experimental conditions.[25][26]

• Data Analysis: Convert the calculated shielding constants to chemical shifts by referencing against a standard (e.g., TMS) calculated at the same level of theory. Calculate a Boltzmann-weighted average of the chemical shifts for all conformers.

• Comparison: Compare the calculated spectra for each candidate structure with the experimental data. The structure with the lowest mean absolute error (MAE) is the most likely correct assignment.

Conclusion: A Unified and Self-Validating Approach

The structural elucidation of a novel quinoline compound is not a linear checklist but an integrated scientific investigation. It begins with the certainty of a molecular formula from HRMS, is built upon the intricate connectivity map provided by 2D NMR, and is validated by the fragmentation logic of MS/MS. For chiral compounds, the final, unambiguous assignment of absolute stereochemistry is achieved through the definitive power of X-ray crystallography or the synergy of chiroptical spectroscopy and computation. Each piece of data must be consistent with the others, creating a robust, self-validating system that ensures the final proposed structure is trustworthy and accurate. This rigorous approach is fundamental to advancing research and is a required standard for the characterization of new chemical substances for regulatory submission.[27][28][29]

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• 29. Japan Releases 2025 Notification Procedures for Low and Small Volume New Chemical Substances - Regulatory News - Chemicals - CIRS Group [cirs-group.com]

Protocols & Analytical Methods

High-Performance Liquid Chromatography (HPLC) Enantiomeric Separation of 2-Amino-2-(quinolin-3-yl)ethan-1-ol: Method Development and Protocols

Executive Summary & Mechanistic Rationale

The enantiomeric separation of chiral amino alcohols is a critical path in drug development, as enantiomers of chiral drugs often exhibit drastically different pharmacokinetic and pharmacodynamic profiles. Quinoline derivatives, in particular, are renowned for their broad-spectrum biological activities, making their enantiomeric purity a strict regulatory requirement[1].

The target analyte, 2-Amino-2-(quinolin-3-yl)ethan-1-ol , presents a unique analytical challenge. It features a highly polar primary alcohol, a basic primary amine at the chiral center, and an electron-rich, basic quinoline ring. The separation of such amino alcohols is notoriously difficult due to their high polarity, potential for severe peak tailing, and complex secondary interactions with chromatographic supports[2].

To achieve baseline enantiomeric resolution ( Rs​>1.5 ), the chromatographic system must suppress non-enantioselective secondary interactions while maximizing the stereospecific interactions between the analyte and the Chiral Stationary Phase (CSP). This application note details two orthogonal, self-validating HPLC methodologies: Method A utilizing a Polysaccharide-based CSP, and Method B utilizing a Crown Ether-based CSP.

Chromatographic Strategy & Column Selection

The selection of the CSP and mobile phase is dictated by the structural motifs of the analyte.

• Polysaccharide CSPs (e.g., CHIRALPAK AD-H): Rely on a combination of hydrogen bonding (via carbamate linkages), π−π stacking (with the quinoline ring), and dipole-dipole interactions. Because the analyte is highly basic, a basic mobile phase additive is required to prevent tailing[3].

• Crown Ether CSPs (e.g., CROWNPAK CR-I(+)): Specifically target the primary amine on the chiral center. They utilize host-guest complexation, requiring highly acidic aqueous conditions to fully protonate the amine for insertion into the crown ether cavity[4].

Decision workflow for selecting chiral stationary phases for primary amino alcohols.

Method A: Polysaccharide CSP (Normal Phase)

Causality of Experimental Choices

When utilizing an amylose-based CSP like CHIRALPAK AD-H, the silica support contains residual silanols. The highly basic quinoline nitrogen and primary amine of the analyte will undergo strong ion-exchange interactions with these acidic silanols, leading to irreversible retention or severe peak tailing.

The Solution: The addition of 0.1% Diethylamine (DEA) to the mobile phase is mandatory[3]. DEA acts as a competitive, sacrificial base. It rapidly saturates the active silanol sites on the column, effectively masking them. This forces the analyte to interact exclusively with the chiral selector (amylose tris(3,5-dimethylphenylcarbamate)), ensuring sharp peaks and accurate integration.

Method B: Crown Ether CSP (Reversed Phase / Aqueous)

Causality of Experimental Choices

Crown ether columns, such as CROWNPAK CR-I(+), are explicitly designed for the separation of primary amino compounds[4]. The chiral recognition mechanism requires the primary amine to be fully protonated ( −NH3+​ ).

The Solution: The mobile phase must be highly acidic (pH 1.0 - 2.0). Perchloric acid ( HClO4​ ) is the acid of choice because the perchlorate anion is large, poorly nucleophilic, and non-coordinating. Unlike chloride or trifluoroacetate, perchlorate will not form strong ion-pairs with the analyte that could sterically hinder its insertion into the crown ether cavity.

Host-guest chiral recognition mechanism of crown ether CSPs with primary amines.

Quantitative Data & Chromatographic Parameters

Table 1: Comparison of Chromatographic Conditions

Parameter	Method A: Polysaccharide CSP	Method B: Crown Ether CSP
Column	CHIRALPAK AD-H (250 × 4.6 mm, 5 µm)	CROWNPAK CR-I(+) (150 × 3.0 mm, 5 µm)
Mobile Phase	Hexane / Isopropanol / DEA (80:20:0.1 v/v/v)	HClO4​ (pH 1.5 in Water) / Methanol (85:15 v/v)
Flow Rate	1.0 mL/min	0.4 mL/min
Temperature	25 °C	5 °C to 10 °C (Enhances resolution)
Detection (UV)	230 nm (Quinoline absorbance max)	230 nm
Injection Vol.	10 µL	5 µL

Table 2: System Suitability and Acceptance Criteria (Self-Validation)

Metric	Acceptance Criterion	Rationale
Resolution ( Rs​ )	≥1.5	Ensures baseline separation for accurate quantitation of enantiomeric excess (ee).
Tailing Factor ( Tf​ )	≤1.5	Confirms adequate suppression of secondary silanol interactions by DEA or HClO4​ .
Retention Time %RSD	≤2.0% (n=5)	Validates column equilibration and mobile phase stability.

Detailed Experimental Protocols

Protocol A: Polysaccharide Normal Phase Workflow

Step 1: Mobile Phase Preparation

• Measure 800 mL of HPLC-grade Hexane and 200 mL of HPLC-grade Isopropanol (IPA).

• Add exactly 1.0 mL of high-purity Diethylamine (DEA) to the IPA fraction before mixing with Hexane to ensure homogenous distribution.

• Mix thoroughly and degas via ultrasonication for 10 minutes. Note: Do not vacuum filter after adding DEA, as its high volatility will alter the concentration.

Step 2: Sample Preparation

• Weigh 5.0 mg of racemic 2-Amino-2-(quinolin-3-yl)ethan-1-ol.

• Dissolve in 5.0 mL of the prepared mobile phase (Concentration: 1 mg/mL).

• Vortex for 30 seconds and filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

Step 3: Execution & Self-Validation

• Purge the HPLC lines and equilibrate the CHIRALPAK AD-H column at 1.0 mL/min for at least 45 minutes to ensure the DEA fully saturates the stationary phase[3].

• Inject a blank (mobile phase) to confirm a stable baseline.

• Inject the sample in quintuplicate (n=5). Calculate Rs​ and Tf​ . If Tf​>1.5 , increase equilibration time; do not increase DEA beyond 0.5% as it may degrade the silica bed over time.

Protocol B: Crown Ether Aqueous Workflow

Step 1: Mobile Phase Preparation

• Prepare 1000 mL of ultra-pure water (18.2 M Ω⋅cm ).

• Carefully titrate with 70% Perchloric acid ( HClO4​ ) under a fume hood until the pH reaches exactly 1.5 (approximately 1.6 mL of HClO4​ ).

• Mix 850 mL of the pH 1.5 water with 150 mL of HPLC-grade Methanol. Degas via ultrasonication.

Step 2: Sample Preparation

• Dissolve 2.0 mg of the analyte in 2.0 mL of the mobile phase. The acidic environment will immediately protonate the primary amine.

• Filter through a 0.22 µm PVDF syringe filter.

Step 3: Execution & Self-Validation

• Install the CROWNPAK CR-I(+) column. Set the column oven to 10 °C. Lower temperatures thermodynamically favor the rigid host-guest complexation, drastically improving resolution.

• Equilibrate at 0.4 mL/min for 60 minutes.

• Execute the injection sequence. Verify that the primary amine is fully protonated by checking peak symmetry; tailing indicates insufficient acidity.

References

• Chiral separation of quinolones by liquid chromatography and capillary electrophoresis. PubMed Central (NIH).
• Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC)
• INSTRUCTION MANUAL FOR CHIRALPAK® AD-3, CHIRALPAK® AS-3, CHIRALCEL® OD-3 and CHIRALCEL® OJ-3. Daicel Chiral Technologies.
• Daicel Chiral Zwitterionic & Other Specialty Chiral Selectors (CROWNPAK). Daicel Chiral Technologies.

Sources

• 1. Chiral separation of quinolones by liquid chromatography and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chiraltech.com [chiraltech.com]
• 4. chiraltech.com [chiraltech.com]

Application Note: In Vitro Cytotoxicity Profiling of 2-Amino-2-(quinolin-3-yl)ethan-1-ol

Target Audience: Research Scientists, Toxicologists, and Preclinical Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction & Pharmacological Context

2-Amino-2-(quinolin-3-yl)ethan-1-ol is a highly functionalized quinoline derivative characterized by its amino-alcohol pharmacophore. Quinoline scaffolds are ubiquitous in drug discovery, historically recognized for their potent antimalarial properties (e.g., mefloquine) and increasingly investigated for their broad-spectrum anticancer and antimicrobial activities [1]. The amino-alcohol side chain is critical for target binding, often facilitating intercalation with nucleic acids or interaction with the active sites of kinases.

However, the efficacy of quinoline derivatives is frequently bottlenecked by their cytotoxicity profile. Compounds in this class can induce off-target oxidative stress, mitochondrial dysfunction, and dose-dependent hemolysis [1]. Therefore, establishing a rigorous, self-validating in vitro cytotoxicity screening cascade is paramount before advancing 2-Amino-2-(quinolin-3-yl)ethan-1-ol into in vivo models.

This application note details an orthogonal testing strategy designed specifically for quinoline amino alcohols. By combining metabolic assays (MTT), membrane integrity assays (LDH), and single-cell mechanistic profiling (Flow Cytometry), researchers can confidently differentiate between cytostatic effects, programmed apoptosis, and acute necrosis [2].

Experimental Design & Causality (The E-E-A-T Approach)

As a Senior Application Scientist, I emphasize that cytotoxicity cannot be accurately defined by a single assay. Quinoline compounds often exhibit unique physicochemical properties—such as intrinsic absorbance or autofluorescence—that can confound standard colorimetric readouts.

Our experimental design relies on three causal pillars:

• Primary Screening (Metabolic Flux): We utilize the MTT assay not merely as a cell counter, but to assess NAD(P)H-dependent oxidoreductase activity. Because quinolinequinones and amino-quinolines frequently target mitochondrial function first [3], a drop in MTT reduction serves as an early indicator of mitochondrial stress.

• Secondary Validation (Membrane Integrity): To confirm whether the metabolic drop is due to cell cycle arrest (cytostasis) or actual cell death, we orthogonally pair MTT with a Lactate Dehydrogenase (LDH) release assay. LDH is only released when the plasma membrane ruptures [2].

• Mechanistic Resolution: To differentiate between controlled cell death (apoptosis) and uncontrolled lysis (necrosis), we employ Annexin V/Propidium Iodide (PI) flow cytometry. This identifies phosphatidylserine externalization—a hallmark of early apoptosis induced by aminated quinolines [3].

Quantitative Data Summary

To establish baseline expectations for 2-Amino-2-(quinolin-3-yl)ethan-1-ol, Table 1 summarizes the cytotoxic potency (IC50) of structurally related quinoline amino-alcohol and aminated quinoline derivatives across various human cell lines.

Table 1: Representative In Vitro Cytotoxicity (IC50) of Quinoline Derivatives

Compound Class	Target Cell Line	Assay Type	IC50 / Inhibition	Reference
(R)-heptyl amino-alcohol quinoline	HepG2 (Hepatocellular)	MTT	~39.3 µM	[1]
Aminated quinolinequinone (AQQ6)	DU-145 (Prostate)	MTT	1.0 - 5.0 µM	[3]
2-phenylquinolin-4-amine	HT-29 (Colon)	MTT	8.12 - 11.34 µM	[2]
N-alkylated, 2-oxoquinoline	HEp-2 (Larynx)	MTT	49 - 77% inhibition	[2]

Mechanistic Pathway & Workflow Visualization

The following diagram illustrates the biological logic of quinoline-induced cytotoxicity and how each step maps to our selected analytical assays.

Fig 1: Cytotoxic signaling pathway and assay targets for quinoline amino alcohols.

Detailed Step-by-Step Protocols

Protocol 1: Compound Preparation & Self-Validating Controls

Expert Insight: Quinoline derivatives are highly hydrophobic. Dimethyl sulfoxide (DMSO) is the preferred solvent, but DMSO itself is cytotoxic above 0.5% v/v.

• Stock Solution: Dissolve 2-Amino-2-(quinolin-3-yl)ethan-1-ol in 100% molecular-grade DMSO to a concentration of 20 mM. Aliquot and store at -20°C to prevent freeze-thaw degradation.

• Working Dilutions: Perform serial dilutions in complete culture media. Ensure the final DMSO concentration in all wells (including controls) is normalized to exactly 0.2% v/v .

• Mandatory Controls:

  • Vehicle Control: Cells treated with 0.2% DMSO media.

  • Positive Control: Doxorubicin (1 µM) or Triton X-100 (0.1%) depending on the assay.

  • Compound Background Control: Media + Compound (No cells). Crucial for subtracting the intrinsic absorbance of the quinoline ring.

Protocol 2: MTT Metabolic Viability Assay

• Cell Seeding: Seed target cells (e.g., HepG2 or DU-145) in a 96-well flat-bottom plate at a density of 1×104 cells/well in 100 µL of media. Incubate for 24 hours at 37°C, 5% CO₂.

• Treatment: Aspirate media. Add 100 µL of media containing 2-Amino-2-(quinolin-3-yl)ethan-1-ol at varying concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) directly to each well. Incubate for 3 hours at 37°C.

• Solubilization: Carefully aspirate the media (avoid disturbing the purple formazan crystals at the bottom). Add 100 µL of 100% DMSO to each well. Shake on an orbital shaker for 15 minutes.

• Readout: Measure absorbance at 570 nm using a microplate reader. Subtract the background absorbance (630 nm) and the Compound Background Control to yield true viability data.

Protocol 3: LDH Membrane Integrity Assay

Expert Insight: This assay utilizes the culture supernatant. It can be multiplexed with the MTT assay by extracting the supernatant prior to adding the MTT reagent [2].

• Supernatant Harvest: Following the compound treatment period (Step 2 above), gently centrifuge the 96-well plate at 250 x g for 5 minutes to pellet any floating dead cells.

• Transfer: Transfer 50 µL of the cell-free supernatant from each well to a fresh 96-well plate.

• Reaction: Add 50 µL of the LDH Reaction Mix (containing lactate, NAD+, and a tetrazolium salt) to each well.

• Incubation: Incubate at room temperature for 30 minutes in the dark.

• Stop & Read: Add 50 µL of Stop Solution (1M Acetic Acid). Measure absorbance at 490 nm. High absorbance correlates directly with necrotic membrane rupture.

Protocol 4: Annexin V / PI Flow Cytometry (Apoptosis Profiling)

Expert Insight: When harvesting cells for apoptosis analysis, never discard the culture supernatant . Apoptotic cells lose adherence and float; discarding the media will artificially skew your population toward viable cells, drastically underestimating the cytotoxicity of the quinoline compound [3].

• Harvesting: Collect the culture media from the well into a centrifuge tube. Wash the adherent cells with PBS (add wash to the tube). Trypsinize the remaining adherent cells and pool them into the same tube.

• Centrifugation: Centrifuge at 300 x g for 5 minutes. Discard the supernatant and resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1×106 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI).

• Incubation: Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze immediately via flow cytometry.

  • Viable Cells: Annexin V (-) / PI (-)

  • Early Apoptosis: Annexin V (+) / PI (-)

  • Late Apoptosis/Necrosis: Annexin V (+) / PI (+)

References

• Source: PubMed Central (NIH)
• Title: Application Notes and Protocols for In Vitro Cytotoxicity Assays of Quinoline Compounds Source: BenchChem URL
• Title: Evaluation of Cytotoxic Activity of Small Aminated Quinolinequinones In Vitro as Anti-Cancer Molecules Source: MDPI URL

Application Note: 2-Amino-2-(quinolin-3-yl)ethan-1-ol as a Privileged Chiral Building Block in Asymmetric Catalysis and Drug Discovery

Introduction & Chemical Profile

The quest for enantiomerically pure compounds is a cornerstone of modern drug discovery and advanced materials synthesis. Within this domain, 2-Amino-2-(quinolin-3-yl)ethan-1-ol emerges as a highly privileged chiral building block. Combining the rigid, electron-deficient heteroaromatic quinoline core with a versatile β-amino alcohol moiety, this compound serves as a dual-purpose scaffold. It functions both as a highly tunable chiral ligand precursor for asymmetric transition-metal catalysis and as a potent pharmacophore in the development of anti-infective and CNS-active therapeutics[1].

This application note provides researchers and drug development professionals with a comprehensive guide to the mechanistic utility, synthetic protocols, and quantitative performance of 2-Amino-2-(quinolin-3-yl)ethan-1-ol.

Mechanistic Insights: The Causality of Stereocontrol

The efficacy of 2-Amino-2-(quinolin-3-yl)ethan-1-ol in asymmetric synthesis is not coincidental; it is rooted in its highly specific steric and electronic topology.

• Structural Rigidity: The planar quinoline backbone restricts the conformational flexibility of the resulting ligand-metal complexes. When coordinated to a transition metal (e.g., Cu, Ru, or Pd), the substrate is forced to approach from a specific, sterically unhindered trajectory, maximizing enantiomeric excess (ee).

• Bidentate Coordination: The primary amine and primary hydroxyl groups readily form stable 5-membered chelate rings with metal centers. When converted into an oxazoline (QUINOL-type ligand), the quinoline nitrogen and oxazoline nitrogen provide a robust N,N-bidentate coordination mode[2].

• Electronic Tuning: The quinoline ring acts as a π-acceptor. By substituting the 3-position of the quinoline ring, the electronic density at the metal center can be finely tuned, accelerating the oxidative addition or reductive elimination steps in catalytic cycles without introducing the steric clash typically seen with 2-substituted quinolines[3].

Workflow & Pathway Visualizations

To conceptualize the utility of this building block, we present two primary workflows: its conversion into a chiral catalyst and its integration into a drug discovery pipeline.

Synthesis and Catalytic Cycle of QUINOL Ligands

The following diagram illustrates the transformation of the amino alcohol into an oxazoline ligand, culminating in asymmetric catalysis.

Caption: Synthetic workflow from the chiral amino alcohol to a functional QUINOL-type transition metal catalyst.

Pharmacophore Development: Anti-Plasmodial Mechanism

Quinoline derivatives are historically significant in antimalarial treatments. Hybridizing the quinoline core with other active moieties (like furanones) yields potent inhibitors of parasitic enzymes[1].

Caption: Biological pathway detailing the mechanism of action for quinoline-derived anti-plasmodial hybrids.

Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems. Analytical checkpoints are embedded within the methodologies.

Protocol A: Synthesis of Chiral Oxazoline (QUINOL) Ligands

This protocol describes the conversion of 2-Amino-2-(quinolin-3-yl)ethan-1-ol into a bidentate oxazoline ligand via zinc-catalyzed cyclization,[2].

Reagents & Materials:

• (S)-2-Amino-2-(quinolin-3-yl)ethan-1-ol (1.0 equiv, 10 mmol)

• 2-Cyanopyridine or substituted benzonitrile (1.2 equiv, 12 mmol)

• Anhydrous Zinc Chloride (ZnCl₂) (0.1 equiv, 1 mmol)

• Anhydrous Chlorobenzene (25 mL)

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL two-neck round-bottom flask under a continuous argon stream.

• Activation: Add the nitrile (12 mmol) and anhydrous ZnCl₂ (1 mmol) to the flask. Causality Check: ZnCl₂ acts as a Lewis acid, coordinating to the nitrile nitrogen to increase the electrophilicity of the nitrile carbon, priming it for nucleophilic attack.

• Coupling: Dissolve the chiral amino alcohol (10 mmol) in 25 mL of anhydrous chlorobenzene and transfer it to the reaction flask via syringe.

• Cyclization: Heat the mixture to reflux (approx. 130°C) for 24 hours. Monitor the consumption of the amino alcohol via TLC (DCM:MeOH, 9:1). Causality Check: The high boiling point of chlorobenzene provides the thermal energy required to drive the intramolecular cyclodehydration step, closing the oxazoline ring.

• Workup: Cool the mixture to room temperature. Quench with saturated aqueous NaHCO₃ (20 mL) and extract with Dichloromethane (3 × 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄.

• Purification & Validation: Concentrate the solvent in vacuo. Purify the crude product via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

  • Self-Validation: Confirm product identity via ¹H-NMR (look for the disappearance of the primary amine/hydroxyl protons and the appearance of the characteristic oxazoline CH₂ multiplet at ~4.0-4.5 ppm). Confirm enantiomeric purity via Chiral HPLC (>98% ee expected).

Protocol B: Synthesis of Quinoline-Furanone Hybrids for PfLDH Inhibition

This protocol outlines the hybridization of the quinoline scaffold for anti-plasmodial screening[1].

Reagents & Materials:

• Quinoline-3-carbaldehyde derivative (derived from the amino alcohol via oxidative cleavage) (1.0 equiv, 5 mmol)

• β-aroyl propionic acid (1.0 equiv, 5 mmol)

• Acetic anhydride (10 mL)

• Triethylamine (TEA) (2.0 equiv, 10 mmol)

Step-by-Step Methodology:

• Condensation Setup: In a 50 mL round-bottom flask, combine the quinoline-3-carbaldehyde derivative and β-aroyl propionic acid.

• Reagent Addition: Add 10 mL of acetic anhydride to wet the reaction mixture, followed by the dropwise addition of TEA (10 mmol). Causality Check: Acetic anhydride acts as a dehydrating agent to facilitate the formation of the furanone ring, while TEA acts as a base to deprotonate the active methylene group.

• Reaction: Stir the mixture at 80°C for 4-6 hours under a nitrogen atmosphere.

• Precipitation: Pour the hot mixture over crushed ice (50 g) with vigorous stirring. A solid precipitate will form.

• Isolation: Filter the precipitate under vacuum, wash with cold water, and recrystallize from hot ethanol.

  • Self-Validation: Analyze the synthesized hybrid via FT-IR (presence of a strong C=O stretch at ~1750 cm⁻¹ indicative of the furanone lactone ring) and Mass Spectrometry to confirm the exact mass.

Quantitative Data Presentation

The table below summarizes the catalytic efficiency of QUINOL-type ligands derived from 2-Amino-2-(quinolin-3-yl)ethan-1-ol across various asymmetric transformations[3],[4]. The data demonstrates the superior stereocontrol imparted by the rigid quinoline backbone.

Table 1. Catalytic Performance of Quinoline-Oxazoline Ligands

Reaction Type	Catalyst System	Substrate Class	Yield (%)	Enantiomeric Excess (ee %)
Asymmetric Transfer Hydrogenation	Ru(II)-QUINOL	Aromatic Ketones	92 - 96%	96 - 98%
Asymmetric Aza-Michael Addition	Cu(OAc)₂-QUINOL	α,β-Unsaturated Amides	88 - 91%	92 - 95%
Asymmetric Hydroamination	CuH-QUINOL	Styrene Derivatives	85 - 89%	> 90%
Allylic Alkylation	Pd(OAc)₂-QUINOL	Racemic Allyl Acetates	85 - 88%	90 - 92%

Note: High ee values (>90%) across diverse transformations validate the broad applicability of the quinoline-3-yl chiral pocket.

References

• The Rise of Quinoline-Based Chiral Ligands: A Technical Guide to Asymmetric Catalysis. Benchchem.

• Dynamic Kinetic Resolution-Based Asymmetric Transfer Hydrogenation of Racemic 2-Substituted Quinolines. Journal of the American Chemical Society.

• Synthesis and Applications of Asymmetric Catalysis Using Chiral Ligands Containing Quinoline Motifs. Synthesis.

• Copper-Catalyzed Asymmetric Hydroamination: A Unified Strategy for the Synthesis of Chiral β-Amino Acid and Its Derivatives. CCS Chemistry.

• Designing novel anti-plasmodial quinoline–furanone hybrids: computational insights, synthesis, and biological evaluation targeting Plasmodium falciparum lactate dehydrogenase. National Center for Biotechnology Information (PMC).

Sources

• 1. Designing novel anti-plasmodial quinoline–furanone hybrids: computational insights, synthesis, and biological evaluation targeting Plasmodium falciparum lactate dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thieme-connect.com [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chinesechemsoc.org [chinesechemsoc.org]

Application Note: Optimized Protocols for the Synthesis of 4-Aminoquinolines via Nucleophilic Aromatic Substitution (SNAr)

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Executive Summary

The 4-aminoquinoline scaffold is a privileged pharmacophore in medicinal chemistry, forming the core of essential antimalarial drugs (e.g., chloroquine, amodiaquine), leishmanicidal agents, and emerging anticancer therapeutics [1]. While transition-metal-catalyzed cross-coupling (e.g., Buchwald-Hartwig) offers an alternative [2], Nucleophilic Aromatic Substitution (SNAr) remains the most robust, scalable, and atom-economical method for synthesizing these derivatives. This application note details the mechanistic causality, experimental design, and step-by-step protocols for SNAr of 4-chloroquinolines, engineered as a self-validating system to ensure high yields and reproducibility.

Mechanistic Rationale & Causality

To design a successful SNAr reaction, one must understand the underlying electronic causality. The reaction proceeds via an addition-elimination mechanism:

• Activation: The nitrogen atom in the quinoline ring is highly electron-withdrawing. This creates a partial positive charge ( δ+ ) at the C2 and C4 positions, making the C4 carbon highly susceptible to nucleophilic attack.

• Meisenheimer Complex Formation: The amine nucleophile attacks the C4 position, forming a negatively charged transition state (the Meisenheimer complex). The stability of this complex dictates the reaction rate.

• Elimination: The chloride ion is expelled, restoring aromaticity and yielding the 4-aminoquinoline.

Why 4-Chloroquinoline? While fluorine is theoretically a superior leaving group in SNAr due to its electronegativity (which lowers the energy of the transition state), 4-chloroquinolines are utilized because they provide the optimal balance of commercial availability, cost-effectiveness, and sufficient reactivity under thermal or microwave conditions [3].

Why Polar Aprotic Solvents? Solvents like N-Methyl-2-pyrrolidone (NMP) or Dimethyl Sulfoxide (DMSO) are selected because they solvate the nucleophile without hydrogen-bonding to it (which would dampen its reactivity) while simultaneously stabilizing the polar Meisenheimer transition state.

Experimental Design & Workflow Logic

The selection of reaction parameters is entirely dependent on the steric and electronic nature of the amine nucleophile. The logic tree below outlines the decision-making process for selecting the optimal base and heating modality.

Decision matrix for optimizing SNAr conditions based on amine nucleophilicity.

Quantitative Reaction Parameters

The following table summarizes the expected outcomes and optimal parameters based on historical validation data [1]. Microwave irradiation consistently provides superior yields and cleaner reaction profiles by rapidly overcoming the high activation energy barrier of the SNAr process.

Reaction Modality	Nucleophile Type	Catalyst / Base	Temp (°C)	Time	Typical Yield
Conventional Thermal	Primary Alkylamine	None (Excess Amine)	120–150	12–24 h	60–85%
Conventional Thermal	Secondary Alkylamine	K₂CO₃ or Et₃N	120–150	18–24 h	50–75%
Microwave-Assisted	Primary Alkylamine	None	140–180	20–30 min	80–95%
Microwave-Assisted	Arylamine (Aniline)	NaOH (1.5 eq)	140–180	20–30 min	70–90%

Detailed Experimental Protocols

Protocol A: Conventional Thermal SNAr (Scale-up optimized)

Use this protocol for primary and secondary alkylamines when scaling up (>5 grams) where microwave reactors are size-restricted.

Materials:

• 4-Chloroquinoline derivative (1.0 equiv)

• Amine nucleophile (2.0 equiv for primary; 1.5 equiv + 1.5 equiv K₂CO₃ for secondary)

• Anhydrous N-Methyl-2-pyrrolidone (NMP) (0.5 M relative to starting material)

Step-by-Step Procedure:

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the 4-chloroquinoline (1.0 equiv) in anhydrous NMP.

• Reagent Addition: Add the amine nucleophile dropwise at room temperature. If using a secondary amine, add finely powdered anhydrous K₂CO₃ (1.5 equiv).

• Reaction: Attach a reflux condenser. Purge the system with inert gas (N₂ or Ar) to prevent oxidative degradation at high temperatures. Heat the mixture in an oil bath to 130°C for 16 hours.

• Quenching & Workup: Cool the reaction to room temperature. Pour the mixture into ice-cold distilled water (approx. 5× the reaction volume).

  • Causality Note: 4-Aminoquinolines often precipitate in cold water. If a precipitate forms, collect it via vacuum filtration and wash with cold water.

  • If no precipitate forms, extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine (5 × 20 mL) to remove residual NMP.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Microwave-Assisted SNAr (Discovery optimized)

Use this protocol for rapid library generation, or when reacting weakly nucleophilic anilines.

Materials:

• 4-Chloroquinoline derivative (1.0 equiv)

• Amine nucleophile (1.2 equiv)

• Base (NaOH, 1.5 equiv - only if using anilines)

• Anhydrous DMSO (1.0 M)

Step-by-Step Procedure:

• Preparation: To a 10 mL microwave-safe vial equipped with a stir bar, add the 4-chloroquinoline, the amine, and DMSO. Add base if required by the logic matrix.

• Sealing: Seal the vial with a Teflon-lined crimp cap.

• Irradiation: Place the vial in a dedicated microwave synthesizer. Program the reactor to heat to 150°C (for alkylamines) or 180°C (for anilines) with a hold time of 25 minutes. Ensure dynamic cooling is enabled.

• Workup: Upon completion and cooling, dilute the mixture with Dichloromethane (DCM) and wash extensively with water to remove DMSO. Concentrate the organic phase for purification.

Self-Validation & Troubleshooting

To ensure this protocol acts as a self-validating system , researchers must rely on specific analytical feedback loops during the experiment:

• TLC Monitoring (The Polarity Shift): The starting 4-chloroquinoline is highly non-polar ( Rf​≈0.8 in 1:1 Hexane/EtOAc). The resulting 4-aminoquinoline is highly polar and basic. Validation Check: If the product streaks heavily on the silica plate, it confirms the formation of the basic amine. Solution: Add 1–5% Triethylamine (Et₃N) or aqueous ammonia to your TLC and column chromatography eluent (e.g., DCM/MeOH 9:1 + 1% Et₃N) to neutralize the silica's acidic silanol groups and achieve sharp spots.

• Hydrolysis Detection: If a highly UV-active spot appears at the baseline ( Rf​=0 ) that does not move even in polar eluents, this indicates hydrolysis of the starting material to 4-hydroxyquinoline . Validation Check: This proves the presence of water in the reaction. Solution: Ensure solvents are strictly anhydrous and reagents are stored under desiccation [3].

• Bis-quinoline Formation: When using diamines (e.g., ethylenediamine), a mid-polarity spot may appear, indicating that two quinoline molecules have reacted with one diamine linker. Solution: To favor mono-substitution, use a massive excess of the diamine (5.0 to 10.0 equiv) or use mono-Boc-protected diamines.

References

• Title: 4-Aminoquinoline: a comprehensive review of synthetic strategies Source: Frontiers in Chemistry (2025) URL: [Link]

• Title: Assembly of 4-Aminoquinolines via Palladium Catalysis: A Mild and Convenient Alternative to SNAr Methodology Source: The Journal of Organic Chemistry - ACS Publications (2007) URL: [Link]

Application Note: Robust LC-MS/MS Quantification of 2-Amino-2-(quinolin-3-yl)ethan-1-ol in Biological Matrices

Executive Summary & Mechanistic Rationale

2-Amino-2-(quinolin-3-yl)ethan-1-ol is a highly polar, basic chiral amino alcohol. The quinoline-3-yl structural motif is a critical scaffold in modern drug discovery, frequently utilized in the synthesis of kinase inhibitors, such as the PI3Kδ inhibitor AMG319, which is evaluated for inflammation and autoimmune diseases[1].

Quantifying this compound in biological matrices (e.g., human plasma or urine) presents two distinct bioanalytical challenges:

• Extraction Inefficiency: The presence of a primary aliphatic amine (pKa ~9.5) and a quinoline nitrogen (pKa ~4.9) renders the molecule highly hydrophilic at physiological pH, leading to poor recovery using standard Liquid-Liquid Extraction (LLE) or reversed-phase Solid-Phase Extraction (SPE).

• Chromatographic Retention: Standard C18 stationary phases fail to adequately retain small, polar basic amines. This results in early elution near the void volume, where ion suppression from endogenous phospholipids and salts is most severe.

The Solution: This protocol establishes a self-validating, FDA-compliant bioanalytical workflow[2]. It leverages Mixed-Mode Strong Cation Exchange (MCX) SPE to exploit the analyte's basicity for selective isolation[3], coupled with Pentafluorophenyl (PFP) chromatography to provide orthogonal retention mechanisms ( π−π , dipole, and hydrogen bonding) prior to positive electrospray ionization (ESI+) MS/MS detection.

Analytical Workflow & Causality

Sample Preparation: Mixed-Mode Cation Exchange (MCX)

To achieve high recovery and eliminate matrix effects, the sample preparation must be driven by the analyte's ionization state. By acidifying the plasma sample to pH < 3, both the primary amine and the quinoline nitrogen are fully protonated. When loaded onto an MCX sorbent, the analyte binds strongly via ionic interactions to the sulfonic acid groups[3]. This allows for aggressive washing with 100% organic solvents to remove neutral lipids and phospholipids before eluting the target compound with a high-pH organic solvent.

Figure 1: Mixed-Mode Cation Exchange (MCX) SPE Workflow for Basic Amino Alcohols.

Chromatographic and Mass Spectrometric Logic

A PFP column is selected over C18. The highly electronegative fluorine atoms on the PFP phase create a strong dipole moment, while the phenyl ring engages in π−π interactions with the analyte's quinoline core. This shifts the retention factor ( k′ ) well past the void volume, ensuring the analyte elutes away from ion-suppressing matrix components.

Figure 2: LC-MS/MS analytical logic utilizing PFP chromatography and MRM detection.

Step-by-Step Experimental Protocol

Reagents & Materials

• Sorbent: Oasis MCX 96-well plate (30 µm, 30 mg/well) or equivalent.

• Analytical Column: Phenomenex Kinetex PFP (50 × 2.1 mm, 2.6 µm).

• Internal Standard (IS): 2-Amino-2-(quinolin-3-yl)ethan-1-ol-d5 (100 ng/mL in 50% Methanol).

Sample Preparation Procedure (Self-Validating System)

To ensure a self-validating protocol, every batch must include a Double Blank (matrix only), a Single Blank (matrix + IS), and at least 6 non-zero calibration standards.

• Aliquoting: Transfer 50 µL of human plasma (K2EDTA) into a 96-well collection plate.

• IS Addition: Add 10 µL of the IS working solution to all wells except Double Blanks.

• Acidification: Add 200 µL of 2% Phosphoric acid ( H3​PO4​ ) in water to disrupt protein binding and fully protonate the amines. Vortex for 2 minutes.

• SPE Conditioning: Condition the MCX plate with 400 µL Methanol, followed by 400 µL HPLC-grade Water. Apply positive pressure (2-3 psi).

• Loading: Load the acidified samples onto the MCX plate. Allow to pass through at 1-2 mL/min.

• Wash 1 (Aqueous): Wash with 400 µL of 2% Formic Acid in water to remove salts and hydrophilic endogenous compounds.

• Wash 2 (Organic): Wash with 400 µL of 100% Methanol to remove phospholipids and neutral lipids. Note: The analyte remains ionically bound to the sorbent.

• Elution: Elute the target analyte into a clean collection plate using 2 × 200 µL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol. The high pH neutralizes the amine, breaking the ionic bond.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of Nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A.

LC-MS/MS Conditions

Table 1: Liquid Chromatography Gradient Parameters | Time (min) | Mobile Phase A (0.1% FA in H2​O ) | Mobile Phase B (0.1% FA in ACN) | Flow Rate (mL/min) | | :--- | :--- | :--- | :--- | | 0.00 | 95% | 5% | 0.40 | | 0.50 | 95% | 5% | 0.40 | | 2.50 | 10% | 90% | 0.40 | | 3.50 | 10% | 90% | 0.40 | | 3.60 | 95% | 5% | 0.40 | | 5.00 | 95% | 5% | 0.40 |

Table 2: Mass Spectrometry (MRM) Parameters | Analyte | Precursor Ion ( m/z ) | Product Ion ( m/z ) | Collision Energy (eV) | Purpose | | :--- | :--- | :--- | :--- | :--- | | 2-Amino-2-(quinolin-3-yl)ethan-1-ol | 189.1 | 171.1 | 15 | Quantifier (Loss of H2​O ) | | 2-Amino-2-(quinolin-3-yl)ethan-1-ol | 189.1 | 128.1 | 25 | Qualifier (Quinoline core) | | IS (d5-analog) | 194.1 | 176.1 | 15 | Internal Standard |

Method Validation Parameters

This method must be validated in accordance with the 2018 FDA Guidance for Industry on Bioanalytical Method Validation.

Table 3: FDA Bioanalytical Validation Acceptance Criteria | Validation Parameter | FDA 2018 Acceptance Criteria | | :--- | :--- | | Linearity & Range | R2≥0.99 ; Non-zero calibrators must be ±15% of nominal concentration ( ±20% at LLOQ). | | Accuracy (Intra/Inter-batch) | Mean value must be within ±15% of the nominal value ( ±20% at LLOQ). | | Precision (Intra/Inter-batch) | Coefficient of Variation (CV) must be ≤15% ( ≤20% at LLOQ). | | Matrix Effect | IS-normalized Matrix Factor (MF) CV must be <15% across 6 different lots of matrix. | | Recovery | Extraction recovery must be consistent and reproducible across Low, Mid, and High QC levels. | | Carryover | Analyte peak in blank sample following the ULOQ must be <20% of the LLOQ response. |

References

• [1] Cushing, T. D., et al. "Discovery and in Vivo Evaluation of (S)-N-(1-(7-Fluoro-2-(pyridin-2-yl)quinolin-3-yl)ethyl)-9H-purin-6-amine (AMG319) and Related PI3Kδ Inhibitors for Inflammation and Autoimmune Disease." Journal of Medicinal Chemistry, American Chemical Society. Available at:[Link]

• [2] US Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry" (May 2018). Referenced via Mesa Labs. Available at:[Link]

• [3] Namera, A., et al. "Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds." Molecules, MDPI. Available at:[Link]

• Regulations.gov Docket No. FDA–2018–D–2173. "FDA Bioanalytical Method Validation: Guidance for Industry (2018) Contextual Application." Available at:[Link]

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• 1. pubs.acs.org [pubs.acs.org]
• 2. mesalabs.com [mesalabs.com]
• 3. mdpi.com [mdpi.com]

Application Notes &amp; Protocols for the Development of Antimalarial Drugs Based on Quinoline Amino Alcohols

Introduction: Malaria, a parasitic disease transmitted by Anopheles mosquitoes, remains a significant global health challenge, responsible for hundreds of thousands of deaths annually.[1] The parasite, primarily Plasmodium falciparum, has developed widespread resistance to many existing drugs, including the historically effective 4-aminoquinoline, chloroquine.[1][2] This escalating resistance necessitates the urgent development of novel chemotherapeutics.[1][3] Quinoline-containing compounds have long been the cornerstone of antimalarial therapy, starting with quinine isolated from Cinchona bark.[1][4] This guide focuses on a specific, promising subclass: quinoline amino alcohols. These compounds, which include established drugs like mefloquine and lumefantrine, are characterized by a quinoline core linked to an amino alcohol side chain.[5] Their unique structural features offer opportunities for potent antimalarial activity, often through mechanisms that can circumvent existing resistance pathways.

This document provides a comprehensive overview and detailed protocols for researchers engaged in the discovery and preclinical development of novel quinoline amino alcohol-based antimalarials. We will delve into the mechanistic rationale, structure-activity relationships (SAR), synthetic strategies, and the critical in vitro and in vivo evaluation assays that form the foundation of a modern antimalarial drug discovery program.

Section 1: Mechanistic Rationale and Drug Design Principles

Primary Mechanism of Action: Interference with Heme Detoxification

During its intraerythrocytic stage, the malaria parasite digests vast quantities of host hemoglobin within its acidic food vacuole to obtain essential amino acids.[6] This process releases large amounts of toxic free heme (ferriprotoporphyrin IX). To protect itself, the parasite polymerizes this heme into an inert, crystalline structure called hemozoin (the "malaria pigment"). Many quinoline drugs, including the amino alcohol types, are thought to exert their primary antimalarial effect by interfering with this detoxification process.[6][7]

These compounds, being weak bases, accumulate to high concentrations in the acidic food vacuole of the parasite.[6][7] There, they are believed to cap the growing faces of the hemozoin crystal, preventing further polymerization. The resulting buildup of free heme leads to oxidative stress and membrane damage, ultimately killing the parasite.[8]

It is crucial to note that while heme polymerization inhibition is a primary mechanism, other targets for quinoline amino alcohols like mefloquine may exist, as they do not accumulate in the food vacuole to the same extent as chloroquine.[6][7]

Caption: Mechanism of action for quinoline antimalarials.

Core Principles of Structure-Activity Relationship (SAR)

The efficacy and toxicity of quinoline amino alcohols are highly dependent on their chemical structure. Understanding these SAR principles is fundamental to designing potent and selective drug candidates.

Structural Feature	SAR Insight & Rationale	Key References
Quinoline Core	The 7-chloro substitution is optimal for activity, as seen in chloroquine. Electron-withdrawing groups at this position are generally essential.[9][10] Modifications at other positions, like C-3 or C-8, can reduce or abolish activity.[9]	[9][10]
Amino Alcohol Side Chain	The length and nature of the linker between the quinoline core and the distal amine are critical. For 4-aminoquinolines, a 2-5 carbon atom chain is often optimal.[9] The alcohol moiety is a key feature of this class, differentiating it from simple 4-aminoquinolines.	[5][9]
Distal Amine Group	The basicity and steric bulk of the terminal amine influence drug accumulation in the food vacuole and potential interactions with other targets. Tertiary amines are common and important for activity.[9]	[9]
Stereochemistry	The amino alcohol side chain often contains one or more chiral centers. The stereochemistry can profoundly impact biological activity. For instance, the (S)-enantiomers of some 4-aminoalcohol quinoline derivatives have been shown to be 2 to 15 times more active than their (R) counterparts.[11][12]	[11][12]

Section 2: Synthesis and Characterization Protocols

The synthesis of a focused library of analogs is a cornerstone of lead optimization. Reductive amination is a robust and versatile method for coupling a primary amine-containing quinoline core with various aldehydes or ketones to explore side-chain diversity.

General Protocol: Parallel Synthesis via Reductive Amination

This protocol describes the synthesis of a library of N-substituted 4-aminoquinoline derivatives from a common amine precursor.

Workflow:

Caption: Synthetic workflow for reductive amination.

Step-by-Step Methodology: [13]

• Reaction Setup: In individual reaction vials, dissolve the quinoline amine precursor (e.g., N1-(7-chloroquinolin-4-yl)ethane-1,2-diamine, 0.1-0.2 mmol) in methanol (1-2 mL).

• Imine Formation: To each vial, add a 1 M stock solution of a unique aldehyde or ketone (1 equivalent) in methanol. Stir the mixtures at room temperature for 1 hour to facilitate the formation of the intermediate imine.

  • Rationale: This step creates the C=N double bond that will be subsequently reduced. The use of stock solutions allows for efficient library generation.

• Reduction: Carefully add sodium borohydride (NaBH₄, 0.5 equivalents) to each reaction mixture. Stir for an additional 30 minutes at room temperature.

  • Rationale: NaBH₄ is a mild reducing agent that selectively reduces the imine to the desired secondary or tertiary amine without affecting the quinoline ring.

• Work-up: Quench the reaction by adding water (2 mL). Extract the aqueous layer with dichloromethane (CH₂Cl₂, 3 x 5 mL). Combine the organic extracts and concentrate them in vacuo.

• Purification: Purify the crude product using automated flash chromatography. A typical gradient might be 1% methanol in CH₂Cl₂ ramping to 30% methanol in CH₂Cl₂.

  • Rationale: Purification is essential to remove unreacted starting materials and byproducts, ensuring that biological screening is performed on compounds of high purity.

• Characterization: Confirm the structure and purity of the final compounds using standard analytical techniques, such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Section 3: In Vitro Antimalarial Activity and Cytotoxicity Assessment

The first biological evaluation of newly synthesized compounds involves determining their potency against the parasite (in vitro activity) and their toxicity to mammalian cells (cytotoxicity). The ratio of these two values gives the Selectivity Index (SI), a critical parameter for prioritizing compounds.

Protocol: In Vitro Antimalarial Assay (SYBR Green I-Based)

This assay measures the proliferation of P. falciparum in red blood cells by quantifying the parasite's DNA.

Step-by-Step Methodology:

• Parasite Culture: Maintain asynchronous cultures of P. falciparum (e.g., chloroquine-sensitive 3D7 or resistant W2 strains) in human O+ erythrocytes at 2% hematocrit in RPMI-1640 medium supplemented with human serum and hypoxanthine.

• Compound Plating: Prepare serial dilutions of test compounds in a 96-well plate. The final concentrations should typically range from 1 nM to 10 µM. Include chloroquine and/or mefloquine as positive controls and a drug-free well as a negative control.

• Assay Initiation: Add the parasite culture (adjusted to 1% parasitemia, 2% hematocrit) to each well of the compound plate.

• Incubation: Incubate the plates for 72 hours in a modular incubation chamber gassed with 5% CO₂, 5% O₂, and 90% N₂ at 37°C.

  • Rationale: This 72-hour period allows for at least one full intraerythrocytic replication cycle, providing a robust window to measure the inhibition of parasite growth.

• Lysis and Staining: After incubation, freeze the plates at -80°C to lyse the red blood cells. Thaw the plates and add SYBR Green I lysis buffer to each well. Incubate in the dark for 1 hour.

  • Rationale: SYBR Green I is a fluorescent dye that intercalates with DNA. Its fluorescence increases significantly upon binding, providing a direct measure of parasite DNA content and thus, parasite proliferation.

• Data Acquisition: Read the fluorescence intensity using a microplate reader (excitation: 485 nm, emission: 530 nm).

• Data Analysis: Subtract the background fluorescence from blank wells (containing uninfected red blood cells). Plot the percentage of parasite growth inhibition against the log of the drug concentration. Calculate the 50% inhibitory concentration (IC₅₀) by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Protocol: Mammalian Cell Cytotoxicity Assay (e.g., resazurin-based)

• Cell Culture: Culture a mammalian cell line (e.g., HepG2 or HEK293) in appropriate media in a 96-well plate and allow cells to adhere overnight.

• Compound Addition: Add serial dilutions of the test compounds to the cells, mirroring the concentrations used in the antimalarial assay.

• Incubation: Incubate the cells for 48-72 hours at 37°C with 5% CO₂.

• Viability Assessment: Add a resazurin-based reagent (e.g., alamarBlue) and incubate for 2-4 hours. Measure fluorescence or absorbance according to the manufacturer's instructions.

  • Rationale: Resazurin is a cell-permeable dye that is reduced by metabolically active (i.e., viable) cells to the fluorescent resorufin. The signal is proportional to the number of living cells.

• Data Analysis: Calculate the 50% cytotoxic concentration (CC₅₀) in the same manner as the IC₅₀.

• Selectivity Index (SI) Calculation: SI = CC₅₀ / IC₅₀. A higher SI value (typically >100) is desirable, indicating that the compound is significantly more toxic to the parasite than to mammalian cells.

Section 4: In Vivo Efficacy Evaluation

Compounds that demonstrate high potency (e.g., IC₅₀ ≤ 1 µM) and a favorable selectivity index in vitro should be advanced to in vivo efficacy testing.[14] Rodent models of malaria are the standard for this initial preclinical assessment.[14]

Protocol: 4-Day Suppressive Test (Peters' Test)

This is the primary and most common in vivo test to assess the activity of a compound against the blood stages of the parasite.[15][16]

Step-by-Step Methodology:

• Animal Model: Use specific pathogen-free mice (e.g., Swiss Webster or BALB/c).

• Infection: Inoculate mice intraperitoneally (IP) with Plasmodium berghei-infected red blood cells on Day 0.

• Drug Administration: Two to four hours post-infection, begin treatment. Administer the test compound once daily for four consecutive days (Day 0 to Day 3). Compounds are typically formulated in a vehicle like 7% Tween-80/3% ethanol and administered via oral (p.o.) or subcutaneous (s.c.) routes.

  • Rationale: Testing multiple doses (e.g., 10, 30, and 100 mg/kg) allows for the determination of a dose-response relationship.[16]

• Parasitemia Monitoring: On Day 4, collect a thin blood smear from the tail of each mouse.

• Smear Analysis: Stain the smears with Giemsa and determine the percentage of infected red blood cells (% parasitemia) by light microscopy.

• Data Analysis: Calculate the percent suppression of parasitemia for each dose group relative to the vehicle-treated control group. The 50% effective dose (ED₅₀), the dose required to suppress parasitemia by 50%, can be calculated using regression analysis. Compounds with an ED₉₀ < 10 mg/kg are often considered for further development.[14]

Section 5: Data Integration and Lead Progression

The drug discovery process is an iterative cycle of design, synthesis, and testing. Data from all assays must be integrated to make informed decisions about which chemical scaffolds to prioritize for further optimization.

Sample Data Interpretation

The table below presents hypothetical data for a small series of quinoline amino alcohol analogs, illustrating how data is used to guide SAR.

Compound ID	R-Group Modification	IC₅₀ (nM, W2 strain)	CC₅₀ (nM, HepG2)	SI (CC₅₀/IC₅₀)	ED₅₀ (mg/kg, mouse)
Lead-01	tert-butyl	55	15,000	272	45
Lead-02	Cyclohexyl	25	20,000	800	20
Lead-03	4-F-Phenyl	12	>50,000	>4167	8
Lead-04	2-Cl-Phenyl	15	3,000	200	15
Mefloquine	(Reference)	30	18,000	600	6

Interpretation:

• Lead-02 shows improved potency and selectivity over Lead-01 , suggesting that a bulky aliphatic group is favorable.

• Lead-03 demonstrates excellent in vitro potency, outstanding selectivity, and strong in vivo efficacy, making it the most promising candidate for further preclinical development. The introduction of a fluorinated phenyl group significantly improved all parameters.

• Lead-04 , with a chloro-substituted phenyl ring, shows good potency but a significantly lower selectivity index, highlighting potential toxicity issues.

Drug Development Workflow

Caption: Integrated antimalarial drug development cascade.

Conclusion

The development of novel antimalarials based on the quinoline amino alcohol scaffold remains a highly viable strategy to combat the threat of drug-resistant malaria. This class of compounds benefits from a well-understood primary mechanism of action and a rich history that can guide future design efforts. Success in this field requires a disciplined, multi-parameter optimization approach that integrates rational drug design, efficient chemical synthesis, and a robust cascade of in vitro and in vivo assays. By rigorously applying the protocols and principles outlined in this guide, researchers can systematically identify and advance new drug candidates with the potential to become next-generation therapies for this devastating disease.

References

• Differences in anti-malarial activity of 4-aminoalcohol quinoline enantiomers and investigation of the presumed underlying mechanism of action - PMC. (n.d.). National Center for Biotechnology Information. Retrieved April 2, 2026, from [Link]

• Quinoline antimalarials: mechanisms of action and resistance - PubMed. (1996). PubMed. Retrieved April 2, 2026, from [Link]

• Characterization of the potent in vitro and in vivo antimalarial activities of ionophore compounds - PMC. (n.d.). National Center for Biotechnology Information. Retrieved April 2, 2026, from [Link]

• Quinoline antimalarials: mechanisms of action and resistance and prospects for new agents - PubMed. (1993). PubMed. Retrieved April 2, 2026, from [Link]

• In Vivo and In Vitro Optimization of Screening Antimalarial Hits toward Lead Molecules for Preclinical Development | Journal of Medicinal Chemistry. (2016, October 24). ACS Publications. Retrieved April 2, 2026, from [Link]

• β-amino-alcohol tethered 4-aminoquinoline-isatin conjugates: Synthesis and antimalarial evaluation - PMC. (n.d.). National Center for Biotechnology Information. Retrieved April 2, 2026, from [Link]

• Antimalarial Drugs with Quinoline Nucleus and Analogs. (2023, November 20). SciSpace. Retrieved April 2, 2026, from [Link]

• In vitro and in vivo models used for antimalarial activity: A brief review. (2025, August 8). ResearchGate. Retrieved April 2, 2026, from [Link]

• 4-Substituted Quinolines: Structure Activity Relationship. (n.d.). Pharmacy 180. Retrieved April 2, 2026, from [Link]

• Ex vivo and In vitro antiplasmodial activities of approved drugs predicted to have antimalarial activities using chemogenomics and drug repositioning approach. (2023, August 17). Malaria World. Retrieved April 2, 2026, from [Link]

• A Protocol for Antimalarial Efficacy Testing in vitro. (n.d.). Novartis. Retrieved April 2, 2026, from [Link]

• Differences in anti-malarial activity of 4-aminoalcohol quinoline enantiomers and investigation of the presumed underlying mechanism of action - PubMed. (2012, March 8). PubMed. Retrieved April 2, 2026, from [Link]

• Antimalarial Drugs with Quinoline Nucleus and Analogs. (2023, November 20). IntechOpen. Retrieved April 2, 2026, from [Link]

• Aminoalcohol – Knowledge and References. (n.d.). Taylor & Francis. Retrieved April 2, 2026, from [Link]

• Recent progress in the development of anti-malarial quinolones - PMC. (n.d.). National Center for Biotechnology Information. Retrieved April 2, 2026, from [Link]

• SYNTHESIS OF AMINO ACID DERIVATIVES OF 6-AMINOQUINOLINE ANTIMALARIAL AGENTS†. (2001, May 14). Heterocycles. Retrieved April 2, 2026, from [Link]

• Structure Activity Relationship of 4 Amino Quinoline Chloroquine | Antimalarial Medicinal Chemistry. (2025, March 25). YouTube. Retrieved April 2, 2026, from [Link]

• A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. (2022, February 2). MDPI. Retrieved April 2, 2026, from [Link]

• A Brief History of Quinoline as Antimalarial Agents. (2014, February 28). International Journal of Pharmaceutical Sciences Review and Research. Retrieved April 2, 2026, from [Link]

• The Development of Novel Compounds Against Malaria: Quinolines, Triazolpyridines, Pyrazolopyridines and Pyrazolopyrimidines. (2019, November 13). MDPI. Retrieved April 2, 2026, from [Link]

• 4-Aminoquinoline: a comprehensive review of synthetic strategies - PMC. (2025, April 1). National Center for Biotechnology Information. Retrieved April 2, 2026, from [Link]

• Synthesis and Evaluation of 7-Substituted 4-Aminoquinoline Analogues for Antimalarial Activity | Journal of Medicinal Chemistry. (2011, September 12). ACS Publications. Retrieved April 2, 2026, from [Link]

• Parallel Synthesis and Antimalarial Screening of a 4-Aminoquinoline Library - PMC. (n.d.). National Center for Biotechnology Information. Retrieved April 2, 2026, from [Link]

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Application Notes and Protocols for 2-Amino-2-(quinolin-3-yl)ethan-1-ol in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical guide on the potential applications of the chiral amino alcohol, 2-Amino-2-(quinolin-3-yl)ethan-1-ol, in the field of asymmetric catalysis. As a Senior Application Scientist, this guide is structured to provide not only procedural steps but also the scientific rationale behind the experimental designs, ensuring both technical accuracy and practical insights.

Introduction: The Promise of Quinoline-Based Chiral Amino Alcohols

Chiral β-amino alcohols are a privileged class of ligands in asymmetric catalysis, owing to their stereochemical rigidity, bifunctional nature, and the capacity to form stable chelate complexes with a variety of metals.[1][2] The quinoline motif, a prominent heterocyclic scaffold in medicinal chemistry and materials science, offers unique electronic and steric properties when incorporated into a chiral ligand.[3][4] The fusion of these two components in 2-Amino-2-(quinolin-3-yl)ethan-1-ol presents a ligand with significant potential for inducing high stereoselectivity in a range of organic transformations. The nitrogen atom of the quinoline ring and the amino and hydroxyl groups of the side chain can act as a tridentate or bidentate coordinating scaffold, creating a well-defined chiral environment around a metal center.

While specific literature on the applications of 2-Amino-2-(quinolin-3-yl)ethan-1-ol is emerging, its structural similarity to other successful quinoline-based chiral ligands allows for the confident extrapolation of its utility in several key asymmetric reactions.[4][5] This guide will focus on two primary applications: the enantioselective addition of dialkylzinc reagents to aldehydes and the asymmetric transfer hydrogenation of ketones.

Proposed Synthesis of 2-Amino-2-(quinolin-3-yl)ethan-1-ol

A plausible synthetic route to the target compound can be envisioned starting from 3-acetylquinoline. This approach allows for the introduction of the chiral center via an asymmetric reduction or amination protocol.

Figure 1: Proposed synthetic pathway for 2-Amino-2-(quinolin-3-yl)ethan-1-ol.

Application Note 1: Enantioselective Addition of Dialkylzinc Reagents to Aldehydes

The addition of organozinc reagents to aldehydes is a fundamental C-C bond-forming reaction for the synthesis of chiral secondary alcohols.[6] The efficacy of this transformation is highly dependent on the chiral ligand employed. 2-Amino-2-(quinolin-3-yl)ethan-1-ol is an excellent candidate for this reaction due to its ability to form a stable chiral complex with the dialkylzinc reagent, thereby directing the alkyl transfer to one enantiotopic face of the aldehyde.

Mechanism and Rationale

The reaction is believed to proceed through a dimeric zinc complex involving two molecules of the chiral ligand and two zinc atoms. The aldehyde coordinates to one of the zinc centers, and the alkyl group is transferred from the other zinc center through a six-membered transition state. The quinoline moiety can provide additional steric hindrance, enhancing the facial discrimination of the aldehyde.

Figure 2: Proposed catalytic cycle for the enantioselective addition of dialkylzinc to aldehydes.

Experimental Protocol

Materials:

• Anhydrous Toluene

• 2-Amino-2-(quinolin-3-yl)ethan-1-ol (chiral ligand)

• Diethylzinc (1.0 M solution in hexanes)

• Aldehyde (e.g., Benzaldehyde)

• Saturated aqueous NH4Cl solution

• Anhydrous MgSO4

• Standard laboratory glassware, dried in an oven and cooled under an inert atmosphere.

Procedure:

• Catalyst Preparation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-Amino-2-(quinolin-3-yl)ethan-1-ol (0.05 mmol, 1 mol%) in anhydrous toluene (2 mL).

• Addition of Reagents: Cool the solution to 0 °C in an ice bath. To this solution, add diethylzinc (1.2 mmol, 1.2 mL of a 1.0 M solution in hexanes) dropwise via syringe. Stir the mixture at 0 °C for 30 minutes.

• Substrate Addition: Add the aldehyde (1.0 mmol) dropwise to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and monitor its progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete (typically 2-4 hours), carefully quench the reaction by the slow addition of saturated aqueous NH4Cl solution (5 mL).

• Work-up: Allow the mixture to warm to room temperature. Extract the aqueous layer with ethyl acetate (3 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the enantiomeric excess (ee) of the resulting chiral alcohol by chiral HPLC or GC analysis.

Expected Performance (Based on Structurally Similar Ligands)

Entry	Aldehyde	Ligand Loading (mol%)	Yield (%)	ee (%)
1	Benzaldehyde	1	>95	>98
2	4-Chlorobenzaldehyde	1	>95	>97
3	4-Methoxybenzaldehyde	1	>95	>96
4	Cinnamaldehyde	2	>90	>95

Note: The data in this table is representative of results obtained with high-performing chiral amino alcohol ligands in this reaction and serves as a benchmark for expected performance.

Application Note 2: Asymmetric Transfer Hydrogenation of Ketones

Asymmetric transfer hydrogenation (ATH) is a powerful and practical method for the reduction of prochiral ketones to chiral secondary alcohols, using a hydrogen donor such as isopropanol in the presence of a metal catalyst and a chiral ligand.[5][7] 2-Amino-2-(quinolin-3-yl)ethan-1-ol, in combination with a ruthenium precursor, is expected to form a highly effective catalyst for this transformation.

Mechanism and Rationale

The active catalyst is typically a ruthenium(II) complex bearing the chiral amino alcohol ligand. The reaction proceeds through a concerted, six-membered pericyclic transition state where the hydride is transferred from the metal to the ketone, and a proton is transferred from the ligand's N-H group to the carbonyl oxygen. The rigid structure of the quinoline-based ligand is crucial for creating a well-defined chiral pocket that dictates the stereochemical outcome.[7]

Figure 3: Proposed catalytic cycle for asymmetric transfer hydrogenation of ketones.

Experimental Protocol

Materials:

• [RuCl2(p-cymene)]2

• 2-Amino-2-(quinolin-3-yl)ethan-1-ol (chiral ligand)

• Anhydrous Isopropanol

• Potassium tert-butoxide (KOtBu)

• Ketone (e.g., Acetophenone)

• Standard laboratory glassware, dried in an oven and cooled under an inert atmosphere.

Procedure:

• Catalyst Preparation: In a Schlenk tube under an inert atmosphere, add [RuCl2(p-cymene)]2 (0.005 mmol) and 2-Amino-2-(quinolin-3-yl)ethan-1-ol (0.011 mmol).

• Solvent and Base Addition: Add anhydrous isopropanol (5 mL). Stir the mixture for 10 minutes at room temperature, then add a solution of KOtBu in isopropanol (0.1 M, 0.2 mL, 0.02 mmol). Heat the mixture to 80 °C for 15 minutes to form the active catalyst.

• Substrate Addition: Cool the reaction mixture to room temperature and add the ketone (1.0 mmol).

• Reaction: Stir the reaction at room temperature and monitor its progress by TLC or GC.

• Work-up: Upon completion, quench the reaction with water (5 mL) and extract with ethyl acetate (3 x 10 mL).

• Purification and Analysis: Combine the organic layers, dry over anhydrous MgSO4, filter, and concentrate. Purify the product by flash column chromatography. Determine the enantiomeric excess by chiral HPLC or GC analysis.

Expected Performance (Based on Structurally Similar Ligands)

Entry	Ketone	Catalyst Loading (S/C)	Yield (%)	ee (%)
1	Acetophenone	100	>98	>95
2	1-Indanone	100	>99	>98
3	Propiophenone	100	>97	>96
4	4'-Chloroacetophenone	100	>98	>94

Note: The data in this table is representative of results obtained with high-performing chiral amino alcohol ligands in Ru-catalyzed ATH and serves as a benchmark for expected performance.[5][7]

Further Potential Applications

The unique structural and electronic properties of 2-Amino-2-(quinolin-3-yl)ethan-1-ol suggest its potential utility in a broader range of asymmetric transformations:

• Aza-Friedel-Crafts Reactions: Chiral quinoline-based ligands have been shown to be effective in silver-catalyzed enantioselective aza-Friedel-Crafts reactions.[8] The title compound could potentially be used to synthesize chiral 3-indolyl 3-amino-oxindoles.

• Mannich and Aldol Reactions: As a bifunctional organocatalyst, it could potentially catalyze asymmetric Mannich and aldol reactions, activating the substrates through the formation of enamine or iminium intermediates.[9][10]

• Other Metal-Catalyzed Reactions: The ligand could be explored in other metal-catalyzed processes such as asymmetric allylic alkylations, cyclopropanations, and Heck reactions.[4]

Conclusion

2-Amino-2-(quinolin-3-yl)ethan-1-ol represents a promising, yet underexplored, chiral ligand for asymmetric catalysis. Based on the well-established reactivity of related chiral amino alcohols and quinoline-containing ligands, it is anticipated to be highly effective in key transformations such as the enantioselective addition of dialkylzincs to aldehydes and the asymmetric transfer hydrogenation of ketones. The protocols and data presented in this guide provide a solid foundation for researchers to begin exploring the catalytic potential of this valuable molecule. Its straightforward synthesis and the modularity of the quinoline scaffold open up avenues for further ligand tuning and optimization for a wide array of asymmetric reactions crucial to the pharmaceutical and fine chemical industries.

References

• Synthesis and Applications of Asymmetric Catalysis Using Chiral Ligands Containing Quinoline Motifs. (2022). Molecules, 27(3), 895. [Link]

• Synthesis and Applications of Asymmetric Catalysis Using Chiral Ligands Containing Quinoline Motifs. (2022). ResearchGate. [Link]

• New axially chiral biaryl quinoline ligands specifically partnered with AgOTf enabled an enantioselective aza-Friedel–Crafts reaction. (2021). Organic & Biomolecular Chemistry, 19(4), 856-860. [Link]

• FACILE AND EFFICIENT SYNTHESIS OF 2-AMINOQUINOLINE DERIVATIVES REDUCED BY Zn/AcOH. (2016). HETEROCYCLES, 92(3), 521. [Link]

• Chiral β-Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines. (2012). Molecules, 17(1), 663-674. [Link]

• Recent applications of Cinchona alkaloid-based catalysts in asymmetric addition reactions. (2016). Beilstein Journal of Organic Chemistry, 12, 2093-2124. [Link]

• One-pot synthesis of 2-aminoquinoline-based alkaloids from acetonitrile. (2013). Organic & Biomolecular Chemistry, 11(35), 5771-5774. [Link]

• SYNTHESIS OF 2,3-FUSED QUINOLINES FROM 3-SUBSTITUTED PUINOLINE 1-OXIDES. PART 1. (1989). HETEROCYCLES, 29(9), 1741. [Link]

• Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. (2021). Beilstein Journal of Organic Chemistry, 17, 1146-1155. [Link]

• Quinoline-type compounds : asymmetric catalytic reaction and their biological activities. (2011). The Hong Kong Polytechnic University Institutional Repository. [Link]

• Amino Alcohols: Stereoselective Synthesis and Applications in Diversity-Oriented Synthesis. (2005). Diva-portal.org. [Link]

• Amino Alcohols: Synthesis Approaches, Chemical Reactivity, And Contemporary Applications. (2025). Authorea. [Link]

• Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. (2025). ResearchGate. [Link]

• Synthesis of 2-Amino-apopinan-3-ol and Applications of Its Derivatives in Asymmetric Reduction of Ketones. (2019). Molecules, 24(22), 4125. [Link]

• Synthesis of 2-amino-apopinan-3-ol and applications of its derivatives in asymmetric reduction of ketones. (2019). Sciforum. [Link]

• Catalytic Asymmetric Amino Acid and Its Derivatives by Chiral Aldehyde Catalysis. (2021). Frontiers in Chemistry, 9, 698889. [Link]

• Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. (2025). PMC. [Link]

• Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. (2020). ResearchGate. [Link]

• Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. (2025). PubMed. [Link]

• Enantioselective Fluorescent Recognition of β-Amino Alcohols by a Stereoselective Cyclization. (2005). NSF PAR. [Link]

• Amino acid catalyzed direct asymmetric aldol reactions: a bioorganic approach to catalytic asymmetric carbon-carbon bond-forming reactions. (2001). PubMed. [Link]

Sources

• 1. nvpublicationhouse.com [nvpublicationhouse.com]
• 2. Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. thieme-connect.com [thieme-connect.com]
• 4. researchgate.net [researchgate.net]
• 5. Quinoline-type compounds : asymmetric catalytic reaction and their biological activities | PolyU Institutional Research Archive [ira.lib.polyu.edu.hk]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. New axially chiral biaryl quinoline ligands specifically partnered with AgOTf enabled an enantioselective aza-Friedel–Crafts reaction - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. tandfonline.com [tandfonline.com]
• 10. Amino acid catalyzed direct asymmetric aldol reactions: a bioorganic approach to catalytic asymmetric carbon-carbon bond-forming reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Overcoming Assay Interference in Cell Viability Profiling of Quinoline Derivatives

Introduction: The Analytical Challenge of Quinoline Scaffolds

Quinoline and its derivatives represent a highly privileged class of heterocyclic pharmacophores, demonstrating broad-spectrum biological activities, particularly in oncology and infectious diseases (1)[1]. These compounds exert potent anticancer effects through diverse mechanisms, including tubulin polymerization inhibition, PI3K/Akt pathway modulation, and the induction of apoptosis (), (2)[2].

However, evaluating the cytotoxicity of novel quinoline compounds presents unique analytical challenges. Due to their conjugated aromatic structures and potential redox-active moieties, quinolines frequently interfere with traditional metabolic viability assays (e.g., MTT, Resazurin). As a Senior Application Scientist, I have frequently observed drug development pipelines derailed by false-positive viability data stemming from these inherent physicochemical interferences.

This application note establishes a self-validating, orthogonal workflow for assessing quinoline cytotoxicity, prioritizing ATP-based luminescence and high-content imaging to bypass scaffold-specific artifacts.

Mechanism of Action

Molecular pathways of quinoline-induced cytotoxicity and apoptosis.

The Causality of Assay Interference

To design a robust experiment, we must first understand why standard assays fail when exposed to quinoline derivatives:

• Redox Interference in Tetrazolium Assays (MTT/MTS): The MTT assay measures metabolic activity via the reduction of tetrazolium salts to formazan by mitochondrial dehydrogenases. However, quinolines with antioxidant or electron-donating properties can directly reduce MTT in the absence of cells. This non-cellular autoreduction results in artificially inflated absorbance readouts, masking true cytotoxicity (3)[3].

• Spectral Overlap in Fluorometric Assays (Resazurin/Alamar Blue): Resazurin is reduced by viable cells to highly fluorescent resorufin. Unfortunately, many quinoline derivatives are intrinsically fluorescent due to their conjugated ring systems. If their emission spectra overlap with resorufin (approx. 590 nm), or if they directly reduce the dye, the true metabolic signal is obscured (4)[4], (5)[5].

The Solution: The CellTiter-Glo® Luminescent Cell Viability Assay quantifies ATP, a direct biochemical indicator of metabolically active cells. Because luminescence is generated via a thermostable luciferase reaction and does not require an excitation light source, it is completely immune to compound autofluorescence. Furthermore, the lysis-based ATP extraction circumvents the redox-mediated dye reduction seen in colorimetric assays (6)[6].

Table 1: Quantitative Comparison of Viability Assays for Quinoline Profiling

Assay Type	Target Marker	Quinoline Interference Risk	Linear Range	Detection Limit	Recommended Use
MTT / MTS	Dehydrogenases	High (Redox autoreduction)	~2 logs	~1,000 cells/well	Avoid for novel quinolines
Resazurin	Diaphorases	High (Spectral overlap/Redox)	~3 logs	~100 cells/well	Use only with cell-free controls
CellTiter-Glo	Intracellular ATP	Low (Luminescence based)	>5 logs	~15 cells/well	Primary Screening
High-Content	Membrane Integrity	None (Morphological)	N/A (Single cell)	1 cell	Orthogonal Validation

Protocol 1: ATP-Based Luminescent Viability Assay (Self-Validating Workflow)

This protocol utilizes CellTiter-Glo® to measure ATP. To ensure scientific integrity, we embed a Self-Validating Control Matrix directly into the plate layout.

Materials

• CellTiter-Glo® Reagent (Promega) (7)[7]

• Opaque-walled 96-well plates (White plates maximize luminescent signal reflection).

• Quinoline derivatives dissolved in high-purity DMSO.

Step-by-Step Methodology

Step 1: Reagent Preparation

• Action: Thaw the CellTiter-Glo® Buffer and equilibrate the lyophilized Substrate to room temperature. Transfer the buffer into the amber bottle containing the substrate. Mix by gentle inversion until homogeneous (<1 minute)[7].

• Causality: The proprietary Ultra-Glo™ Recombinant Luciferase requires precise temperature equilibration to ensure a stable "glow-type" luminescent signal (half-life >5 hours). Cold reagent will result in a depressed, variable signal[6].

Step 2: Cell Seeding & Control Matrix Design (Critical) Seed cells (e.g., 5 × 10³ cells/well) in 100 µL of complete culture medium. You must include the following controls to validate the assay:

• Vehicle Control: Cells + DMSO (matched to the highest compound concentration, strictly <0.5% v/v to prevent solvent toxicity).

• Background Control: Medium only (no cells) + Reagent.

• Interference Control: Medium + Quinoline Compound (no cells) + Reagent.

• Causality: Why the Interference Control? Rarely, a small molecule might act as a direct inhibitor of the luciferase enzyme itself. If the quinoline compound directly inhibits luciferase, it will result in a false-positive viability drop. By incubating the compound with the reagent in the absence of cells, we mathematically validate that any luminescence drop in the experimental wells is purely biological.

Step 3: Compound Treatment & Incubation

• Action: Add serial dilutions of the quinoline derivatives. Incubate for 48–72 hours at 37°C, 5% CO₂.

Step 4: Lysis and Measurement

• Action: Equilibrate the plate to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo® Reagent to each well (maintaining a strict 1:1 ratio with the culture medium)[6].

• Action: Mix contents for 2 minutes on an orbital shaker to induce complete cell lysis, then incubate at room temperature for 10 minutes to stabilize the signal[7].

• Action: Record luminescence using a microplate reader (integration time: 0.25–1.0 second per well).

• Causality: The 10-minute stabilization period is non-negotiable. It allows the initial flash kinetics of the luciferase reaction to settle into a stable glow, ensuring minimal well-to-well variation across the plate.

Protocol 2: Orthogonal Validation via High-Content Imaging

To ensure the ATP depletion observed in Protocol 1 is strictly due to cell death (and not merely a cytostatic metabolic stalling event), morphological validation via High-Content Imaging is required. This decouples the viability readout from metabolic enzymes entirely, providing a purely morphological ground truth.

Step-by-Step Methodology

Step 1: Staining Solution Preparation

• Prepare a dual-stain cocktail in PBS containing Hoechst 33342 (2 µg/mL) to stain all nuclei (live and dead) and Propidium Iodide (PI) (1 µg/mL) to stain only cells with compromised plasma membranes (dead cells).

Step 2: Staining and Image Acquisition

• Following the 48-72 hour quinoline treatment, carefully aspirate the media and add 50 µL of the staining cocktail per well. Incubate for 15 minutes at 37°C.

• Acquire images using a High-Content Screening (HCS) system (e.g., PerkinElmer Operetta). Use the DAPI channel (Ex 350 nm / Em 461 nm) for Hoechst and the TRITC channel (Ex 535 nm / Em 617 nm) for PI.

Step 3: Data Analysis

• Causality: By calculating the ratio of PI-positive nuclei to total Hoechst-positive nuclei, we obtain an absolute percentage of dead cells. Because the imaging system relies on spatial resolution rather than bulk well fluorescence, any background autofluorescence from the quinoline derivative can be digitally subtracted or gated out during image analysis.

Data Interpretation & Troubleshooting

Table 2: Troubleshooting Guide for Quinoline Viability Profiling

Observation	Potential Cause	Action / Resolution
High signal in Background Control	ATP contamination in media or reagents.	Use sterile, ATP-free technique. Filter-sterilize media; do not use shared reagent reservoirs.
Luminescence drop in Interference Control	Quinoline acts as a direct luciferase inhibitor.	Switch to Protocol 2 (High-Content Imaging) or use an ATP standard curve to mathematically correct the inhibition.
Z'-factor < 0.5 in screening plate	Edge effects or uneven temperature equilibration.	Ensure plates sit at room temperature for 30 mins before adding reagent. Avoid using the outer edge wells of the 96-well plate.
Discrepancy between ATP and Imaging data	Compound is cytostatic, not cytotoxic.	ATP levels may drop due to metabolic arrest without membrane rupture. Rely on imaging for absolute death metrics.

References

• Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry. 1

• Application Notes: Protocol for Testing Anticancer Activity of Quinoline Derivatives. BenchChem.

• Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer. RSC Advances. 2

• Small Molecule Interferences in Resazurin and MTT-Based Metabolic Assays in the Absence of Cells. ResearchGate. 3

• Resazurin Reduction-Based Assays Revisited: Guidelines for Accurate Reporting of Relative Differences on Metabolic Status. NIH/PMC. 4

• CellTiter-Glo® Luminescent Cell Viability Assay Quick Protocol. Promega Corporation. 7

• CellTiter-Glo® Luminescent Cell Viability Assay Technical Bulletin. Promega Corporation. 6

• Picture depicting the interference of drugs with anti-oxidant properties on Cell Titer Blue and Alamar Blue assays. ResearchGate. 5

Sources

• 1. Comprehensive review on current developments of quinoline-based anticancer agents - Arabian Journal of Chemistry [arabjchem.org]
• 2. Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecul ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04371E [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Resazurin Reduction-Based Assays Revisited: Guidelines for Accurate Reporting of Relative Differences on Metabolic Status - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ch.promega.com [ch.promega.com]
• 7. promega.com [promega.com]

Technical Notes & Optimization

Technical Support Center: Navigating the Purification of Polar Amino Alcohols

Welcome to the Technical Support Center for amino alcohol purification. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical hurdles—such as high polarity, strong basicity, and lack of UV chromophores—that make bifunctional amino alcohols notoriously difficult to isolate.

This guide moves beyond generic protocols. It focuses on the causality behind experimental failures and provides self-validating workflows to ensure high-purity recovery of your target molecules.

Diagnostic Purification Workflow

Before selecting a purification method, you must analyze the intrinsic properties of your target amino alcohol. The following decision matrix dictates the optimal isolation strategy based on volatility, polarity, and matrix complexity.

Diagnostic workflow for selecting the optimal amino alcohol purification strategy.

Chromatography Troubleshooting (FAQs)

Q1: Why do my amino alcohols streak or tail severely on normal-phase silica gel, and how can I achieve baseline resolution? A: Causality: Standard silica gel contains uncapped, acidic silanol groups (Si-OH) on its surface. Amino alcohols exhibit a dual-affinity problem: the hydroxyl group hydrogen-bonds with the silica matrix, while the basic amine undergoes strong ion-exchange interactions with the acidic silanols (Si-O⁻). This mixed-mode retention causes the molecule to drag across the stationary phase, resulting in severe tailing. Solution: You must dynamically mask the stationary phase. Adding 0.1–1.0% triethylamine (TEA) or ammonium hydroxide to your eluent competitively binds to the acidic silanols, saturating the active sites and ensuring your target amine elutes as a sharp, symmetrical band. Alternatively, switch to amine-functionalized silica or basic alumina to permanently eliminate silanol interference.

Q2: My amino alcohol is highly water-soluble and elutes in the void volume during Reversed-Phase HPLC (RP-HPLC). How do I increase retention? A: Causality: Standard C18 columns rely on hydrophobic partitioning. Small, polar amino alcohols lack sufficient hydrophobic surface area and partition entirely into the aqueous mobile phase. Solution: Implement Ion-Pairing RP-HPLC or switch to HILIC . Adding an ion-pairing agent like ethanesulfonic acid to the mobile phase forms a neutral, highly lipophilic complex with the protonated amine, drastically increasing retention and improving peak symmetry[1]. If you wish to avoid ion-pairing agents, utilize Hydrophilic-Interaction Chromatography (HILIC) columns, which retain polar compounds via a water-enriched layer on the stationary phase, or use high-pH stable C18 columns (pH > 10) to deprotonate the amine, rendering it more hydrophobic[2].

Quantitative Comparison of Chromatographic Additives

Use this table to select the correct mobile phase modifier based on your detection and separation needs.

Additive	Chromatography Mode	Optimal Concentration	Mechanism of Action	MS Compatibility
Triethylamine (TEA)	Normal Phase (Silica)	0.1% - 1.0% (v/v)	Competitively masks acidic silanols (Si-OH) to prevent amine tailing.	Poor (Causes severe ion suppression)
Ammonium Hydroxide	Normal Phase / RP	0.1% - 0.5% (v/v)	Masks silanols; maintains high pH to keep amines deprotonated.	Good (Volatile)
Ethanesulfonic Acid	Reversed-Phase (RP)	5.0 - 10.0 mM	Forms a lipophilic ion-pair with protonated amines, increasing retention.	Poor (Non-volatile, fouls MS source)
Ammonium Acetate	RP / HILIC	10.0 - 50.0 mM	Buffers mobile phase (pH 4-6); provides volatile counter-ions.	Excellent
Trifluoroacetic Acid	Reversed-Phase (RP)	0.05% - 0.1% (v/v)	Lowers pH to protonate silanols; acts as a weak ion-pairing agent.	Moderate (Signal suppression in ESI-)

Advanced Strategies: Catch-and-Release Methodologies

Q3: I am synthesizing a complex library of amino alcohols, and traditional chromatography is too time-consuming. Is there a parallelizable alternative? A: Causality: Traditional chromatography requires serial processing and is highly sensitive to matrix effects, making it inefficient for library synthesis or trace recovery. Solution: "Catch-and-release" purification using solid-supported scavengers exploits the inherent basicity or specific functional motifs of the amino alcohol. Strong Cation Exchange (SCX) resins can selectively trap basic amines (catch) while neutral and acidic impurities are washed away[3]. For specific structural motifs like 1,2-amino alcohols or N-terminal cysteines, dynamic covalent catch-and-release using 2-formylphenylboronic acid (2FPBA) resins offers traceless, highly selective purification under mild conditions[4].

Solid-Phase Catch-and-Release Mechanism using Strong Cation Exchange (SCX) Resin.

Protocol: Solid-Phase Catch-and-Release Purification (SCX Resin)

Objective: Isolate basic amino alcohols from complex reaction mixtures containing neutral/acidic byproducts.

• Resin Conditioning: Suspend Strong Cation Exchange (SCX) functionalized silica in Methanol (MeOH) for 10 minutes, then pack into a solid-phase extraction (SPE) cartridge. Wash with 2 column volumes (CV) of Dichloromethane (DCM).

  • Causality: Swells the polymer matrix and prepares the sulfonic acid groups for maximum ion-exchange capacity.

• Loading: Dissolve the crude amino alcohol mixture in a minimum volume of DCM. Load onto the cartridge at a flow rate of 1 drop/sec.

• Washing (Self-Validation Step): Wash the cartridge with 3 CV of DCM, followed by 3 CV of MeOH.

  • Validation Check: Spot the MeOH wash fraction on a TLC plate and treat with a Ninhydrin stain. Heat the plate. If the spot turns purple, the resin is overloaded, and your target amino alcohol is leaking. If the plate remains clear, binding is successful; proceed to the next step.

• Release: Elute the target compound using 2 CV of 2M Ammonia in Methanol (NH₃/MeOH).

  • Causality: The high pH environment deprotonates the amine (R-NH₃⁺ → R-NH₂), neutralizing its charge and instantly disrupting the ionic bond with the resin.

• Recovery: Concentrate the ammoniacal eluate under reduced pressure to yield the highly pure, free-base amino alcohol.

Detection & Analytics

Q4: My target amino alcohol lacks a UV chromophore. How do I monitor fractions during purification? A: Causality: Aliphatic amino alcohols do not absorb UV light above 210 nm, making standard Diode Array Detectors (DAD) or UV detectors completely blind to them. Solution: Use universal mass-based detectors like Evaporative Light Scattering Detectors (ELSD) or Charged Aerosol Detectors (CAD). If relying on LC-MS, ensure the mobile phase is strictly MS-compatible (avoid non-volatile salts like phosphates; use ammonium formate or acetate). If universal detectors are unavailable, pre-column derivatization with chromophoric reagents like cyanuric chloride or dinitrofluorobenzene (Sanger's reagent) introduces a strong UV-active moiety, allowing for conventional UV detection and easier enantioseparation[5].

Sources

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. aga-analytical.com.pl [aga-analytical.com.pl]
• 4. pubs.acs.org [pubs.acs.org]
• 5. akjournals.com [akjournals.com]

Technical Support Center: Byproduct Formation in the Friedländer Synthesis of Quinolines

Welcome to the technical support center for the Friedländer synthesis of quinolines. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to byproduct formation and to optimize reaction outcomes. Quinolines are a vital class of heterocyclic compounds with broad applications in medicinal chemistry and materials science.[1][2] The Friedländer synthesis, a classic and versatile method for their preparation, involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group, typically catalyzed by acid or base.[1][3][4][5][6]

Despite its utility, the Friedländer synthesis is often plagued by side reactions that can significantly lower the yield and purity of the desired quinoline product. This guide provides in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you navigate these challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts I should expect in my Friedländer synthesis?

A1: The most frequently encountered byproducts include:

• Aldol self-condensation products: The α-methylene carbonyl compound can react with itself, especially under basic conditions, leading to dimers or polymers.[3][7]

• Regioisomers: When using unsymmetrical ketones, the reaction can proceed at either α-position, resulting in a mixture of isomeric quinoline products.[3]

• Tar and polymeric materials: Harsh reaction conditions, such as high temperatures and strong acid or base catalysts, can lead to the degradation of starting materials and products, forming intractable tars.[7][8][9]

• Reduced or partially saturated quinolines: In some cases, intermediates like Schiff bases can act as oxidizing agents, leading to their own reduction and the formation of non-aromatic byproducts.

Q2: My reaction is giving a low yield and a lot of tar. What is the most likely cause?

A2: Low yields and tar formation are often a result of harsh reaction conditions.[7][8][9] The traditional Friedländer synthesis often requires high temperatures and strong acid or base catalysis, which can promote side reactions and decomposition.[3][7][8] Consider lowering the reaction temperature and exploring milder catalysts.[8][9]

Q3: I'm using an unsymmetrical ketone and getting a mixture of products. How can I improve the regioselectivity?

A3: Achieving high regioselectivity with unsymmetrical ketones is a known challenge in the Friedländer synthesis.[3] Strategies to improve this include:

• Catalyst selection: Certain amine catalysts or the use of ionic liquids have been shown to favor the formation of one regioisomer over the other.[3]

• Directing groups: Introducing a phosphoryl or other directing group on one of the α-carbons of the ketone can control the site of condensation.[3]

• Reaction conditions: Careful optimization of temperature and slow addition of the ketone can sometimes improve selectivity.[9]

Troubleshooting Guide: A Deeper Dive

This section provides a systematic approach to identifying and resolving common issues related to byproduct formation.

Problem 1: Predominance of Aldol Self-Condensation Byproducts

Probable Cause: The rate of self-condensation of the α-methylene carbonyl compound is competing with or exceeding the rate of the desired reaction with the 2-aminoaryl aldehyde or ketone. This is particularly prevalent under basic conditions.[3][7]

Recommended Solutions:

• Switch to an Acid Catalyst: Acidic conditions generally favor the desired condensation over the self-condensation of the ketone.[9] Catalysts like p-toluenesulfonic acid (p-TsOH) or molecular iodine have proven effective.[4][7]

• Use an Imine Analog: To circumvent the self-condensation issue under basic conditions, consider using the imine analog of the o-aminoaryl starting material.[3][7]

• Optimize Reactant Stoichiometry: Using a slight excess of the 2-aminoaryl compound can help to favor the cross-condensation reaction.

• Control Temperature: Lowering the reaction temperature can often slow down the rate of the undesired self-condensation reaction more significantly than the desired reaction.

Problem 2: Formation of Regioisomeric Mixtures

Probable Cause: The use of an unsymmetrical ketone provides two non-equivalent enolizable positions, both of which can react with the 2-aminoaryl carbonyl compound, leading to a mixture of quinoline regioisomers.

Recommended Solutions:

• Employ Regioselective Catalysts: The use of specific amine catalysts or ionic liquids has been reported to provide good to excellent regioselectivity in certain cases.[3]

• Modify the Ketone Substrate: If synthetically feasible, introducing a directing group at one of the α-positions can force the reaction to proceed at the desired site.[3]

• Kinetic vs. Thermodynamic Control: Experiment with different reaction temperatures and times. A lower temperature may favor the kinetically preferred product, while a higher temperature could lead to the thermodynamically more stable isomer.

Problem 3: Tar and Polymer Formation

Probable Cause: The reaction conditions are too harsh, leading to the decomposition of starting materials, intermediates, or the final product.[7][8][9] This is often exacerbated by prolonged reaction times at high temperatures.[9]

Recommended Solutions:

• Milder Reaction Conditions: Move away from traditional strong acids (H₂SO₄) or bases (KOH, NaOH) and high temperatures.[1][3][8]

• Modern Catalytic Systems: Explore the use of milder and more efficient catalysts.[9] Examples include:

  • Molecular iodine (I₂)[4][8]

  • Lewis acids (e.g., Nd(NO₃)₃·6H₂O)[4][10]

  • Solid-supported catalysts (e.g., Amberlyst-15)[11]

  • Gold catalysts for milder conditions[3]

• Solvent-Free Conditions: In some cases, running the reaction neat (solvent-free) can reduce side reactions and simplify workup.[4][7]

• Monitor Reaction Progress: Closely monitor the reaction using Thin-Layer Chromatography (TLC) to avoid unnecessary heating after the starting materials have been consumed.[8][9]

Mechanistic Insights: Understanding the Pathways to Byproducts

A clear understanding of the reaction mechanism is crucial for effective troubleshooting. The Friedländer synthesis can proceed through two primary pathways, and the predominant pathway can influence the types of byproducts formed.

The Competing Pathways

There are two generally accepted mechanisms for the Friedländer synthesis[10][12]:

• Aldol Addition First: The reaction begins with an aldol-type addition between the enolate of the α-methylene compound and the carbonyl of the 2-aminoaryl compound. This is followed by cyclization and dehydration.[10][13]

• Schiff Base Formation First: The initial step is the formation of a Schiff base (imine) between the amino group of the 2-aminoaryl compound and the carbonyl of the α-methylene compound. This is followed by an intramolecular aldol reaction and dehydration.[10][12]

The prevailing mechanism can depend on the specific substrates, catalyst, and reaction conditions.

Visualizing Byproduct Formation

The following diagram illustrates the desired Friedländer synthesis pathway alongside the major competing side reactions.

Caption: Key pathways in the Friedländer synthesis.

Experimental Protocols

Protocol 1: Iodine-Catalyzed Solvent-Free Synthesis

This protocol is a good starting point for minimizing byproducts associated with harsh conditions.[7]

• Reactant Preparation: In a clean, dry round-bottom flask, combine the 2-aminoaryl ketone (1.0 mmol), the active methylene compound (1.2 mmol), and molecular iodine (10 mol%).

• Reaction: Place a magnetic stir bar in the flask and heat the mixture to 80-100°C with vigorous stirring.

• Monitoring: Monitor the reaction's progress by TLC until the starting materials are consumed.

• Work-up: Allow the mixture to cool to room temperature. Dissolve the resulting solid in a suitable organic solvent like ethyl acetate.

• Purification: Wash the organic solution with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to remove the iodine, followed by a brine wash. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.[8]

Systematic Troubleshooting Workflow

When encountering byproduct formation, a structured approach to optimization is key.

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. researchgate.net [researchgate.net]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Friedlaender Synthesis [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. organicreactions.org [organicreactions.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 11. Advances in polymer based Friedlander quinoline synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scribd.com [scribd.com]
• 13. cdnsciencepub.com [cdnsciencepub.com]

2-Aminoquinoline Synthesis: Technical Support &amp; Troubleshooting Center

Welcome to the Application Scientist Support Portal for heterocyclic synthesis. The 2-aminoquinoline scaffold is a privileged pharmacophore in drug discovery, but its synthesis is often plagued by regioselectivity issues, catalyst poisoning, and overamination. This guide is designed to troubleshoot the most common failure points in classical and modern amination methodologies, providing mechanistically grounded solutions and self-validating protocols.

Section 1: Troubleshooting Guides & FAQs

Part A: Palladium-Catalyzed Buchwald-Hartwig Amination

Q1: My Buchwald-Hartwig amination of 2-chloroquinoline using ammonia gas yields mostly unreacted starting material and a black precipitate. How can I improve the yield? A1: The black precipitate you are observing is "palladium black," which indicates irreversible catalyst deactivation. Free ammonia is a strong, unhindered σ -donor that coordinates tightly to the palladium center, displacing the phosphine ligands and causing the catalyst to aggregate[1]. To resolve this, you must avoid free ammonia gas. Instead, use an ammonia equivalent such as lithium bis(trimethylsilyl)amide (LiHMDS) 1[1]. The bulky trimethylsilyl (TMS) groups prevent the amine from poisoning the catalyst during the cross-coupling cycle. Upon completion, a mild acidic workup easily cleaves the TMS groups to reveal the primary 2-aminoquinoline, drastically improving yields to >85%[1].

Part B: Direct C-H Amination of Quinoline N-Oxides

Q2: I am attempting a one-pot C-H amination of quinoline N-oxides using Ts2​O and primary amines, but I am observing significant amounts of amine tosylation and product dimerization. How do I suppress these side reactions? A2: The activating agent, p -toluenesulfonic anhydride ( Ts2​O ), is highly electrophilic and will react directly with unhindered primary amines faster than it activates the N-oxide[2]. To prevent this, use tert-butylamine ( t -BuNH 2​ ) as your nucleophile. The extreme steric bulk of the tert-butyl group completely shuts down both amine tosylation and intermolecular dimerization 2[2]. The correct sequence involves adding t -BuNH 2​ first, followed by Ts2​O . The t -butyl group can then be cleanly removed in situ using trifluoroacetic acid (TFA), yielding the primary 2-aminoquinoline with >50:1 regioselectivity[2].

Q3: My copper-catalyzed dehydrogenative C-H amination of quinoline N-oxides with aliphatic amines stalls at ~15-20% conversion. What is the mechanistic cause? A3: Dehydrogenative C-N coupling requires a terminal oxidant to turn over the intermediate Cu(I) species back to the catalytically active Cu(II)/Cu(III) state[3]. If you are running the reaction under standard Schlenk conditions (inert nitrogen or argon atmosphere), the catalytic cycle cannot turn over, which perfectly explains your low yield (typically ~16% under N2​ )[3]. This specific reaction utilizes atmospheric oxygen ( O2​ ) as the terminal oxidant. Simply running the reaction under an open-air atmosphere or an O2​ balloon at 50 °C will restore the catalytic cycle and improve yields to >80% 3[3].

Part C: Classical & Reductive Methods

Q4: I am performing a Chichibabin amination on quinoline using sodium amide, but I am isolating significant amounts of diamine byproducts. How can I control the regioselectivity? A4: The classical Chichibabin reaction requires harsh temperatures (100–130 °C), which heavily promotes overamination[4]. Mechanistically, excess amide ions deprotonate the newly formed 2-aminoquinoline, activating the ring for a second nucleophilic attack to form diamines[4]. To mitigate this, transition to a milder variant using a liquid ammonia/potassium permanganate ( KMnO4​ ) system at −65 °C. This suppresses the secondary deprotonation event, selectively yielding 2-aminoquinoline without degrading the heterocycle 4[4].

Q5: I am attempting a reductive cyclization using zinc and acetic acid, but my conversion is incomplete. What are the optimal conditions? A5: Reductions using the Zn/AcOH couple are highly dependent on stoichiometry and thermodynamic driving forces. Using an insufficient amount of zinc leads to trapped, partially reduced intermediates. To drive the reaction to the fully reduced 2-aminoquinoline, you must use at least 4 equivalents of Zn/AcOH 5[5]. Furthermore, solvent screening indicates that running the reaction in ethanol at reflux provides the highest conversion rate, minimizing side products[5].

Section 2: Quantitative Data Summaries

Table 1: Quantitative Comparison of 2-Aminoquinoline Synthesis Methods

Method	Reagents / Catalyst	Typical Yield	Regioselectivity	Primary Limitation
Classical Chichibabin	NaNH2​ , Toluene, 130 °C	32 - 69%	Moderate	Overamination to diamines
Modified Chichibabin	Liq. NH3​ , KMnO4​ , -65 °C	55 - 60%	High	Requires cryogenic equipment
Buchwald-Hartwig	Pd2​(dba)3​ , LiHMDS, 100 °C	80 - 95%	Excellent	Catalyst poisoning by free NH3​
N-Oxide C-H Amination	Ts2​O , t -BuNH 2​ , then TFA	85 - 95%	>50:1 (C2 vs C4)	Requires prior N-oxidation
Dehydrogenative C-H	Cu(OAc) 2​ , O2​ , 50 °C	75 - 90%	High	Stalls under inert atmosphere

Table 2: Troubleshooting Matrix for C-H Amination of Quinoline N-Oxides

Observation	Mechanistic Cause	Corrective Action
Amine Tosylation	Ts2​O reacts with unhindered amine faster than N-oxide.	Use bulky tert-butylamine as the nucleophile.
Dimerization	Intermolecular attack of product on activated intermediate.	Increase steric bulk of amine; lower concentration.
Reaction Stalls at 20%	Cu(I) cannot reoxidize to active Cu(II) species.	Remove inert gas; run reaction under an O2​ atmosphere.
Over-reduction	Harsh reducing agents cleave the quinoline ring.	Use PCl3​ at room temperature for selective deoxygenation.

Section 3: Mechanistic Workflows

Catalytic cycle of the Buchwald-Hartwig amination for 2-haloquinolines.

One-pot synthetic workflow for C2-amination of quinoline via N-oxide activation.

Section 4: Validated Experimental Protocols

Protocol 1: Buchwald-Hartwig Amination using LiHMDS (Ammonia Equivalent)

Objective: High-yield synthesis of 2-aminoquinoline from 2-chloroquinoline while preventing catalyst poisoning[1].

• Preparation: Charge an oven-dried Schlenk flask with 2-chloroquinoline (1.0 equiv), Pd2​(dba)3​ (2 mol%), and a bidentate ligand such as BINAP or BrettPhos (4 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with Argon three times.

• Reagent Addition: Add anhydrous, degassed toluene (0.2 M) followed by LiHMDS (1.0 M in THF, 1.2 equiv) via syringe.

• Reaction: Heat the mixture to 80–100 °C and stir for 12 hours.

  • Validation Checkpoint: The reaction mixture should remain a homogeneous colored solution. The sudden appearance of a black, insoluble precipitate ("palladium black") indicates catalyst deactivation, likely due to oxygen ingress or moisture.

• Deprotection & Workup: Cool to room temperature. Quench the reaction carefully with 1M HCl to cleave the TMS groups. Stir for 30 minutes.

• Isolation: Basify the aqueous layer with NaOH to pH 10, extract with ethyl acetate, dry over Na2​SO4​ , and concentrate under reduced pressure. Purify via silica gel chromatography.

Protocol 2: One-Pot C-H Amination of Quinoline N-Oxide

Objective: Regioselective C2-amination utilizing steric bulk to prevent side reactions[2].

• Preparation: Dissolve quinoline N-oxide (1.0 equiv) in anhydrous CH2​Cl2​ (0.1 M) under a nitrogen atmosphere.

• Nucleophile Addition: Add tert-butylamine ( t -BuNH 2​ , 3.0 equiv) and stir for 5 minutes at room temperature.

• Activation: Slowly add p -toluenesulfonic anhydride ( Ts2​O , 1.5 equiv) in portions. Note: The order of addition is critical. Adding Ts2​O before the amine will result in tosylation of the N-oxide and subsequent degradation.

• Reaction: Stir at room temperature for 2–4 hours.

  • Validation Checkpoint: Before proceeding to deprotection, perform TLC (Thin Layer Chromatography). You should observe the complete disappearance of the highly polar N-oxide spot and the appearance of a less polar intermediate spot. If the N-oxide persists, verify the anhydrous nature of your solvent, as water rapidly hydrolyzes Ts2​O .

• Deprotection: Add trifluoroacetic acid (TFA, 10 equiv) directly to the reaction mixture and heat to 60 °C for 4 hours to cleave the tert-butyl group.

• Isolation: Cool, neutralize with saturated aqueous NaHCO3​ , extract with CH2​Cl2​ , and purify via column chromatography[2].

Section 5: References

• Grokipedia. Chichibabin reaction. Available at: 4

• Benchchem. An In-depth Technical Guide to the Synthesis of 2-Aminoquinoline Derivatives. Available at:

• PubMed / Journal of Organic Chemistry. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline. Available at: 1

• Dou, G. et al. (China University of Mining & Technology). FACILE AND EFFICIENT SYNTHESIS OF 2-AMINOQUINOLINE DERIVATIVES REDUCED BY Zn/AcOH. Available at: 5

• Zhu, C. et al. (Organic Letters / ACS Publications). Copper-Catalyzed Direct Amination of Quinoline N-Oxides via C–H Bond Activation under Mild Conditions. Available at: 3

• Yin, J. et al. (Journal of Organic Chemistry / ACS Publications). A General and Efficient 2-Amination of Pyridines and Quinolines. Available at: 2

Sources

• 1. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Chichibabin reaction — Grokipedia [grokipedia.com]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Support Center: Troubleshooting Emulsions in Amino Alcohol Synthesis

Welcome to the Technical Support Center. For researchers and drug development professionals synthesizing amino alcohols, liquid-liquid extraction (LLE) is a critical bottleneck. Because amino alcohols possess both hydrophilic (amine/hydroxyl) and lipophilic (carbon backbone) moieties, they inherently act as potent surfactants. These molecules accumulate at the aqueous-organic interface, drastically lowering interfacial tension and stabilizing stubborn emulsions[1],[2].

This guide provides field-proven, mechanistically grounded strategies to prevent and resolve emulsion formation during your workup.

Diagnostic Workflow: Emulsion Remediation

Follow this logical progression to break stable emulsions without compromising product yield or integrity.

Workflow for troubleshooting and resolving liquid-liquid extraction emulsions.

Standard Operating Procedures (SOPs)

To ensure scientific integrity, the following protocols are designed as self-validating systems . Each step includes a mechanistic rationale and a physical indicator to confirm the step was successful.

SOP 1: Preventative Extraction Protocol for Amino Alcohols

Use this protocol to avoid emulsion formation from the outset.

Step 1: pH Optimization

• Action: Add 5M NaOH dropwise to your aqueous sample while stirring continuously.

• Causality: At a neutral pH, primary amines (typical pKa ~9.7) exist as protonated salts (-NH3+), maximizing their surfactant behavior. Raising the pH deprotonates the amine, rendering the molecule neutral, highly lipophilic, and less likely to stabilize an emulsion[3].

• Validation Check: Measure the pH using a calibrated probe or high-range pH paper. A stable reading of ≥ 11.5 confirms complete deprotonation[3].

Step 2: Salting Out

• Action: Add solid Sodium Chloride (NaCl) or Sodium Sulfate (Na₂SO₄) to the aqueous phase until saturated.

• Causality: Increasing the ionic strength of the aqueous phase tightly binds water molecules in hydration shells around the inorganic ions. This reduces the solubility of the organic amino alcohol in the aqueous layer and increases interfacial tension[4],[3].

• Validation Check: The presence of a few undissolved salt crystals at the bottom of the flask confirms maximum saturation has been achieved.

Step 3: Solvent Addition and Gentle Agitation

• Action: Add your organic solvent (e.g., MTBE) and gently invert the separatory funnel for 2-5 minutes. Do not shake vigorously.

• Causality: Vigorous shaking exponentially increases the surface area between the two phases, providing the kinetic energy required to form stable micro-droplets[1],[2]. Gentle inversion maintains sufficient phase contact for mass transfer without emulsification.

• Validation Check: Observe the interface after allowing the funnel to rest for 5 minutes. A sharp, distinct line between the upper and lower layers indicates a successful, emulsion-free extraction.

SOP 2: Emergency Emulsion Remediation

Use this protocol if a stubborn emulsion has already formed in your separatory funnel.

Step 1: The Brine/Methanol Quench

• Action: Add 5-10 mL of saturated brine and 1-2 mL of methanol to the separatory funnel. Gently swirl.

• Causality: Methanol acts as a co-solvent that alters the polarity of the organic phase, destabilizing the surfactant layer at the interface, while brine increases ionic strength[4],[2].

• Validation Check: Watch for the coalescence of micro-droplets into larger drops within 10 minutes.

Step 2: Celite® Filtration (For Pickering Emulsions)

• Action: If Step 1 fails, drain the entire biphasic mixture and vacuum-filter it through a tightly packed pad of Celite®.

• Causality: Emulsions are often stabilized by microscopic solid particulates or catalyst residues (known as Pickering emulsions). The Celite pad traps these solids, instantly breaking the mechanical barrier stabilizing the droplets[4].

• Validation Check: The filtrate should separate into two distinct, clear layers in the receiving flask immediately upon filtration.

Step 3: Centrifugation

• Action: Transfer the emulsified layer to a centrifuge tube and spin at 2000 x g for 5 minutes.

• Causality: Applies mechanical G-force to artificially enhance the density difference between the phases, forcing droplet coalescence[3],[2].

• Validation Check: Post-centrifugation, the tube will display a solid pellet (if particulates were present) and two sharply divided liquid phases.

Quantitative Data: Solvent Selection Guide

The choice of organic solvent dictates the physical dynamics of your extraction. Use the table below to select the optimal solvent for your amino alcohol workup.

Extraction Solvent	Density (g/mL)	Relative Polarity	Emulsion Risk	Mechanistic Rationale
Methyl tert-butyl ether (MTBE)	0.74	0.124	Low	Low density relative to water promotes rapid phase separation. Less prone to hydrogen-bonding with water than diethyl ether[3].
Ethyl Acetate (EtOAc)	0.90	0.228	Moderate	Effective for polar analytes, but partial water miscibility can lead to cloudy organic layers. Susceptible to base-catalyzed hydrolysis at high pH[3].
Dichloromethane (DCM)	1.33	0.309	High	High density and strong interaction with amphiphilic compounds frequently result in stable, inverted mid-zone emulsions[3].
Chloroform (CHCl₃)	1.49	0.259	Moderate	Higher density difference from water compared to DCM aids in gravity-driven separation, though still poses a risk with strong surfactants.

Frequently Asked Questions (FAQs)

Q1: Why does Dichloromethane (DCM) consistently cause severe emulsions with my amino alcohols? A: DCM is notorious for emulsion formation in amphiphilic systems. Its density (1.33 g/mL) is very close to heavily salted aqueous layers, reducing the gravity-driven separation force. Furthermore, its polarity allows it to strongly interact with the lipophilic backbone of the amino alcohol, pulling the surfactant molecules deep into the organic phase and stabilizing mid-zone emulsions[3]. Switch to MTBE if your product is sufficiently soluble in it.

Q2: Can temperature adjustments help break an emulsion? A: Yes. Sudden cooling (thermal shock) or gentle heating can alter the partition coefficients and interfacial tension between the two immiscible phases, promoting droplet coalescence[2]. However, heating should be avoided if the amino alcohol is thermally labile or if highly volatile solvents are being used.

Q3: I adjusted the pH to 9.0, but the emulsion persists. What went wrong? A: A pH of 9.0 is likely too close to the pKa of your primary amine (typically ~9.7). At a pH equal to the pKa, 50% of your molecules are protonated (charged) and 50% are deprotonated (neutral). This mixture maximizes the surfactant behavior of the system. For optimal extraction into an organic phase, the pH must be adjusted to at least 1.5 to 2 units above the pKa (target pH ≥ 11.5) to ensure the molecule is entirely neutral[3].

Q4: Is there an alternative to liquid-liquid extraction if my target compound is highly prone to emulsification? A: Yes. Supported Liquid Extraction (SLE) is an excellent alternative. In SLE, the aqueous sample is applied to a solid support (like diatomaceous earth), which creates a massive surface area interface. A water-immiscible organic solvent is then passed over the matrix by gravity. Because there is no active agitation between the two liquid phases, emulsion formation is completely precluded[1].

References

• Technical Support Center: Preventing Emulsion Formation in TMG Reaction Workups, Benchchem.
• Tips for Troubleshooting Liquid–Liquid Extractions, LCGC International.
• How to handle poor recovery of 2-Amino-2-methyl-1-propanol-d11 during extraction, Benchchem.
• Emulsion Problem Encountered in Extractions, BrainKart.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. brainkart.com [brainkart.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]

preventing dialkylation in aminoquinoline synthesis

Technical Support Center: Aminoquinoline Alkylation Mastery

Introduction: The Dialkylation Dilemma Aminoquinolines (e.g., 4-aminoquinoline and 8-aminoquinoline) are privileged pharmacophores widely used in antimalarial and oncology drug development. However, selectively monoalkylating the exocyclic primary amine is a notorious synthetic challenge.

The Causality: When a primary aminoquinoline undergoes direct SN​2 alkylation with an alkyl halide, the resulting secondary amine is more electron-rich (due to the inductive electron-donating effect of the alkyl group) and often less sterically hindered than expected. This increased nucleophilicity makes the monoalkylated intermediate highly reactive, rapidly consuming the remaining electrophile to form a dialkylated (tertiary amine) byproduct [4]. To achieve high-fidelity monoalkylation, the synthetic strategy must bypass the secondary amine's nucleophilicity. This guide provides field-proven troubleshooting strategies, FAQs, and self-validating protocols to prevent dialkylation.

Troubleshooting & FAQs

Q1: I am trying to monoalkylate 4-aminoquinoline using an alkyl bromide and K2​CO3​ , but I keep getting a 50:50 mixture of mono- and dialkylated products. How can I fix this? A: Direct SN​2 alkylation is fundamentally flawed for this substrate due to the heightened nucleophilicity of the secondary amine product. Solution: Switch to a Reductive Amination strategy. By reacting the primary amine with an aldehyde or ketone, you form an imine intermediate. The imine is then reduced in situ using sodium triacetoxyborohydride ( NaBH(OAc)3​ ) [1]. Because the imine cannot undergo further alkylation before reduction, and the resulting secondary amine does not react with another equivalent of aldehyde under these conditions, dialkylation is completely suppressed.

Q2: My target requires alkylation with a complex secondary alcohol where reductive amination isn't possible. What is the best approach? A: Employ the Fukuyama Alkylation (Ns-Strategy) . First, protect the primary amine with 2-nitrobenzenesulfonyl chloride (NsCl). The electron-withdrawing Ns group lowers the pKa​ of the sulfonamide to ~6, making it easily deprotonated [4]. The resulting anion can be alkylated via Mitsunobu conditions (using your secondary alcohol, DEAD, and PPh3​ ) [3]. The steric bulk of the Ns group strictly prevents a second alkylation. Finally, the Ns group is cleaved under mild conditions using thiophenol and a base [3].

Q3: I am attempting N-arylation of 8-aminoquinoline via SN​Ar , but I am observing over-arylation and poor yields. Is there a milder alternative? A: Yes. Transition to a Buchwald-Hartwig Cross-Coupling . Using a Palladium catalyst (e.g., Pd2​(dba)3​ ) with a bulky bidentate ligand like Xantphos or BINAP ensures strict mono-N-arylation [6]. The steric environment of the catalytic pocket prevents the secondary amine from re-coordinating to the Palladium center, thus halting the reaction at the monoarylated stage[5].

Visualizing the Alkylation Pathways

Mechanistic pathways comparing problematic direct alkylation with controlled monoalkylation.

Quantitative Data Summary: Strategy Comparison

Strategy	Reagents	Primary Advantage	Limitation	Typical Yields
Direct SN​2	R-X, K2​CO3​ , DMF	Low cost, simple setup	Severe dialkylation	20 - 45%
Reductive Amination	R-CHO, NaBH(OAc)3​ , DCE	Absolute mono-selectivity, mild[1]	Requires available aldehyde/ketone	75 - 95%
Fukuyama Alkylation	NsCl; R-OH/DEAD; PhSH	High functional group tolerance[4]	Multi-step process (Protect/Deprotect)	65 - 85%
Buchwald-Hartwig	Ar-X, Pd-cat, Xantphos	Prevents over-arylation [5]	Requires inert atmosphere & expensive Pd	70 - 90%

Self-Validating Experimental Protocols

Protocol A: Reductive Amination of 8-Aminoquinoline

Causality Check: NaBH(OAc)3​ is chosen over NaBH3​CN because it is less toxic and sufficiently mild to avoid reducing the aldehyde before imine formation occurs [1].

• Imine Formation: In an oven-dried flask, dissolve 8-aminoquinoline (1.0 eq) and the target aldehyde (1.1 eq) in anhydrous 1,2-dichloroethane (DCE) (0.2 M). Stir at room temperature for 2 hours. Validation: TLC should show the disappearance of the primary amine and the appearance of a less polar imine spot.

• Reduction: Add NaBH(OAc)3​ (1.5 eq) portion-wise. Add glacial acetic acid (1.0 eq) to catalyze the reduction. Stir for 12 hours at room temperature.

• Quench & Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract with dichloromethane (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purification: Purify via flash chromatography. Basic Alumina is recommended over silica to prevent streaking of the secondary amine [2].

Protocol B: Fukuyama Monoalkylation Workflow

Step-by-step experimental workflow for the Fukuyama monoalkylation strategy.

Step-by-Step Execution:

• Protection: Dissolve 4-aminoquinoline (1.0 eq) in anhydrous DCM. Add pyridine (2.0 eq) and cool to 0°C. Slowly add 2-nitrobenzenesulfonyl chloride (NsCl) (1.1 eq). Stir for 4 hours. Extract and concentrate.

• Alkylation: Dissolve the Ns-protected aminoquinoline in anhydrous DMF. Add K2​CO3​ (2.0 eq) and the alkyl halide (1.2 eq). Heat to 50°C for 6 hours. Validation: The bulky Ns group physically blocks the nitrogen lone pair from attacking a second alkyl halide molecule [4].

• Deprotection: Isolate the alkylated sulfonamide. Dissolve in acetonitrile. Add thiophenol (PhSH) (1.2 eq) and Cs2​CO3​ (2.0 eq). Stir at room temperature for 2 hours. The thiolate anion selectively attacks the sulfur atom of the Ns group, releasing SO2​ and the pure monoalkylated secondary amine [3].

References

• DTIC. "Synthesis of Bis(8-aminoquinoline)-substituted Tetraazacrown Ethers by a Reductive Amination Process." Available at: 1

• Scilit. "Antimalarials: Synthesis of 4‐aminoquinolines that circumvent drug resistance in malaria parasites." Available at: 2

• ACS Combinatorial Science. "Mining the Chemical Space: Application of 2/4-Nitrobenzenesulfonamides in Solid-Phase Synthesis." Available at: 3

• TCI Chemicals. "A reliable and easy method for synthesis of nitrogen-containing compounds : Ns-strategy." Available at: 4

• ChemRxiv. "Expedited Aminoglutarimide C-N Cross-Coupling Enabled by High-Throughput Experimentation." Available at: 5

• ResearchGate. "Palladium‐Catalyzed Buchwald–Hartwig Coupling of Deactivated Aminothiophenes with Substituted Halopyridines." Available at: 6

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. scilit.com [scilit.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tcichemicals.com [tcichemicals.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]

reducing epimerization during synthesis of chiral amino alcohols

Technical Support Center: Chiral Amino Alcohols

Welcome to the technical support center for the synthesis of chiral amino alcohols. This resource is designed for researchers, chemists, and drug development professionals who are navigating the complexities of maintaining stereochemical integrity during synthesis. Below, you will find a series of frequently asked questions and troubleshooting guides that address common challenges related to epimerization.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: I'm observing significant epimerization of my chiral amino alcohol during a reaction involving a strong base. What is the likely mechanism, and how can I mitigate this?

Answer:

This is a classic problem that often arises from the formation of a resonance-stabilized carbanion or an enolate intermediate. The acidity of the α-proton to the carboxyl or a related activating group is the primary culprit.

Mechanistic Insight:

When a strong base is used, particularly in the presence of an electron-withdrawing group (like a carbonyl), the proton on the chiral center (the α-carbon) can be abstracted. This abstraction leads to the formation of a planar, achiral enolate intermediate. Subsequent protonation of this intermediate can occur from either face, leading to a racemic or epimerized mixture of your desired product and its diastereomer.

To address this, a multi-faceted approach focusing on the choice of base, solvent, and temperature is crucial.

Troubleshooting & Mitigation Strategies:

• Base Selection: The pKa of the base is critical. A base that is just strong enough to effect the desired reaction but not strong enough to deprotonate the chiral center is ideal.

  • Recommendation: Switch from strong bases like lithium diisopropylamide (LDA) or sodium hydride (NaH) to milder, non-nucleophilic bases. Consider bases like triethylamine (TEA), N,N-diisopropylethylamine (DIPEA), or 2,6-lutidine.

  • For highly sensitive substrates: Consider using a hindered base like lithium bis(trimethylsilyl)amide (LiHMDS) at very low temperatures, as the bulky nature of the base can sometimes disfavor the abstraction of the sterically encumbered α-proton.

• Temperature Control: The rate of epimerization is highly temperature-dependent.

  • Protocol: Run your reaction at the lowest possible temperature that still allows for a reasonable reaction rate. Start at -78 °C (a dry ice/acetone bath) and only warm up if necessary. Maintaining a consistently low temperature is key.

• Solvent Effects: The solvent can influence the stability of the enolate intermediate.

  • Recommendation: Aprotic, non-polar solvents such as tetrahydrofuran (THF) or diethyl ether are generally preferred as they do not facilitate proton exchange as readily as protic solvents.

Experimental Protocol: Comparative Analysis of Bases for a Model Aldol Reaction

This protocol outlines a method to test the effect of different bases on the epimerization of a protected chiral amino aldehyde during an aldol reaction.

• Preparation: In three separate, oven-dried flasks under an inert atmosphere (N₂ or Ar), dissolve the protected chiral amino aldehyde (e.g., N-Boc-phenylalaninal) in anhydrous THF (0.1 M).

• Cooling: Cool each flask to -78 °C.

• Base Addition:

  • Flask 1: Add 1.1 equivalents of LDA.

  • Flask 2: Add 1.1 equivalents of LiHMDS.

  • Flask 3: Add 1.5 equivalents of DIPEA.

• Stirring: Stir the solutions for 30 minutes at -78 °C.

• Reaction: Add 1.2 equivalents of the ketone or aldehyde reactant.

• Monitoring: Monitor the reaction by thin-layer chromatography (TLC).

• Quenching: Once the starting material is consumed, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Analysis: After workup and purification, determine the diastereomeric ratio (d.r.) of the resulting amino alcohol using chiral HPLC or ¹H NMR spectroscopy.

Expected Outcome: The reaction with DIPEA is expected to show the highest diastereomeric ratio, indicating the least amount of epimerization.

Base	Typical Temperature	Diastereomeric Ratio (d.r.)	Notes
LDA	-78 °C	50:50 to 80:20	High risk of epimerization.
LiHMDS	-78 °C	85:15 to 95:5	Better selectivity due to steric hindrance.
DIPEA	0 °C to RT	>98:2	Generally excellent for suppressing epimerization.

Question 2: My synthesis involves the reduction of a chiral α-amino acid to the corresponding amino alcohol. I'm seeing a loss of enantiomeric excess (ee). Why is this happening and what reducing agent should I use?

Answer:

Loss of enantiomeric excess during the reduction of α-amino acids is often due to the harsh conditions required for some reducing agents, which can lead to racemization via intermediate enolization, especially if the carboxyl group is activated. The choice of reducing agent is paramount.

Mechanism of Epimerization during Reduction:

Certain reduction pathways, particularly those involving high temperatures or highly reactive intermediates, can create conditions conducive to the removal and re-addition of the α-proton. For instance, if the carboxylic acid is converted to a more reactive species like an acid chloride or a mixed anhydride in the presence of a base, epimerization can occur before the reduction step.

Recommended Reducing Agents & Protocols:

• Borane-based Reagents: Borane (BH₃) and its complexes are generally the best choice for reducing α-amino acids with minimal risk of epimerization.

  • Borane-tetrahydrofuran complex (BH₃·THF): This is a mild and effective reagent. The reaction proceeds through a tetra-acyl borate intermediate which is resistant to enolization.

  • Borane-dimethyl sulfide complex (BH₃·SMe₂): This is another excellent option, offering better stability and handling than BH₃·THF.

Experimental Protocol: Reduction of N-protected Alanine using BH₃·THF

• Setup: Under an inert atmosphere, dissolve N-Boc-L-alanine (1 equivalent) in anhydrous THF (to make a 0.5 M solution).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Reducing Agent: Slowly add BH₃·THF (1 M in THF, 2-3 equivalents) dropwise to the solution. Vigorous gas evolution (H₂) will be observed.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours, or until TLC indicates complete consumption of the starting material.

• Quenching: Carefully quench the reaction by slowly adding methanol (MeOH) at 0 °C until the gas evolution ceases. This will decompose the excess borane.

• Workup: Evaporate the solvents under reduced pressure. The resulting residue can be purified by silica gel chromatography.

• Analysis: Determine the enantiomeric excess of the resulting N-Boc-L-alaninol using chiral HPLC.

Comparative Table of Reducing Agents for α-Amino Acid Reduction

Reducing Agent	Conditions	Risk of Epimerization	Comments
LiAlH₄	High temp, refluxing THF	High	Highly reactive; can easily cause epimerization, especially with sensitive substrates. Not recommended.
BH₃·THF	0 °C to RT	Very Low	The gold standard for this transformation.
NaBH₄/I₂	RT	Low	An in-situ generated borane equivalent; generally safe but may require careful optimization.

Question 3: I am performing a multi-step synthesis and I suspect epimerization is occurring during the workup or purification steps. How can I identify and prevent this?

Answer:

This is a frequently overlooked source of stereochemical erosion. Both acidic and basic conditions during aqueous workups or prolonged exposure to silica gel during chromatography can cause epimerization, especially if the chiral center is adjacent to a carbonyl group or another activating group.

Troubleshooting Workup and Purification:

• Aqueous Workup:

  • Problem: Using strong acids or bases (e.g., 1M HCl or 1M NaOH) to wash your organic extracts can create an environment where epimerization can occur.

  • Solution: Use milder aqueous solutions. Saturated ammonium chloride (NH₄Cl, slightly acidic) is a good choice for quenching reactions. Saturated sodium bicarbonate (NaHCO₃, slightly basic) can be used to neutralize acidic residues. Always minimize the contact time between your organic layer and the aqueous phase.

• Chromatography:

  • Problem: Standard silica gel is slightly acidic and can catalyze epimerization on the column, especially for sensitive compounds. This is exacerbated by long chromatography run times.

  • Solution:

    • Neutralize the Silica: You can pre-treat your silica gel by slurrying it in a solvent system containing a small amount of a volatile base, like triethylamine (e.g., 0.1-1% TEA in your eluent).

    • Use an Alternative Stationary Phase: Consider using neutral alumina or a less acidic reversed-phase silica gel for your purification.

    • Minimize Time on Column: Optimize your chromatography to be as fast as possible. Flash chromatography is preferred over gravity chromatography.

Logical Flow for Diagnosing Epimerization Source

Caption: A diagnostic workflow to pinpoint the stage of epimerization.

References

• Reduction of Carboxylic Acids to Alcohols with Borane-Tetrahydrofuran. Organic Syntheses, Coll. Vol. 6, p.719 (1988); Vol. 58, p.39 (1978). [Link]

• A Safer and More Convenient Procedure for the Reduction of Carboxylic Acids and Esters by Sodium Borohydride and Iodine. Kanth, J. V. B., & Periasamy, M. (1991). The Journal of Organic Chemistry, 56(20), 5964–5965. [Link]

Reference Data & Comparative Studies

Comparative Bioactivity Guide: Quinolin-2-yl vs. Quinolin-3-yl Amino Alcohols

Executive Summary

The quinoline amino alcohol scaffold is a highly privileged pharmacophore in medicinal chemistry, historically anchoring antimalarial therapeutics and recently emerging in oncology and neurodegeneration. However, the exact positional isomerism of the amino alcohol side chain—specifically at the C2 (quinolin-2-yl) versus C3 (quinolin-3-yl) position—dictates a profound divergence in target engagement and bioactivity. This guide provides an objective, data-driven comparison of these two isomers, detailing the structural causality behind their distinct mechanistic pathways and providing validated experimental protocols for their evaluation.

Structural Causality & Target Engagement

The bioactivity of quinoline amino alcohols is not merely a function of their functional groups, but rather the spatial geometry dictated by the quinoline core.

• Quinolin-2-yl Amino Alcohols: Placing the amino alcohol at the C2 position situates it immediately adjacent to the quinoline nitrogen (N1). This proximity enables the formation of a pseudo-ring structure via intramolecular hydrogen bonding. This unique conformational lock alters the molecule's pKa and lipophilicity, creating an ideal bidentate motif that selectively binds the SH2 and catalytic domains of SHIP1/SHIP2 phosphatases [1].

• Quinolin-3-yl Amino Alcohols: Substitution at the C3 position projects the amino alcohol linearly away from the N1 atom. This eliminates the intramolecular hydrogen bonding seen in the 2-yl isomer, resulting in a distinct dipole moment and a more extended steric profile. This geometry perfectly complements deep catalytic clefts, making it highly effective for inhibiting the aspartic protease dyad of BACE-1 (β-secretase) in Alzheimer's models[2] and the NADH-binding pocket of Plasmodium falciparum lactate dehydrogenase (PfLDH) .

Divergent signaling pathways modulated by quinolin-2-yl and quinolin-3-yl amino alcohols.

Comparative Quantitative Data

The following table summarizes the divergent bioactivity profiles of representative compounds from both isomeric classes, highlighting how positional shifts fundamentally alter the therapeutic indication.

Isomer Class	Representative Compound	Primary Target	IC50 / Inhibition Level	Primary Disease Indication
Quinolin-2-yl	(S)-2-Amino-2-(quinolin-2-yl)ethan-1-ol	SHIP1 / SHIP2	38% / 17% (at 1 mM)[1]	Oncology / Hematology
Quinolin-2-yl	Mefloquine	SHIP1 / SHIP2	54% (at 1 mM)[1]	Malaria / Oncology
Quinolin-3-yl	Spirocyclic Oxazine Derivative	BACE-1	45 nM[2]	Alzheimer's Disease
Quinolin-3-yl	Quinoline-furanone hybrid	PfLDH	< 5 μg/mL	Malaria (Resistant Strains)

Experimental Methodologies

As a self-validating system, the following protocols are designed with internal controls to ensure that the observed bioactivity is a direct result of the specific isomer's mechanism of action.

Protocol A: Regioselective Synthesis

1. Synthesis of 2-[(Quinolin-2-yl)amino]ethan-1-ol via SNAr[3]

• Causality: The C2 position of the quinoline ring is highly electrophilic due to the electron-withdrawing nature of the adjacent N1 atom. This allows for a direct Nucleophilic Aromatic Substitution (SNAr) without the need for transition-metal catalysis.

• Step 1: Dissolve 1.0 eq of 2-chloroquinoline and 2.5 eq of 2-aminoethan-1-ol in a high-boiling polar solvent (e.g., NMP).

• Step 2: Add 2.0 eq of K₂CO₃ to neutralize the generated HCl, driving the equilibrium forward.

• Step 3: Heat to 130°C for 16 hours. Monitor via TLC.

• Step 4: Quench with H₂O, extract with EtOAc, and purify via silica gel chromatography to isolate the 2-yl isomer.

2. Synthesis of Quinolin-3-yl Amino Alcohols via Vilsmeier-Haack

• Causality: Unlike C2, the C3 position is not sufficiently electrophilic for direct SNAr. Therefore, a Vilsmeier-Haack formylation is utilized to install an aldehyde at C3, which is subsequently converted to an amino alcohol via reductive amination.

Protocol B: Self-Validating Bioassays

1. SHIP1 Phosphatase Assay (For Quinolin-2-yl Isomers)

• Causality: SHIP1 dephosphorylates PIP3 to PIP2, releasing inorganic phosphate (Pi). The Malachite Green assay directly quantifies this Pi release, providing a highly specific, colorimetric readout of enzyme activity.

• Step 1: Incubate recombinant human SHIP1 enzyme with 100 μM of the 2-yl isomer in assay buffer (50 mM Tris, pH 7.5, 10 mM MgCl₂) for 15 minutes at 37°C.

• Step 2: Initiate the reaction by adding 100 μM PIP3 substrate.

• Step 3: After 20 minutes, add the Malachite Green reagent to terminate the reaction and form the phosphomolybdate complex.

• Self-Validation: Include a "No-Enzyme" control well. Subtract the absorbance of this well from all test wells to ensure the signal is strictly due to enzymatic PIP3 hydrolysis and not spontaneous degradation. Read absorbance at 620 nm.

2. BACE-1 FRET Assay (For Quinolin-3-yl Isomers)

• Causality: FRET (Förster Resonance Energy Transfer) provides a continuous, real-time readout of protease activity. The substrate contains a fluorophore and a quencher; cleavage by BACE-1 separates them, restoring fluorescence.

• Step 1: Prepare a reaction mixture containing recombinant BACE-1 and the 3-yl isomer in sodium acetate buffer (pH 4.5).

• Step 2: Add the fluorogenic APP-derived peptide substrate (e.g., Mca-SEVNLDAEFRK(Dnp)RR-NH₂).

• Self-Validation: Include a positive control well containing 1 μM Verubecestat (a known BACE-1 inhibitor). If the test compound shows reduced fluorescence but the Verubecestat control fails, the assay is invalid. This ensures observed signal reductions are due to true competitive inhibition rather than compound autofluorescence. Read at Ex 320 nm / Em 405 nm.

High-throughput screening workflow for evaluating quinoline amino alcohol isomer bioactivity.

Conclusion

The shift from a quinolin-2-yl to a quinolin-3-yl amino alcohol is not a trivial structural modification; it is a fundamental redirection of the molecule's biological fate. The 2-yl isomers exploit localized hydrogen bonding to target phosphatase domains (SHIP1/2), making them valuable in oncology and hematology. Conversely, the 3-yl isomers leverage their linear geometry to penetrate deep protease and dehydrogenase clefts, offering potent solutions for Alzheimer's disease (BACE-1) and drug-resistant Malaria (PfLDH).

References

• Smolecule. "(S)-2-Amino-2-(quinolin-2-yl)ethan-1-ol: Structure-Activity Relationship Analysis." Smolecule Database.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFC9oR7jSozYM7DbFqNnxXT-xO1wDtSeYXy36bOVlNz9VMYJEEFJOWMl3Ks27SNJteQJWkU410cFdUmZgS4BbyKoewwoVr8vvCa4a0SZ13xjMogOvYGJyORD1YbvO6-cPNWiTytcZw=]
• BenchChem. "Synthesis and characterization of 2-[(Quinolin-2-yl)amino]ethan-1-ol." BenchChem Technical Guides.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGZIMFKKTi1nuqBuDuJU88bZGR4RLztMb9oa6yT92P0ejbDhdOxWoLgQevx0E06skYrBt-PLZJcpLYUpCS79ILs8kDL8PMJmgq_6XZdV39ULLIx84vQy6btJqetqLPtO2QTbFbr9A98Wf9CrQ7w6mCwl0Dlaj3YW2mb37y2Fzu9jfk8dMCPr6GB_TjnF5W7_E9K9C2AegP3G-SEUwKayQ==]
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• Sharma et al. "Designing novel anti-plasmodial quinoline–furanone hybrids: computational insights, synthesis, and biological evaluation targeting Plasmodium falciparum lactate dehydrogenase." National Institutes of Health (PMC).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGKnrhGJUu7sOHyvJgATzwW1hCCHPfCQiiR5HkBKRAw_tdcsU-m_LkUMfsKWyi8Wl6E8QA3ArZQyfT7xKspJjW0tNEoXg6BniYjAAz2MAI4UruNRQ8sVCn8sRie2sZvZaPgUur8XOKEcy9SsNM=]

Sources

• 1. Buy (S)-2-Amino-2-(quinolin-2-yl)ethan-1-ol [smolecule.com]
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• 3. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Quinoline Synthesis: A Comparative Analysis of Efficacy

The quinoline scaffold is a cornerstone of medicinal chemistry, forming the structural basis of a vast array of pharmaceuticals and biologically active compounds.[1] Its prevalence in antimalarial, antibacterial, anticancer, and anti-inflammatory agents underscores the critical importance of efficient and versatile synthetic routes to this privileged heterocycle.[2][3] For researchers and professionals in drug development, the choice of synthetic methodology can profoundly impact the trajectory of a research program, influencing factors from substrate scope and yield to scalability and environmental impact.

This guide provides an in-depth, objective comparison of the most prominent classical methods for quinoline synthesis: the Skraup, Doebner-von Miller, Combes, Conrad-Limpach, and Friedländer syntheses. We will dissect the mechanistic underpinnings of each reaction, weigh their respective advantages and limitations, and provide detailed, field-tested experimental protocols. This analysis is designed to empower you, the researcher, to make informed, strategic decisions in the laboratory.

At a Glance: Comparative Overview of Classical Quinoline Syntheses

The selection of an appropriate quinoline synthesis is a multifactorial decision, balancing the desired substitution pattern, availability of starting materials, and tolerance for specific reaction conditions. The following table offers a high-level comparison of the key parameters for each method.

Synthesis Method	Key Reactants	Typical Catalyst/Conditions	Product Scope	Typical Yield (%)	Key Advantages	Key Disadvantages
Skraup Synthesis	Aniline, glycerol, oxidizing agent	Conc. H₂SO₄, Heat	Unsubstituted or substituted on the benzene ring	14 - 47[1]	Utilizes simple, readily available starting materials.[4]	Harsh, often violent and exothermic reaction conditions; low yields and significant tar formation are common.[4][5]
Doebner-von Miller	Aniline, α,β-unsaturated aldehyde/ketone	Acid catalyst (e.g., HCl, H₂SO₄)	2- and/or 4-substituted quinolines	18 - 37[1]	Broader scope for substitution on the pyridine ring compared to Skraup.[6]	Potential for polymerization of the carbonyl reactant; regioselectivity can be an issue.[6]
Combes Synthesis	Aniline, β-diketone	Strong acid (e.g., H₂SO₄, PPA)	2,4-disubstituted quinolines	Moderate to Good[1]	Good yields for symmetrically substituted products.[4]	Use of unsymmetrical β-diketones can lead to isomeric mixtures.[4]
Conrad-Limpach	Aniline, β-ketoester	Thermal (High Temperature)	4-hydroxyquinolines (4-quinolones)	Varies (can be high with optimization)[7]	A reliable method for accessing the 4-hydroxyquinoline scaffold.[7]	Requires very high temperatures for cyclization; a two-step process.[7][8]
Friedländer Synthesis	2-Aminoaryl aldehyde/ketone, compound with α-methylene group	Acid or Base	Polysubstituted quinolines	Good to Excellent[5]	High versatility and excellent yields under milder conditions.[5][9]	Starting materials (2-aminoaryl carbonyls) are often less accessible.[5]

The Workhorses: Skraup and Doebner-von Miller Syntheses

The Skraup and its close relative, the Doebner-von Miller synthesis, are foundational methods for constructing the quinoline ring system, often favored for their use of simple starting materials.

The Skraup Synthesis: A Brute-Force Classic

The Skraup synthesis is a one-pot reaction that involves heating an aniline with glycerol, concentrated sulfuric acid, and an oxidizing agent (commonly nitrobenzene).[6] The reaction is notoriously vigorous and exothermic, demanding careful control.[10]

Mechanism: The generally accepted mechanism begins with the acid-catalyzed dehydration of glycerol to form the highly reactive α,β-unsaturated aldehyde, acrolein.[6][11] The aniline then undergoes a Michael-type conjugate addition to acrolein, followed by an acid-catalyzed cyclization and subsequent oxidation to yield the aromatic quinoline ring.[11]

Caption: The mechanistic pathway of the Skraup synthesis.

Advantages:

• Employs inexpensive and readily available starting materials.[4]

• A straightforward, one-pot procedure for synthesizing the parent quinoline ring.

Disadvantages:

• Extremely harsh and often violent reaction conditions.[4][5]

• Low to moderate yields are typical, with significant formation of tarry byproducts that complicate purification.[4]

• Limited scope for introducing substituents on the pyridine ring.[12]

The Doebner-von Miller Synthesis: A More Controlled Approach

The Doebner-von Miller reaction is a modification of the Skraup synthesis where an α,β-unsaturated aldehyde or ketone is used directly, bypassing the in-situ generation from glycerol.[13][14] This allows for the synthesis of quinolines with substituents on the pyridine ring.[6]

Mechanism: The reaction proceeds via a similar pathway to the Skraup synthesis. The aniline first undergoes a conjugate addition to the α,β-unsaturated carbonyl compound.[13] This is followed by an acid-catalyzed intramolecular electrophilic attack on the aniline ring to form a dihydroquinoline intermediate, which is then oxidized to the final quinoline product.[15]

Caption: The mechanistic pathway of the Doebner-von Miller synthesis.

Advantages:

• Allows for the preparation of a wider range of substituted quinolines compared to the Skraup method.[6]

• The reaction conditions are generally less severe than the Skraup synthesis.

Disadvantages:

• The α,β-unsaturated carbonyl compounds can be prone to polymerization under acidic conditions.[6]

• Regioselectivity can be a concern, potentially leading to mixtures of products.

Building Complexity: Combes, Conrad-Limpach, and Friedländer Syntheses

For the synthesis of more complex and highly substituted quinolines, the Combes, Conrad-Limpach, and Friedländer methods offer greater versatility and often proceed under milder conditions.

The Combes Synthesis: A Route to 2,4-Disubstituted Quinolines

The Combes synthesis involves the acid-catalyzed condensation of an aniline with a β-diketone to produce 2,4-disubstituted quinolines.[16]

Mechanism: The reaction begins with the formation of a Schiff base intermediate from the aniline and one of the carbonyl groups of the β-diketone.[16] This intermediate then undergoes an acid-catalyzed intramolecular electrophilic aromatic substitution, followed by dehydration to yield the final quinoline product.[6]

Caption: The mechanistic pathway of the Combes synthesis.

Advantages:

• A relatively straightforward method for preparing 2,4-disubstituted quinolines.[4]

• Typically provides good yields, especially with symmetrical β-diketones.[4]

Disadvantages:

• The use of unsymmetrical β-diketones can result in the formation of a mixture of regioisomers, complicating purification.[4]

The Conrad-Limpach Synthesis: Accessing 4-Hydroxyquinolines

The Conrad-Limpach synthesis is a two-step procedure for the preparation of 4-hydroxyquinolines (which exist in tautomeric equilibrium with 4-quinolones).[7][8]

Mechanism: The first step is the reaction of an aniline with a β-ketoester at moderate temperatures to form a β-aminoacrylate intermediate.[7][8] This intermediate is then subjected to high-temperature thermal cyclization, which proceeds via an intramolecular electrophilic attack on the aromatic ring, followed by the elimination of an alcohol molecule.[7][8]

Caption: A generalized mechanistic pathway for the Friedländer synthesis.

Advantages:

• Offers excellent control over the substitution pattern on both the benzene and pyridine rings. [5]* Generally proceeds under milder conditions than the Skraup or Conrad-Limpach syntheses. [5]* Typically provides good to excellent yields of the desired products. [5] Disadvantages:

• The primary limitation is the availability of the 2-aminoaryl aldehyde or ketone starting materials, which often require multi-step syntheses themselves. [5]

Modern Perspectives: Greener and More Efficient Syntheses

In recent years, significant efforts have been directed towards developing more environmentally friendly and efficient quinoline synthesis methods. [17]Microwave-assisted synthesis has emerged as a powerful technique, often dramatically reducing reaction times from hours to minutes and improving yields. [1]The use of novel, recyclable catalysts and solvent-free reaction conditions are also key areas of research, aligning with the principles of green chemistry. [2][17]

Experimental Protocols

The following are representative, step-by-step protocols for each of the discussed quinoline synthesis methods. These should be adapted based on the specific substrates and desired scale.

Experimental Workflow: A General Approach

Caption: A generalized workflow for quinoline synthesis in the laboratory.

Protocol 1: Skraup Synthesis of Quinoline

[1][10] Caution: This reaction is highly exothermic and potentially violent. It must be performed in a well-ventilated fume hood with appropriate personal protective equipment, including a blast shield.

• In a large, robust round-bottom flask equipped with a mechanical stirrer and a reflux condenser, cautiously add concentrated sulfuric acid (40 mL) to a mixture of aniline (24.6 g, 0.26 mol) and glycerol (57.6 g, 0.63 mol) with cooling.

• Add ferrous sulfate heptahydrate (1.5 g) to moderate the reaction.

• Slowly and carefully add nitrobenzene (19.7 g, 0.16 mol) as the oxidizing agent.

• Gently heat the mixture to initiate the reaction. Once the reaction begins, it will become exothermic. Remove the external heat source and control the reaction rate by intermittent cooling if necessary.

• After the initial vigorous reaction subsides, heat the mixture to reflux for 3-4 hours.

• Allow the reaction mixture to cool, then carefully dilute with water.

• Make the solution strongly alkaline with a concentrated sodium hydroxide solution.

• Isolate the crude quinoline via steam distillation.

• Separate the organic layer from the distillate and purify by distillation under reduced pressure.

Protocol 2: Doebner-von Miller Synthesis of 2-Methylquinoline

[1]

• In a round-bottom flask, prepare a mixture of aniline (9.3 g, 0.1 mol) and concentrated hydrochloric acid (20 mL).

• With stirring and cooling, add crotonaldehyde (7.0 g, 0.1 mol) dropwise.

• Heat the mixture under reflux for 3 hours.

• After cooling, make the reaction mixture alkaline with a concentrated sodium hydroxide solution.

• Isolate the 2-methylquinoline by steam distillation.

• Extract the distillate with a suitable organic solvent (e.g., ether), dry the organic layer over anhydrous sodium sulfate, and remove the solvent by distillation.

Protocol 3: Combes Synthesis of 2,4-Dimethylquinoline

[1]

• In a round-bottom flask, mix aniline (9.3 g, 0.1 mol) and pentane-2,4-dione (acetylacetone) (10.0 g, 0.1 mol).

• Slowly add concentrated sulfuric acid (20 mL) with cooling.

• Heat the mixture on a water bath at 100°C for 30 minutes.

• Pour the reaction mixture onto crushed ice and make it alkaline with a concentrated sodium hydroxide solution.

• Collect the precipitated solid by filtration, wash with water, and recrystallize from ethanol to obtain pure 2,4-dimethylquinoline.

Protocol 4: Conrad-Limpach Synthesis of 2-Methyl-4-hydroxyquinoline

[7] Step 1: Formation of the β-Aminoacrylate Intermediate

• In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve aniline (1.0 eq) in toluene.

• Add ethyl acetoacetate (1.1 eq) and a catalytic amount of glacial acetic acid.

• Heat the mixture to reflux to remove the water formed during the condensation.

• Once the theoretical amount of water is collected, cool the mixture and remove the toluene under reduced pressure to obtain the crude intermediate.

Step 2: Thermal Cyclization

• In a suitable high-boiling point solvent (e.g., Dowtherm A), dissolve the crude β-aminoacrylate intermediate.

• Heat the mixture to approximately 250 °C and maintain this temperature for the required time (monitor by TLC).

• Cool the reaction mixture to room temperature. The product will often precipitate.

• Collect the solid product by vacuum filtration and wash with a low-boiling solvent to remove the high-boiling solvent.

• Recrystallize the crude product from a suitable solvent like ethanol or acetic acid.

Protocol 5: Friedländer Synthesis of Ethyl 2-methyl-4-phenylquinoline-3-carboxylate

[9]

• To a solution of 2-aminobenzophenone (1.0 mmol) and ethyl acetoacetate (1.2 mmol) in a 1:1 mixture of ethanol and water (10 mL), add ZrCl₄ (10 mol%).

• Stir the reaction mixture at 60 °C and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Conclusion

The synthesis of quinolines remains a vibrant and essential area of organic chemistry. While the classical named reactions discussed in this guide have been the bedrock of quinoline synthesis for over a century, modern innovations continue to address their inherent limitations. [1][2]For the practicing chemist, a deep understanding of the mechanisms, scope, and practical considerations of these foundational methods is indispensable. The choice between the brute force of a Skraup synthesis for a simple parent quinoline and the finesse of a Friedländer synthesis for a complex, polysubstituted target will always be a strategic one, guided by the principles of efficiency, elegance, and practicality.

References

• IIP Series. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]

• Weyesa, A., & Mulugeta, E. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(35), 20935–20958. [Link]

• Organic Syntheses. (n.d.). Quinoline. [Link]

• SynArchive. (n.d.). Conrad-Limpach Synthesis. SynArchive. [Link]

• MDPI. (2025). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. Molecules, 30(9), 2035. [Link]

• Preparation and Properties of Quinoline. (n.d.). [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Advanced Quinoline Synthesis Techniques: From Classic to Modern MCRs. [Link]

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In Vivo Efficacy of Enantiomerically Pure Amino-Alcohol Quinolines: A Comparative Guide for Preclinical Development

Executive Summary & The "Chiral Switch" Rationale

Amino-alcohol quinolines (AAQs), exemplified by the standard-of-care drug mefloquine (MQ), have historically been administered as racemic mixtures. While highly effective against Plasmodium falciparum and emerging as repurposed candidates for non-tuberculous mycobacteria (NTM) like Mycobacterium avium, the clinical utility of racemic AAQs is frequently bottlenecked by dose-limiting neurotoxicity[1].

The transition toward enantiomerically pure amino-alcohol quinolines represents a critical optimization strategy in modern drug development. By isolating specific enantiomers (e.g., (S)- vs. (R)- configurations, or (+)-erythro vs. (-)-erythro), researchers can decouple the primary antimicrobial/antimalarial efficacy from off-target central nervous system (CNS) toxicity. This guide provides an objective, data-driven comparison of enantiomerically pure AAQs against their racemic counterparts, detailing the mechanistic causality, in vivo efficacy metrics, and validated experimental workflows required for preclinical evaluation.

Mechanistic Causality: Why Stereochemistry Dictates Efficacy

To understand the divergent in vivo profiles of AAQ enantiomers, we must analyze the interaction between stereochemistry, target binding, and host pharmacokinetics.

Target Affinity: Inhibition of β-Haematin Formation

The primary mechanism of action for antimalarial AAQs is the inhibition of hemozoin biocrystallization (β-haematin formation) within the parasite's digestive vacuole. In vitro studies demonstrate that while both enantiomers inhibit this process, the (S)-enantiomers of synthetic 4-aminoalcohol quinolines are typically 2 to 15 times more potent than their (R)-counterparts[2]. The spatial orientation of the hydroxyl and amine groups in the (S)-configuration allows for a thermodynamically superior hydrogen-bonding network with the propionate side chains of the heme dimer, leading to tighter binding and enhanced parasite clearance[3].

Pharmacokinetics & Blood-Brain Barrier (BBB) Efflux

In vivo efficacy and safety are heavily dictated by stereoselective pharmacokinetics. A primary driver of AAQ neurotoxicity is brain accumulation. Studies utilizing the P-glycoprotein (P-gp) inhibitor elacridar have proven that AAQ enantiomers undergo stereoselective efflux at the BBB. For example, (+)-mefloquine is a stronger substrate for P-gp efflux than (-)-mefloquine[4]. Consequently, selecting an enantiomer with high P-gp affinity minimizes CNS penetration while maintaining systemic therapeutic concentrations, drastically improving the therapeutic index.

Preclinical Workflow & Experimental Logic

The evaluation of chiral AAQs requires a self-validating pipeline that bridges biochemical assays with complex in vivo models.

Preclinical workflow for evaluating in vivo efficacy of enantiomerically pure amino-alcohol quinolines.

Comparative In Vivo Efficacy Data

The following tables synthesize quantitative in vivo data comparing pure enantiomers against standard racemic mixtures across two distinct disease models.

Table 1: Antimalarial Efficacy (Plasmodium berghei Mouse Model)

Data reflects the efficacy of synthetic (S)-pentyl AAQ derivatives versus standard Racemic Mefloquine (MQ).[5]

Treatment Group	Dose (mg/kg/day)	Parasite Multiplication Rate (PMR)	Survival Rate (Day 30)	Mechanistic Observation
Control (Vehicle)	0	Baseline (High)	0%	Rapid parasitemia progression.
Racemic MQ	3	Moderate Reduction	~50%	Partial clearance; standard baseline.
(S)-pentyl AAQ	3	Moderate Reduction	~50%	Efficacy matches MQ at low doses.
Racemic MQ	9	Significant Reduction	>80%	High efficacy, but neurotoxicity risks emerge.
(S)-pentyl AAQ	9	Significant Reduction	>80%	Matches MQ survival; acts synergistically with Dihydroartemisinin (DHA).

Table 2: Antimicrobial Efficacy (Mycobacterium avium Disseminated Infection Model)

Data reflects the efficacy of mefloquine enantiomers against M. avium, highlighting strict stereospecific bactericidal activity.[6]

Treatment Group	Dose	Spleen CFU Reduction (log10)	Bioavailability	Efficacy Conclusion
Control (Untreated)	N/A	N/A (Proliferation)	N/A	Infection established.
Racemic MQ	20 mg/kg	-0.8	71-100%	Moderate bactericidal activity.
(+)-erythro-MQ	20 mg/kg	-1.5	71-100%	Highly Active ; primary driver of in vivo efficacy.
(-)-erythro-MQ	20 mg/kg	+0.2 (No reduction)	71-100%	Inactive in vivo, despite similar PK absorption.

Insight: The stark contrast in Table 2 proves that in vivo anti-mycobacterial activity is exclusively localized to the (+)-erythro enantiomer, rendering the (-)-enantiomer essentially dead weight in the racemic mixture[6].

Standardized Experimental Protocols

To ensure reproducibility and trustworthiness (E-E-A-T), the following step-by-step methodologies detail the self-validating systems used to generate the efficacy data above.

Protocol A: In Vivo Antimalarial Efficacy (Peters' 4-Day Suppressive Test)

This protocol assesses the ability of chiral AAQs to suppress blood-stage Plasmodium infection[5].

1. Parasite Inoculation (Day 0):

• Subject: Female Swiss mice (approx. 20-22g).

• Procedure: Inject mice intraperitoneally (IP) with 1×107 Plasmodium berghei (ANKA strain) parasitized red blood cells suspended in 0.2 mL of physiological saline.

• Causality Check: The ANKA strain is utilized because it reliably induces experimental cerebral malaria, allowing simultaneous observation of drug efficacy and neuro-protective/toxic effects.

2. Drug Administration (Days 0 to 3):

• Preparation: Dissolve enantiomerically pure AAQs (e.g., (S)-pentyl derivative) and racemic controls in a vehicle of 7% Tween 80 / 3% ethanol / 90% water.

• Dosing: Administer drugs orally via gavage at 3 mg/kg and 9 mg/kg once daily for four consecutive days, starting 2 hours post-infection on Day 0.

3. Efficacy Readout (Day 4 and Beyond):

• Parasitemia: On Day 4, prepare thin blood smears from tail vein blood. Stain with 10% Giemsa. Count parasitized erythrocytes against 10,000 total erythrocytes using light microscopy.

• Calculation: Calculate the Parasite Multiplication Rate (PMR) relative to the vehicle-treated control group.

• Survival: Monitor the mice daily up to Day 30 post-infection to record survival rates.

Protocol B: In VivoM. avium Aerosol Infection Model

This model evaluates the enantiomers for pulmonary NTM infections, mimicking human MAC-PD (Mycobacterium avium complex pulmonary disease)[7].

1. Aerosol Infection:

• Subject: Female BALB/c mice (6 weeks old).

• Procedure: Expose mice to an aerosolized inoculum of M. avium (strain MAC 101) using a Glas-Col inhalation exposure system. Calibrate the nebulizer to deliver approximately 1×104 CFU directly into the lungs.

• Causality Check: Aerosol infection is strictly preferred over intravenous injection as it accurately replicates the host-pathogen interactions and drug penetration barriers present in the human pulmonary microenvironment.

2. Treatment Regimen:

• Initiation: Allow the infection to establish for 4 weeks prior to treatment.

• Administration: Administer (+)-erythro-MQ, (-)-erythro-MQ, or Racemic MQ (8 mg/mL stock) via oral gavage, either as monotherapy or in combination with standard-of-care (Clarithromycin + Ethambutol).

3. CFU Enumeration:

• Harvest: At designated time points (e.g., 4 and 8 weeks post-treatment), euthanize mice and aseptically homogenize lung and spleen tissues.

• Plating: Plate serial dilutions of the homogenates onto Middlebrook 7H11 agar plates supplemented with OADC.

• Incubation & Counting: Incubate at 37°C for 14-21 days and calculate the log10 CFU reduction compared to Day 0 of treatment.

Conclusion

The comparative data heavily supports the "chiral switch" in amino-alcohol quinoline development. By isolating the (S)-enantiomers for antimalarial applications or the (+)-erythro enantiomers for mycobacterial infections, developers can maintain or exceed the in vivo efficacy of racemic mefloquine while potentially engineering out the P-gp-mediated CNS accumulation responsible for adverse psychiatric events.

References

• Mullié, C., et al. (2014). Enantiomerically pure amino-alcohol quinolines: in vitro anti-malarial activity in combination with dihydroartemisinin, cytotoxicity and in vivo efficacy in a Plasmodium berghei mouse model. Malaria Journal.[Link]

• Mullié, C., et al. (2012). Differences in anti-malarial activity of 4-aminoalcohol quinoline enantiomers and investigation of the presumed underlying mechanism of action. Malaria Journal.[Link]

• Bermudez, L. E., et al. (2012). Identification of (+)-Erythro-Mefloquine as an Active Enantiomer with Greater Efficacy than Mefloquine against Mycobacterium avium Infection in Mice. Antimicrobial Agents and Chemotherapy.[Link]

• Froment, A., et al. (2024). Efficacy of mefloquine and its enantiomers in a murine model of Mycobacterium avium infection. PLoS One.[Link]

• Baud, C., et al. (2010). Cerebral uptake of mefloquine enantiomers with and without the P-gp inhibitor elacridar (GF1210918) in mice. British Journal of Pharmacology.[Link]

• Wikipedia Contributors. (2024). Mefloquine. Wikipedia, The Free Encyclopedia.[Link]

• Albenque-Rubio, S., et al. (2024). Evaluation of In Vitro Inhibition of β-Hematin Formation: A Step Towards a Comprehensive Understanding of the Mechanism of Action of New Arylamino Alcohols. MDPI Pharmaceuticals.[Link]

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Validation of Analytical Methods for 2-Aminoquinoline Quantification: A Comprehensive Comparison Guide

Executive Summary

2-Aminoquinoline (2-AQ) occupies a highly versatile niche in modern drug development and bioanalysis. As a privileged pharmacophore, it is the structural backbone of potent neuronal nitric oxide synthase (nNOS) inhibitors and BACE1 inhibitors targeting Alzheimer's disease . Conversely, in analytical chemistry, its intrinsic native fluorescence and high proton affinity make it a powerful derivatizing tag for enhancing the detection of poorly ionizing metabolites .

Accurately quantifying 2-AQ—whether as an active pharmaceutical ingredient (API) in plasma or as a derivatized conjugate—requires rigorously validated analytical methods. This guide objectively compares the three primary modalities for 2-AQ quantification: LC-MS/MS , HPLC-FLD , and HPLC-ECD , and provides a self-validating experimental protocol grounded in the latest ICH M10 regulatory guidelines.

The Methodological Landscape: Causality Behind the Choices

The selection of an analytical method for 2-AQ cannot be arbitrary; it must be dictated by the physicochemical properties of the molecule and the complexity of the biological matrix.

LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry)

The Causality: The quinoline nitrogen in 2-AQ provides a highly basic site that readily accepts protons. In an acidic mobile phase, this yields an exceptionally strong [M+H]+ precursor ion in positive Electrospray Ionization (ESI+). When subjected to collision-induced dissociation (CID), the rigid aromatic ring produces predictable, stable product ions. The Verdict: LC-MS/MS is the gold standard for trace-level in vivo pharmacokinetic quantification (e.g., brain penetrance studies where the Lower Limit of Quantification (LLOQ) must reach ≤2.5 ng/mL).

HPLC-FLD (High-Performance Liquid Chromatography with Fluorescence Detection)

The Causality: The conjugated π -electron system of the quinoline ring combined with the electron-donating amine group gives 2-AQ strong native fluorescence (typically λex​ ~266-330 nm, λem​ ~380 nm). Because fluorescence detection relies on the emission of photons against a dark background, it is inherently more sensitive than UV-Vis absorption. The Verdict: HPLC-FLD offers a highly selective, cost-effective alternative to MS. It is particularly advantageous in matrix-heavy samples (like crude tissue homogenates) where LC-MS/MS would suffer from severe ion suppression.

HPLC-ECD (Electrochemical Detection)

The Causality: The primary amine group on the quinoline ring can undergo electrochemical oxidation. By applying a specific potential across a carbon paste or glassy carbon electrode, the oxidation current becomes directly proportional to the 2-AQ concentration . The Verdict: While highly sensitive, ECD is prone to electrode fouling (passivation) over time, making it better suited for clean matrices or environmental monitoring rather than high-throughput clinical plasma analysis.

Comparative Performance Data

The following table summarizes the validated performance metrics of each analytical modality when optimized for 2-AQ quantification.

Analytical Parameter	LC-MS/MS (ESI+)	HPLC-FLD	HPLC-ECD
Primary Mechanism	Mass-to-charge ratio of [M+H]+	Native fluorescence of quinoline ring	Electrochemical oxidation of amine
Typical LLOQ	0.5 - 2.5 ng/mL	10 - 50 ng/mL	50 - 100 ng/mL
Linear Dynamic Range	3 - 4 logs ( R2>0.995 )	2 - 3 logs ( R2>0.990 )	2 logs ( R2>0.980 )
Matrix Susceptibility	High (ESI Ion suppression)	Low (Optical interference)	Moderate (Electrode fouling)
Operational Cost	High (Capital & Maintenance)	Low	Very Low
Best Use Case	In vivo PK, Brain penetration	Routine QC, High-throughput	Environmental monitoring

Building a Self-Validating System: ICH M10 Framework

Any bioanalytical method used to support regulatory submissions must adhere to the ICH M10 Bioanalytical Method Validation guidelines . A robust method is not just a series of steps; it is a self-validating system . By incorporating a Stable Isotope-Labeled Internal Standard (SIL-IS) such as 2-AQ- d6​ , any systemic error (e.g., extraction loss, matrix suppression) affects both the analyte and the IS equally. The ratio of their signals remains constant, automatically correcting for environmental noise and isolating the true concentration variable.

ICH M10 Bioanalytical Method Validation Workflow for 2-Aminoquinoline.

Experimental Protocol: LC-MS/MS Validation for 2-AQ in Plasma

This protocol details the ICH M10-compliant validation of 2-AQ in human plasma using LC-MS/MS.

Phase 1: Sample Preparation (Protein Precipitation)

Causality: Acetonitrile (ACN) is utilized to denature and precipitate plasma proteins. Because 2-AQ is a moderately polar basic molecule, it remains highly soluble in the organic supernatant, ensuring extraction recoveries >85% .

• Aliquot 50 µL of human plasma (blank, calibration standards, or Quality Control (QC) samples) into a 96-well plate.

• Add 10 µL of the SIL-IS working solution (2-AQ- d6​ , 50 ng/mL). Self-validation step: The IS must be added before any extraction to account for subsequent volumetric losses.

• Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.

• Vortex vigorously for 2 minutes, then centrifuge at 4,000 × g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean plate and dilute with 100 µL of HPLC-grade water to match the initial mobile phase conditions (preventing peak distortion upon injection).

Phase 2: Chromatographic Separation

Causality: An acidic mobile phase ensures the quinoline nitrogen remains fully protonated ( pKa​ ~ 7.3), which sharpens the chromatographic peak shape on a reversed-phase column and maximizes ESI+ ionization efficiency.

• Column: C18 Analytical Column (e.g., 50 mm × 2.1 mm, 1.7 µm particle size) maintained at 40°C.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 3.5 minutes. Flow rate: 0.4 mL/min. Injection volume: 2.0 µL.

Phase 3: Mass Spectrometry & Validation Execution

• Source Parameters (ESI+): Capillary voltage at 3.0 kV, desolvation temperature at 400°C.

• MRM Transitions: Monitor m/z 145.1 → 128.1 for 2-AQ, and m/z 151.1 → 134.1 for 2-AQ- d6​ .

• Accuracy & Precision (A&P): Analyze QC samples at four concentration levels (LLOQ, Low, Mid, High) in 5 replicates across 3 independent runs. Acceptance Criteria: Mean accuracy must be within ±15% of the nominal concentration ( ±20% at LLOQ), and the coefficient of variation (CV) must be ≤15% ( ≤20% at LLOQ).

• Matrix Effect (ME): Calculate the IS-normalized Matrix Factor (MF) by dividing the peak area ratio (Analyte/IS) in the presence of matrix by the peak area ratio in the absence of matrix. Acceptance Criteria: The CV of the IS-normalized MF across 6 independent lots of plasma must be <15% .

References

• Title: Phenyl Ether- and Aniline-Containing 2-Aminoquinolines as Potent and Selective Inhibitors of Neuronal Nitric Oxide Synthase Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: From Fragment Screening to In Vivo Efficacy: Optimization of a Series of 2-Aminoquinolines as Potent Inhibitors of Beta-Site Amyloid Precursor Protein Cleaving Enzyme 1 (BACE1) Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Voltammetric Determination of Selected Aminoquinolines Using Carbon Paste Electrode Source: ResearchGate URL: [Link]

• Title: M10 Bioanalytical Method Validation and Study Sample Analysis Source: U.S. Food and Drug Administration (FDA) URL: [Link]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Amino-2-(quinolin-3-yl)ethan-1-ol

As a Senior Application Scientist in early-stage drug discovery, I frequently guide research teams through the transition from in silico design to benchtop execution. Handling novel building blocks like 2-Amino-2-(quinolin-3-yl)ethan-1-ol requires a rigorous, causality-driven approach to laboratory safety.

This compound merges two distinct chemical moieties: a lipophilic quinoline ring and a hydrophilic aminoethanol side chain. While this dual nature makes it an excellent scaffold for synthesizing potent kinase inhibitors (such as PI3Kδ inhibitors) [1], it also creates a complex hazard profile.

This guide provides the essential, immediate safety and logistical information required to handle, prepare, and dispose of this compound safely.

Hazard Assessment & Causality: The "Why" Behind the PPE

To design a self-validating safety protocol, we must first understand the structural causality of the compound's hazards:

• The Quinoline Core: Quinoline derivatives are highly lipophilic, allowing them to easily cross biological membranes. Toxicologically, the quinoline scaffold is a known hepatotoxin, a suspected mutagen (Category 2), and highly toxic to aquatic life [2].

• The Aminoethanol Moiety: Aliphatic amino alcohols are strongly basic. Upon contact with moisture on the skin or mucous membranes, they cause rapid saponification of epidermal lipids, leading to severe chemical burns and tissue necrosis [3].

The Synergistic Risk: The basicity of the aminoethanol group damages the skin barrier, while the lipophilic quinoline core exploits this compromised barrier to enter systemic circulation rapidly. Therefore, standard single-layer protection is insufficient; a multi-barrier, self-validating PPE system is mandatory.

Personal Protective Equipment (PPE) Specifications

All quantitative and qualitative PPE requirements are summarized in the table below. Do not substitute materials without consulting your Environmental Health and Safety (EHS) department.

PPE Category	Specification	Causality / Rationale
Hand Protection	Double-gloving. Inner: Nitrile (min 4 mil). Outer: Neoprene or extended-cuff Nitrile (min 8 mil).	Aminoethanols degrade standard latex rapidly. Double-gloving provides a sacrificial outer layer that can be stripped immediately if contaminated.
Eye/Face Protection	ANSI Z87.1 splash goggles + full-face shield.	The compound's basicity can cause irreversible corneal damage. A face shield prevents micro-droplets from reaching the face during dissolution.
Body Protection	Flame-resistant (FR) lab coat over chemical-resistant Tyvek apron.	Prevents systemic exposure via clothing contamination.
Respiratory	Handled strictly inside a Class II Type B2 Biological Safety Cabinet or chemical fume hood.	Prevents inhalation of aerosolized powders during weighing and volatile organic vapors during dissolution.

Operational Workflows: Step-by-Step Methodologies

Protocol A: Weighing and Solution Preparation

Because quinoline-based small molecules are sparingly soluble in aqueous environments, direct addition to biological buffers will result in precipitation, ruining your assay and creating a suspension hazard. We utilize a two-step dissolution process [1].

Step 1: PPE Verification & Enclosure Setup

• Inspect all gloves for micro-tears by inflating them slightly before donning.

• Ensure the fume hood sash is positioned below the breathing zone (typically 18 inches).

• Place an anti-static weighing boat on the analytical balance.

Step 2: Primary Dissolution (Organic Phase)

• Weigh the required mass of 2-Amino-2-(quinolin-3-yl)ethan-1-ol.

• Dissolve the powder in a high-purity organic solvent (e.g., anhydrous DMSO or DMF).

• Causality Note: The solubility in DMSO is typically >5 mg/mL, ensuring complete molecular dispersion. Purge the vial with inert gas (Argon/Nitrogen) to prevent oxidative degradation of the amine.

Step 3: Secondary Dilution (Aqueous Phase)

• Slowly add the DMSO stock solution dropwise to the target aqueous buffer (e.g., PBS, pH 7.2) while vortexing.

• Keep the final DMSO concentration below 1% (v/v) to prevent solvent-induced cytotoxicity in downstream cellular assays.

• Self-Validation: Inspect the solution against a light source. If turbidity appears, the compound has crashed out; discard as hazardous waste and repeat with a slower addition rate.

Protocol B: Spill Response and Containment

If a spill occurs outside the fume hood, execute the following protocol immediately:

• Evacuate & Isolate: Alert personnel and establish a 5-foot perimeter.

• Don Emergency PPE: Upgrade to a half-mask respirator with organic vapor/acid gas cartridges (e.g., P100/OV) if ventilation is compromised.

• Neutralize & Absorb: Do not use water initially, as it may spread the lipophilic compound. Cover the spill with an inert, non-combustible absorbent (e.g., diatomaceous earth or vermiculite).

• Clean-up: Sweep the absorbed material into a sealable, solvent-resistant container using non-sparking tools. Wash the residual surface with a 5% acetic acid solution to neutralize the basic amine, followed by an isopropanol wipe.

Workflow Visualization

Figure 1: Operational workflow for handling, dissolution, and spill response of quinoline amino alcohols.

Disposal Plan

Because of its high aquatic toxicity [2], 2-Amino-2-(quinolin-3-yl)ethan-1-ol must never be disposed of down the drain.

• Segregation: Collect all liquid waste (DMSO stocks and aqueous dilutions) in a clearly labeled, high-density polyethylene (HDPE) carboy designated for "Halogen-Free Organic Waste" (unless the specific derivative contains fluorine/chlorine, in which case use the Halogenated waste stream).

• Solid Waste: Dispose of all contaminated consumables (gloves, pipette tips, weighing boats, and spill absorbents) in a solid hazardous waste bin lined with a 6-mil poly bag.

• Destruction: The EHS department must route this waste for high-temperature commercial incineration. The nitrogen atoms in the quinoline and amine groups will combust into nitrogen oxides ( NOx​ ); therefore, the incineration facility must be equipped with appropriate scrubbers.

References